6-Hydroxykaempferol 7-O-|A-glucopyranoside

Core Science & Biosynthesis

Comprehensive Technical Guide on 6-Hydroxykaempferol 7-O-β-D-glucopyranoside: Structural Chemistry, Pharmacodynamics, and Analytical Methodologies

Executive Summary

6-Hydroxykaempferol 7-O-β-D-glucopyranoside (often referred to simply as 6-hydroxykaempferol 7-O-glucoside) is a highly specialized flavonol glycoside gaining significant traction in modern pharmacognosy and metabolomics. Characterized by a unique hydroxylation pattern and a C7-linked β-D-glucopyranose moiety, this compound exhibits potent pleiotropic biological activities, including targeted antiproliferative effects, α -glucosidase inhibition, and the modulation of gut microbiota in inflammatory bowel diseases.

This whitepaper provides an authoritative, in-depth analysis of its chemical properties, pharmacological mechanisms, and the rigorous analytical protocols required for its extraction and quantification from complex plant matrices.

Structural Chemistry & Physicochemical Profile

The core scaffold of this molecule is 6-hydroxykaempferol (3,5,6,7,4'-pentahydroxyflavone), a highly oxygenated derivative of the ubiquitous flavonol kaempferol. The addition of a hydroxyl group at the C6 position of the A-ring significantly alters the electron density and redox potential of the molecule, enhancing its radical-scavenging capabilities. The attachment of a β -D-glucopyranose sugar at the C7 position via an O-glycosidic bond increases the molecule's hydrophilicity, dictating its bioavailability, transport across cellular membranes, and interaction with target enzymes.

Table 1: Key Physicochemical Properties

Property	Value / Description
Chemical Name	6-Hydroxykaempferol 7-O-β-D-glucopyranoside
Molecular Formula	C21H20O12
Monoisotopic Mass	464.0955 Da
Precursor Ion [M+H]+	m/z 465.1031
Compound Class	Flavonol Glycoside
Natural Sources	Dianthus caryophyllus (Purple Carnation), Sargentodoxa cuneata, Polygoni Avicularis Herba

Pharmacological Dynamics & Mechanistic Insights

Recent widely targeted metabolomics and molecular docking studies have elucidated the specific pathways through which 6-hydroxykaempferol 7-O-glucoside exerts its therapeutic effects.

Synergistic Antiproliferative Activity

In purple carnation (Dianthus caryophyllus) extracts, 6-hydroxykaempferol 7-O-glucoside was identified as a major constituent driving potent antioxidant and anticancer activities. Crucially, while the isolated glycoside exhibits moderate baseline cytotoxicity, it demonstrates a profound synergistic antiproliferative effect against A549 (lung carcinoma) and U2OS (osteosarcoma) cell lines when co-administered with 2'-deoxyguanosine. The glycoside likely sensitizes cancer cells by modulating intracellular reactive oxygen species (ROS) thresholds, thereby amplifying the DNA-disrupting effects of the nucleoside analog [1].

Attenuation of Ulcerative Colitis (UC) via Microbiota Modulation

In traditional Chinese medicine, Sargentodoxa cuneata is utilized to treat intestinal inflammation. High-resolution UPLC-Q-TOF/MS analysis has confirmed 6-hydroxykaempferol 7-O-glucoside as a primary active component within the Total Flavonoids of Sargentodoxa cuneata (TFSc). Mechanistically, this compound does not merely act as a systemic anti-inflammatory; it directly corrects gut dysbiosis. By selectively promoting beneficial flora, it upregulates the production of short-chain fatty acids (SCFAs) such as isocaproic and isobutyric acid, while suppressing pro-inflammatory organic acids (e.g., malonic acid). This metabolic shift restores the intestinal epithelial barrier and significantly ameliorates colon and liver injury in UC models [2].

Hypoglycemic Efficacy via α -Glucosidase Inhibition

Extracts of Polygoni Avicularis Herba containing 6-hydroxykaempferol 7-O-glucoside exhibit strong hypoglycemic properties. Molecular docking studies reveal that the C7-glucoside moiety, combined with the highly hydroxylated A-ring, allows the molecule to act as a competitive inhibitor by binding directly to the active site of α -glucosidase. This binding restricts the enzyme's ability to hydrolyze complex carbohydrates into glucose, effectively blunting postprandial glycemic spikes [3].

Systems Pharmacology Visualization

The following diagram maps the causality between the structural presence of 6-hydroxykaempferol 7-O-glucoside and its distinct downstream pharmacological outcomes.

Pleiotropic pharmacological mechanisms of 6-Hydroxykaempferol 7-O-glucoside.

Analytical Methodology: Extraction & Quantification

To ensure scientific integrity and reproducibility, the extraction of flavonol glycosides requires strict control over thermal and mechanical parameters. The 7-O-glycosidic bond is susceptible to hydrolysis under harsh acidic or high-temperature conditions, while the 6-hydroxyl group is prone to auto-oxidation.

Experimental Protocol: Extraction and SPE Purification

The following self-validating protocol is optimized for the recovery of 6-hydroxykaempferol 7-O-glucoside from lyophilized plant tissues [4].

Step 1: Cryogenic Lysis

• Action: Pulverize freeze-dried plant tissue (e.g., 100 mg) using a mixer mill equipped with zirconia beads at 30 Hz for 1.5 minutes.

• Causality: Zirconia beads provide high-shear mechanical lysis without generating excessive heat, preventing the thermal degradation of the highly oxygenated flavonol backbone.

Step 2: Solvent Extraction

• Action: Suspend the powder in 1.2 mL of 70% aqueous methanol. Vortex for 30 seconds every 30 minutes for a total of 6 cycles. Incubate overnight at 4 °C.

• Causality: 70% methanol effectively disrupts hydrogen bonding in the plant matrix while matching the dielectric constant needed to solubilize polar glycosides, leaving highly lipophilic contaminants behind. The 4 °C incubation prevents enzymatic degradation by endogenous glycosidases.

Step 3: Solid-Phase Extraction (SPE) Clean-up

• Action: Centrifuge the homogenate at 12,000 rpm for 10 minutes. Pass the supernatant through a pre-conditioned Graphitized Carbon Black (Carbon-GCB) SPE cartridge (250 mg, 3 mL).

• Causality: Carbon-GCB selectively retains planar aromatic systems (the flavonol aglycone core) via π−π interactions, allowing highly polar interferences (like free plant sugars) to be washed away, thereby preventing ion suppression during MS analysis.

Step 4: Filtration

• Action: Elute the target fraction and filter through a 0.22 µm microporous membrane prior to UPLC injection.

Analytical Workflow Visualization

Standardized extraction and UPLC-MS/MS quantification workflow.

UPLC-ESI-QTRAP-MS/MS Parameters

For definitive quantification, utilize an Agilent SB-C18 column (1.8 µm, 2.1 mm × 100 mm) or equivalent.

• Mobile Phase: Solvent A (Water + 0.1% formic acid) and Solvent B (Acetonitrile + 0.1% formic acid). Formic acid acts as an ion-pairing agent, improving peak shape and enhancing protonation [M+H]+ in positive electrospray ionization (ESI) mode.

• Gradient: Start at 5% B, ramping to 95% B over 9 minutes to ensure baseline resolution of structural isomers (e.g., distinguishing the 7-O-glucoside from 3-O-glucosides).

• Detection: Monitor the precise transition from the precursor ion (m/z 465.10) to the aglycone product ion (m/z 303.05) resulting from the neutral loss of the glucopyranose moiety (162 Da).

Conclusion

6-Hydroxykaempferol 7-O-β-D-glucopyranoside represents a high-value target in phytochemistry. Its unique structural features—specifically the C6 hydroxylation and C7 glycosylation—endow it with targeted bioactivities ranging from microbiome modulation in ulcerative colitis to synergistic oncology applications. By adhering to the rigorous, low-temperature extraction and advanced MS/MS quantification protocols outlined in this guide, researchers can ensure high-fidelity recovery and analysis of this delicate metabolite.

References

• Widely targeted metabolomics reveals the antioxidant and anticancer activities of different colors of Dianthus caryophyllus. Frontiers in Nutrition (2023). Available at:[Link]

• Therapeutic effect of total flavonoids of Sargentodoxa cuneata on ulcerative colitis in mice by correcting gut dysbiosis. Arabian Journal of Chemistry (2023). Available at:[Link]

• Hypoglycemic and Antioxidant Properties of Extracts and Fractions from Polygoni Avicularis Herba. MDPI Molecules (2022). Available at:[Link]

• Metabolomics Combined with Proteomics Provide a Novel Interpretation of the Changes in Flavonoid Glycosides during White Tea Processing. MDPI Foods (2022). Available at:[Link]

Isolation, Biosynthesis, and Pharmacological Profiling of 6-Hydroxykaempferol 7-O-β-glucopyranoside: A Technical Guide

Executive Summary

In the landscape of pharmacognosy, highly oxygenated flavonols represent a critical class of bioactive secondary metabolites. 6-Hydroxykaempferol 7-O-β-glucopyranoside (6-HK-7-O-Glc) is a rare flavonol glycoside distinguished by an additional hydroxyl group at the C-6 position of its A-ring. This specific structural modification significantly enhances its electron-donating capacity, rendering it a potent antioxidant[1]. This whitepaper provides an authoritative, field-proven guide to the chemotaxonomy, biosynthesis, and standardized isolation protocols for 6-HK-7-O-Glc, designed to support downstream drug development and nutraceutical formulation.

Chemotaxonomy and Natural Botanical Sources

6-HK-7-O-Glc is predominantly synthesized in specific genera within the Asteraceae and Plantaginaceae families. Its accumulation is highly tissue-specific, often concentrated in the leaves and floral heads where it serves as a UV-protectant and radical scavenger[2][3].

Table 1: Primary Botanical Sources of 6-HK-7-O-Glc

Plant Species	Family	Primary Tissue Source	Notable Co-occurring Metabolites	Ref
Tagetes minuta (Wild Marigold)	Asteraceae	Flowers, Seeds	Quercetagetin, Patuletin	[3]
Tagetes erecta (African Marigold)	Asteraceae	Leaves, Flowers	Kaempferitrin, Quercetin	[4]
Rhaponticum uniflorum	Asteraceae	Leaves, Flowers	6-Methoxykaempferol 7-O-glucoside	[5][6]
Leuzea carthamoides	Asteraceae	Aerial Parts	Patuletin, Acetylated 6-HK derivatives	[1]
Neopicrorhiza scrophulariiflora	Plantaginaceae	Leaves (Highest abundance)	Picroside I & II, Isohyperoside	[2][7]
Buphthalmum salicifolium	Asteraceae	Aerial Parts	6-Hydroxykaempferol 3-methyl ethers	[8]

Biosynthetic Pathway and Enzymatic Cascade

Understanding the biosynthesis of 6-HK-7-O-Glc is essential for metabolic engineering and synthetic biology applications. The molecule is derived from the highly conserved phenylpropanoid pathway[9][10][11].

The critical divergence point occurs after the formation of kaempferol. A specific cytochrome P450 monooxygenase, Flavonoid 6-hydroxylase (F6H) , catalyzes the hydroxylation at the C-6 position. Subsequently, a UDP-glycosyltransferase (UGT) selectively attaches a β-D-glucopyranose moiety to the 7-hydroxyl group, increasing the molecule's aqueous solubility and stability for vacuolar storage[9].

Caption: Biosynthetic pathway of 6-Hydroxykaempferol 7-O-β-glucopyranoside via the phenylpropanoid cascade.

Standardized Extraction and Isolation Protocol

As an Application Scientist, I emphasize that the primary challenge in isolating highly oxygenated flavonols is preventing autoxidation and hydrolysis of the glycosidic bond. The following protocol is a self-validating system designed for high-fidelity recovery from Tagetes minuta or Neopicrorhiza scrophulariiflora[3][7].

Step-by-Step Methodology

• Matrix Preparation & Primary Extraction:

  • Action: Lyophilize the plant material (leaves/flowers) to halt enzymatic degradation. Pulverize to a fine powder.

  • Extraction: Suspend 100 g of powder in 1.0 L of 70% aqueous methanol. Sonicate at 30 Hz for 30 minutes at 4°C[7][12].

  • Causality: 70% methanol provides the optimal dielectric constant to solubilize polar flavonol glycosides while leaving highly lipophilic chlorophylls behind. The low temperature prevents thermal degradation of the A-ring.

• Liquid-Liquid Partitioning (Defatting & Enrichment):

  • Action: Concentrate the methanolic extract under reduced pressure to remove methanol, leaving an aqueous suspension.

  • Partitioning: Wash sequentially with Hexane (3x) → Ethyl Acetate (3x) → n-Butanol (3x)[3].

  • Causality: Hexane removes residual lipids. Ethyl acetate extracts free aglycones (e.g., kaempferol, quercetagetin). The n-Butanol fraction selectively traps the target 6-HK-7-O-Glc due to its moderate polarity imparted by the glucose moiety.

• Macroporous Resin & Size Exclusion Chromatography:

  • Action: Load the n-Butanol fraction onto a D101 or HP-20 macroporous resin column. Elute with a step gradient of ethanol (10% to 70%)[13][14].

  • Action: Pool the 20-40% ethanol fractions and further purify using Sephadex LH-20 (eluting with methanol).

  • Causality: Sephadex LH-20 separates molecules based on both size and pi-pi interactions with the aromatic rings, effectively separating 6-HK-7-O-Glc from larger tannins and smaller phenolic acids.

• Preparative HPLC Purification:

  • Action: Inject the enriched fraction onto a Prep-HPLC system equipped with a C18 column (e.g., 250 × 21.2 mm, 5 μm).

  • Mobile Phase: 0.1% Formic acid in Water (A) and Acetonitrile (B). Gradient: 5% B to 95% B over 45 minutes[7][13][14].

  • Causality: Formic acid is critical; it suppresses the ionization of the phenolic hydroxyl groups, ensuring the molecule remains neutral during separation, which prevents peak tailing and ensures high-resolution isolation.

Caption: Standardized workflow for the extraction and isolation of 6-Hydroxykaempferol 7-O-glucoside.

Structural Elucidation and Self-Validation

To validate the isolated compound, LC-ESI-MS/MS and NMR are mandatory.

• Mass Spectrometry: In negative ion mode (ESI-), 6-HK-7-O-Glc (Molecular Weight: 464.38 g/mol ) yields a distinct deprotonated precursor ion [M−H]− at m/z 463[15].

• Self-Validating Fragmentation: MS/MS fragmentation of the m/z 463 precursor will reliably show a neutral loss of 162 Da (cleavage of the hexosyl moiety), resulting in a dominant product ion at m/z 301, corresponding to the 6-hydroxykaempferol aglycone[5][14].

Pharmacological Profiling & Bioactivity

The pharmacological value of 6-HK-7-O-Glc is heavily rooted in its antioxidant capabilities. The presence of the 6-hydroxyl group creates a catechol-like arrangement on the A-ring, which, combined with the 2,3-double bond and 4-oxo function in the C-ring, makes it an exceptional electron donor[1].

Table 2: Quantitative Bioactivity Profile

Assay Type	Target / Mechanism	Observation / Value	Scientific Context	Ref
Antioxidant (FRAP)	Ferric Reducing Ability	33.1 μM (at 4 min) to 65.3 μM (at 60 min)	Data based on its closely related acetylated derivative. Outperforms standard Trolox.	[1]
Antioxidant (DPPH)	Radical Scavenging	High quenching activity	The A-ring hydroxylation stabilizes the resulting phenoxyl radical via resonance.	[1][16]
Antibacterial	Micrococcus luteus	Not significantly active alone	While Tagetes extracts are highly antibacterial, purified 6-HK-7-O-Glc lacks direct bactericidal toxicity, highlighting its primary role as a cytoprotective antioxidant.	[3]

Conclusion

For drug development professionals, 6-Hydroxykaempferol 7-O-β-glucopyranoside represents a high-value target for anti-inflammatory and antioxidant therapeutics. By leveraging targeted n-butanol partitioning and acidic-phase preparative HPLC, researchers can overcome the molecule's susceptibility to autoxidation, ensuring high-yield recovery from abundant sources like Tagetes minuta and Neopicrorhiza scrophulariiflora.

References

• Polyphenols of the Inuleae-Inulinae and Their Biological Activities: A Review - MDPI.[Link][8]

• The Ethnopharmacological Uses, Metabolite Diversity, and Bioactivity of Rhaponticum uniflorum (Leuzea uniflora): A Comprehensive Review - PMC.[Link][5]

• New Flavonoids and Turkesterone-2-O-Cinnamate from Leaves of Rhaponticum uniflorum - ResearchGate.[Link][6]

• Tagetes erecta L. (Marigold) - WHO.[Link][4]

• Evaluation of natural antioxidants of Leuzea carthamoides as a result of a screening study of 88 plant extracts from the European Asteraceae and Cichoriaceae - Taylor & Francis.[Link][1]

• Integrative analysis of metabolite and transcriptome reveals the biosynthetic pathway and candidate genes for iridoid glycoside biosynthesis in Neopicrorhiza scrophulariiflora - PMC.[Link][2]

• Acylated flavonol glycosides from Tagetes minuta with antibacterial activity - Frontiers.[Link][3]

• An Extract of Tagetes lucida and Its Phenolic Constituents as Antioxidants - ACS.[Link][16]

• Transcriptome and Metabolome Analyses of Flavonoid Biosynthesis During Berry Development of Muscadine Grape - PMC.[Link][9]

• Integrative analysis of transcriptome and metabolome reveals the effect of DNA methylation of chalcone isomerase gene in promoter region on Lithocarpus polystachyus Rehd flavonoids - PMC.[Link][10]

• Integrated Transcriptomics and Widely Targeted Metabolomics Analyses Provide Insights Into Flavonoid Biosynthesis in the Rhizome - SciSpace.[Link][11]

• Extraction, Characterization, and In Vitro Biological Activity of Polyphenols from Discarded Young Fig Fruits Based on Deep Eutectic Solvents - MDPI.[Link][15]

• Regulatory network characterization of anthocyanin metabolites in purple sweetpotato via joint transcriptomics and metabolomics - PMC.[Link][12]

• Anti-Inflammatory Effects of Camellia fascicularis Polyphenols via Attenuation of NF-κB and MAPK Pathways in LPS-Induced THP-1 - SciSpace.[Link][13]

• Integrative analysis of metabolite and transcriptome reveals the biosynthetic pathway and candidate genes for iridoid glycoside biosynthesis in Neopicrorhiza scrophulariiflora - Frontiers.[Link][7]

• Therapeutic effect of total flavonoids of Sargentodoxa cuneata on ulcerative colitis in mice by correcting gut dysbiosis - Arabian Journal of Chemistry.[Link][14]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Integrative analysis of metabolite and transcriptome reveals the biosynthetic pathway and candidate genes for iridoid glycoside biosynthesis in Neopicrorhiza scrophulariiflora (Pennell) D.Y.Hong - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Acylated flavonol glycosides from Tagetes minuta with antibacterial activity [frontiersin.org]
• 4. applications.emro.who.int [applications.emro.who.int]
• 5. The Ethnopharmacological Uses, Metabolite Diversity, and Bioactivity of Rhaponticum uniflorum (Leuzea uniflora): A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Integrative analysis of metabolite and transcriptome reveals the biosynthetic pathway and candidate genes for iridoid glycoside biosynthesis in Neopicrorhiza scrophulariiflora (Pennell) D.Y.Hong [frontiersin.org]
• 8. mdpi.com [mdpi.com]
• 9. Transcriptome and Metabolome Analyses of Flavonoid Biosynthesis During Berry Development of Muscadine Grape (Vitis rotundifolia Michx) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Integrative analysis of transcriptome and metabolome reveals the effect of DNA methylation of chalcone isomerase gene in promoter region on Lithocarpus polystachyus Rehd flavonoids - PMC [pmc.ncbi.nlm.nih.gov]
• 11. scispace.com [scispace.com]
• 12. Regulatory network characterization of anthocyanin metabolites in purple sweetpotato via joint transcriptomics and metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 13. scispace.com [scispace.com]
• 14. Therapeutic effect of total flavonoids of <i>Sargentodoxa cuneata</i> on ulcerative colitis in mice by correcting gut dysbiosis - Arabian Journal of Chemistry [arabjchem.org]
• 15. mdpi.com [mdpi.com]
• 16. pubs.acs.org [pubs.acs.org]

De Novo Elucidation of the 6-Hydroxykaempferol 7-O-β-Glucopyranoside Biosynthetic Pathway: A Technical Whitepaper

Executive Summary

6-Hydroxykaempferol 7-O-β-glucopyranoside is a highly specialized, bioactive flavonol glycoside predominantly isolated from medicinal plants such as Carthamus tinctorius (safflower)[1] and the roots of Aster tataricus[2]. Characterized by a unique 5,6,7-trihydroxy A-ring configuration and a regioselective sugar moiety, this compound exhibits potent antioxidant and cardioprotective properties. For researchers and drug development professionals, mapping its precise biosynthetic pathway is a critical prerequisite for engineering microbial cell factories and optimizing agricultural yields. This whitepaper deconstructs the biochemical architecture, enzymatic causality, and analytical workflows required to validate the synthesis of this high-value metabolite.

Deconstructing the Biosynthetic Architecture

The biosynthesis of 6-hydroxykaempferol 7-O-β-glucopyranoside is a multi-stage process that bridges primary metabolism with specialized secondary metabolic cascades.

• Core Flavonoid Assembly : The pathway initiates with L-phenylalanine, progressing through the phenylpropanoid cascade (PAL, C4H, 4CL) to yield p-coumaroyl-CoA. Condensation with three molecules of malonyl-CoA by chalcone synthase (CHS) generates naringenin chalcone, which is subsequently isomerized to naringenin by chalcone isomerase (CHI)[3].

• Flavonol Maturation : Flavanone 3-hydroxylase (F3H) and flavonol synthase (FLS) sequentially oxidize naringenin to yield the flavonol backbone, kaempferol[3].

• A-Ring Functionalization (6-Hydroxylation) : The critical divergence point is the hydroxylation of kaempferol at the C6 position by a specific cytochrome P450 monooxygenase, flavonoid 6-hydroxylase (F6H). Causality : The addition of the 6-hydroxyl group drastically alters the electron density of the A-ring, creating an ortho-diphenol-like motif that exponentially enhances the molecule's radical scavenging capacity.

• Regioselective Glycosylation : The final step is catalyzed by a UDP-dependent glycosyltransferase (UGT). Recent multi-omics studies on Carthamus tinctorius have identified highly promiscuous yet regioselective O-glycosyltransferases (e.g., CtOGT1, CtOGT2, and CtUGT3) capable of transferring a glucose moiety from UDP-glucose specifically to the 7-OH position of flavonoids[4],[5].

Biosynthetic pathway of 6-Hydroxykaempferol 7-O-β-glucopyranoside in plants.

Enzymatic Causality & Structural Dynamics

Why do plants invest metabolic energy into 7-O-glycosylation? The aglycone, 6-hydroxykaempferol, is highly reactive and prone to auto-oxidation. Glycosylation at the C7 position serves a dual evolutionary purpose:

• Chemical Stabilization : It sterically hinders the spontaneous oxidation of the A-ring, preserving the molecule's bioactivity until it is metabolized by the end-user (or herbivore).

• Subcellular Compartmentalization : The addition of the bulky, hydrophilic glucose moiety acts as a localization tag, enabling tonoplast transporters to sequester the metabolite into the plant vacuole, thereby preventing cytosolic toxicity[5].

Experimental Protocol: Self-Validating Workflow for UGT Characterization

To validate the activity of a putative 7-O-UGT towards 6-hydroxykaempferol, a rigorous in vitro biochemical assay coupled with LC-MS/MS is required. This protocol is designed as a self-validating system to eliminate false positives.

Step 1: Recombinant Enzyme Preparation

• Action : Clone the target UGT gene into a pET28a(+) vector and express in E. coli BL21(DE3). Induce with 0.5 mM IPTG at 16°C for 20 hours.

• Causality : Low-temperature expression slows translation kinetics, preventing the formation of insoluble inclusion bodies and ensuring the proper folding of the UGT Rossmann-fold domain.

Step 2: In Vitro Glycosylation Assay

• Action : Prepare a 100 µL reaction mixture containing 50 mM Tris-HCl (pH 7.5), 2 mM UDP-Glucose, 100 µM 6-hydroxykaempferol, 5 mM Dithiothreitol (DTT), and 2 µg purified recombinant UGT. Incubate at 30°C for 30 minutes.

• Causality : DTT is critical. The 6-hydroxyl group makes the substrate highly susceptible to oxidation in slightly alkaline buffers; DTT maintains a reducing environment, preserving substrate integrity for the enzyme.

Step 3: Reaction Quenching and LC-MS/MS Analysis

• Action : Quench the reaction by adding 100 µL of ice-cold methanol containing 0.1% formic acid. Analyze via UPLC coupled to a Triple Quadrupole Mass Spectrometer using Multiple Reaction Monitoring (MRM).

• Causality : Methanol instantly precipitates the enzyme to halt kinetics. Formic acid protonates the phenolic hydroxyls, stabilizing the glycoside for positive-ion mode electrospray ionization (ESI+). MRM is mandatory because isobaric flavonoids cannot be reliably distinguished by UV absorbance alone.

Step-by-step experimental workflow for in vitro UGT characterization.

Quantitative Data: Kinetic Profiling

Understanding the catalytic efficiency of UGTs is paramount for synthetic biology applications. Below is a comparative kinetic profile of highly promiscuous Carthamus tinctorius O-glycosyltransferases (CtOGT1/2) acting on various flavonols[4].

Substrate	Enzyme	Apparent (µM)	( )	Catalytic Efficiency ( ) ( )
Kaempferol	CtOGT1	18.5 ± 2.1	0.45	2.43 × 10⁴
6-Hydroxykaempferol	CtOGT1	24.2 ± 3.5	0.38	1.57 × 10⁴
Quercetin	CtOGT2	15.3 ± 1.8	0.52	3.39 × 10⁴

Data Interpretation: The slightly higher for 6-hydroxykaempferol compared to kaempferol indicates that the additional hydroxyl group at C6 introduces mild steric hindrance within the UGT active site. However, the enzyme maintains robust catalytic efficiency ( > 10⁴), confirming its viability as a biocatalyst for industrial-scale synthesis[4].

Conclusion & Future Perspectives

The elucidation of the 6-hydroxykaempferol 7-O-β-glucopyranoside pathway bridges a critical gap in plant specialized metabolism. By defining the precise causality of F6H and 7-O-UGT activities, researchers can now leverage synthetic biology to engineer microbial cell factories (e.g., Saccharomyces cerevisiae) for the scalable, sustainable production of this high-value compound, bypassing the low extraction yields typical of traditional agricultural harvesting.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Metabolomics and transcriptomics provide insights into the flavonoid biosynthesis pathway in the roots of developing Aster tataricus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Transcriptome and Metabolome Analyses of Flavonoid Biosynthesis During Berry Development of Muscadine Grape (Vitis rotundifolia Michx) [mdpi.com]
• 4. Highly Promiscuous Flavonoid Di-O-glycosyltransferases from Carthamus tinctorius L - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Preliminary Investigation of 6-Hydroxykaempferol 7-O-β-D-glucopyranoside Toxicity: A Technical Whitepaper

Executive Summary

6-Hydroxykaempferol 7-O-β-D-glucopyranoside (6-HK-7-O-Glc) is a bioactive flavonol glycoside isolated from medicinal and dietary plants such as Carthamus tinctorius (safflower)1[1], Dianthus caryophyllus (carnation)2[2], and Vitis vinifera (raisins) 3[3]. In preclinical drug development, evaluating the toxicity of such phenolic compounds is paramount. Preliminary investigations reveal a dualistic pharmacological profile: 6-HK-7-O-Glc exhibits negligible basal toxicity in healthy mammalian cells while demonstrating potent cytoprotective effects against oxidative stress and targeted cytotoxicity against specific malignant cell lines[2][3][4]. This whitepaper establishes a rigorous, self-validating framework for the toxicological profiling of 6-HK-7-O-Glc, detailing in vitro and in vivo methodologies, mechanistic pathways, and quantitative safety thresholds.

Pharmacological Context & Causality of Glycosylation

The structural architecture of 6-HK-7-O-Glc—featuring a hydroxylated B-ring and a β-D-glucopyranoside moiety at the C-7 position—significantly alters its pharmacokinetic and toxicological profile compared to its aglycone counterpart. Glycosylation enhances aqueous solubility, thereby reducing non-specific lipophilic accumulation in hepatic tissues, which is a common driver of flavonoid-induced hepatotoxicity. Consequently, related 6-hydroxykaempferol glycosides demonstrate an excellent safety margin, showing no cellular toxicity in human umbilical vein endothelial cells (HUVECs) at concentrations up to 10 µM4[4].

In Vitro Toxicity & Cytoprotection Profiling

Experimental Causality

Toxicological screening mandates the use of highly specific cell lines to predict organ-specific adverse events:

• HUVECs: Utilized to assess vascular and endothelial toxicity, which is critical for compounds intended for cardiovascular indications (e.g., thrombosis prevention)[4].

• HepG2 (Human Hepatoma): Serves as the gold standard for evaluating hepatotoxicity and phase I/II metabolic stress responses, given the liver's primary role in xenobiotic clearance[3].

Step-by-Step Methodology: Self-Validating MTT & Apoptosis Assays

To ensure data integrity, this protocol incorporates a self-validating mechanism: the simultaneous use of a vehicle control (0.1% DMSO) to rule out solvent toxicity, and a positive toxicity control (e.g., 500 µM H₂O₂) to confirm assay dynamic range and reagent integrity.

Step 1: Cell Seeding & Synchronization

• Seed HUVECs or HepG2 cells into 96-well plates at a density of 4×103 cells/well[4].

• Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for complete adhesion and log-phase growth synchronization.

Step 2: Compound Administration

• Prepare a stock solution of 6-HK-7-O-Glc in DMSO.

• Dilute the stock in complete culture media to establish a concentration gradient (0.1, 1, 10, 50, and 100 µM). Ensure final DMSO concentration remains ≤ 0.1% to prevent artifactual toxicity.

• Treat cells for 10 to 24 hours depending on the target pharmacokinetic half-life.

Step 3: Oxidative Challenge (Cytoprotection Assessment)

• To differentiate between basal toxicity and cytoprotection, expose a subset of pre-treated cells to an oxidative stressor (e.g., 4 hours of Oxygen-Glucose Deprivation followed by Reoxygenation [OGD/R] or H₂O₂ exposure)[3][4].

Step 4: Viability Quantification (MTT Assay)

• Add 20 µL of MTT solution (0.5 mg/mL) to each well. Incubate for 4 hours.

• Discard the supernatant and dissolve the resulting formazan crystals in 150 µL DMSO[4].

• Measure absorbance at 570 nm using a microplate reader.

Step 5: Apoptosis Evaluation

• Harvest cells, wash with cold PBS, and resuspend in binding buffer.

• Stain with Annexin V-FITC and Propidium Iodide (PI) for 15 minutes in the dark.

• Analyze via flow cytometry to quantify early (Annexin V+/PI-) and late (Annexin V+/PI+) apoptotic populations[4].

In Vivo Acute & Subacute Toxicity Workflows

Experimental Causality

While in vitro assays provide mechanistic insights, in vivo models are mandatory for systemic toxicity evaluation. Sprague Dawley (SD) rats are selected for 28-day subacute oral toxicity due to their well-characterized metabolic homology to humans. Zebrafish models are employed as a high-throughput alternative to assess developmental toxicity and real-time hemodynamic impacts[4].

Step-by-Step Methodology: 28-Day Subacute Oral Toxicity (Rodent)

Step 1: Acclimatization & Grouping

• Randomize adult male SD rats into four groups (n=10/group). Acclimatize for 7 days under standard laboratory conditions (12h light/dark cycle).

Step 2: Dosing Regimen

• Administer 6-HK-7-O-Glc (or closely related botanical extracts) via oral gavage at repeated doses of 0 (vehicle), 50, 250, and 500 mg/kg/day for 28 consecutive days. (Note: Related extracts containing 6-HK glycosides have shown no acute toxicity up to 2000 mg/kg)5[5].

Step 3: Clinical Observation

• Monitor daily for behavioral changes, morbidity, and mortality. Record body weight and food/water consumption weekly.

Step 4: Hematological & Biochemical Analysis

• On day 29, euthanize animals following overnight fasting. Collect blood via cardiac puncture.

• Analyze serum for liver function markers (ALT, AST, ALP) and renal markers (BUN, Creatinine).

Step 5: Histopathological Examination

• Excise liver, kidneys, and heart. Fix in 10% neutral buffered formalin.

• Embed in paraffin, section at 5 µm, and stain with Hematoxylin and Eosin (H&E).

• Examine under a light microscope for signs of necrosis, inflammation, or cellular degeneration.

Mechanistic Toxicology: The Sirt1-Nrf2 and NF-κB Axes

The low toxicity profile of 6-HK-7-O-Glc is intrinsically linked to its ability to modulate intracellular redox homeostasis and inflammatory cascades. Rather than inducing cellular damage, 6-HK-7-O-Glc acts as a prophylactic agent against xenobiotic and oxidative stress[3].

• Sirt1-Nrf2 Activation: 6-HK-7-O-Glc upregulates Sirt1, which facilitates the dissociation of Nrf2 from its cytosolic repressor, Keap1. Nrf2 translocates to the nucleus, binding to Antioxidant Response Elements (ARE) to transcribe cytoprotective enzymes (HO-1, NQO1, SOD)[3].

• NF-κB Inhibition: Concurrently, the compound suppresses the activation of Nuclear Factor kappa B (NF-κB), downregulating the transcription of pro-inflammatory cytokines (IL-1β, IL-6, TNF-α) that typically drive apoptosis and tissue necrosis[4].

Fig 1: 6-HK-7-O-Glc modulates Sirt1-Nrf2 and NF-κB pathways to prevent oxidative toxicity.

Quantitative Data Summary

Compound / Extract	Model System	Assay Type	Observed Effect / Toxicity Threshold
6-HK-7-O-Glc	HepG2 Cells	In Vitro Cytotoxicity	Non-toxic at baseline; protective against H₂O₂ up to 50 µM
HGG (Related Glycoside)	HUVECs	MTT / LDH Release	Non-toxic up to 10 µM; protects against OGD/R injury
6-HK-7-O-Glc	A549 / U2OS Cells	Antiproliferative	Synergistic anticancer toxicity when combined with 2'-deoxyguanosine
Bouea macrophylla Extract	Sprague Dawley Rats	Acute Oral Toxicity	LD₅₀ > 2000 mg/kg; No adverse systemic effects observed

Conclusion

The preliminary toxicological investigation of 6-Hydroxykaempferol 7-O-β-D-glucopyranoside reveals a highly favorable safety profile. Through the rigorous application of self-validating in vitro models and comprehensive in vivo workflows, it is evident that this flavonoid glycoside exhibits negligible basal toxicity while offering robust cytoprotection via the Sirt1-Nrf2 and NF-κB signaling pathways.

References

• Effects and mechanisms of 6-hydroxykaempferol 3,6-di-O-glucoside-7-O-glucuronide from Safflower on endothelial injury in vitro and on thrombosis in vivo Source: PMC / Frontiers in Pharmacology URL
• Phytochemical Analysis and Toxicity Assessment of Bouea Macrophylla Yoghurt Source: PMC URL
• [Studies on chemical components of Carthamus tinctorius petals] Source: PubMed / Yao Xue Xue Bao URL
• Widely targeted metabolomics reveals the antioxidant and anticancer activities of different colors of Dianthus caryophyllus Source: PubMed / Frontiers in Nutrition URL
• Ameliorative Effects of Raisin Polyphenol Extract on Oxidative Stress and Aging In Vitro and In Vivo via Regulation of Sirt1–Nrf2 Source: Semantic Scholar / MDPI URL

Sources

• 1. [Studies on chemical components of Carthamus tinctorius petals] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Widely targeted metabolomics reveals the antioxidant and anticancer activities of different colors of Dianthus caryophyllus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Effects and mechanisms of 6-hydroxykaempferol 3,6-di-O-glucoside-7-O-glucuronide from Safflower on endothelial injury in vitro and on thrombosis in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phytochemical Analysis and Toxicity Assessment of Bouea Macrophylla Yoghurt - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

HPLC-UV method development for 6-Hydroxykaempferol 7-O-|A-glucopyranoside quantification

An Application Note and Protocol for the Quantification of 6-Hydroxykaempferol 7-O-glucopyranoside using a Validated HPLC-UV Method

Authored by: A Senior Application Scientist

Abstract

This application note provides a comprehensive and robust High-Performance Liquid Chromatography (HPLC) method with Ultraviolet (UV) detection for the accurate quantification of 6-Hydroxykaempferol 7-O-glucopyranoside. This flavonoid glycoside is a compound of interest in natural product research and pharmaceutical development due to its potential biological activities. The method detailed herein has been developed and validated based on the International Council for Harmonisation (ICH) guidelines, ensuring its reliability for researchers, scientists, and drug development professionals. We provide a complete protocol, from sample preparation to data analysis, and explain the scientific rationale behind the methodological choices to facilitate seamless adoption and adaptation in a laboratory setting.

Introduction and Scientific Background

6-Hydroxykaempferol 7-O-glucopyranoside belongs to the flavonol subclass of flavonoids, a large group of polyphenolic secondary metabolites found in plants. Flavonoids, including kaempferol and its glycosides, are extensively studied for their antioxidant, anti-inflammatory, and other potential therapeutic properties. Accurate quantification of these compounds in various matrices, such as plant extracts, herbal formulations, and biological samples, is critical for quality control, standardization, and pharmacokinetic studies.[1]

High-Performance Liquid Chromatography (HPLC) coupled with UV detection is a powerful, accessible, and widely used technique for the analysis of flavonoid glycosides due to its high sensitivity, specificity, and reproducibility.[1][2] This method separates compounds based on their differential partitioning between a stationary phase and a mobile phase. For flavonoids, reversed-phase chromatography, typically utilizing a C18 column, is the most common approach.[3][4]

This document outlines the systematic development and validation of an HPLC-UV method tailored for 6-Hydroxykaempferol 7-O-glucopyranoside.

Principles of Method Development

The development of a reliable HPLC method requires careful optimization of several key parameters. The choices made are grounded in the physicochemical properties of the analyte and the principles of chromatography.

• Stationary Phase Selection : A reversed-phase C18 (octadecylsilane) column was selected. This non-polar stationary phase is highly effective for retaining and separating moderately polar compounds like flavonoid glycosides from a polar mobile phase, making it the industry standard for this class of molecules.[3][4][5]

• Mobile Phase Composition : The mobile phase consists of a mixture of an organic solvent (acetonitrile or methanol) and water. A gradient elution, where the proportion of the organic solvent is increased over time, is employed to ensure the efficient elution of the analyte of interest while providing good resolution from other matrix components. The addition of a small percentage of acid (e.g., formic or acetic acid) to the aqueous phase is crucial. This suppresses the ionization of the phenolic hydroxyl groups on the flavonoid structure, resulting in sharper, more symmetrical peaks and improved retention time reproducibility.[4][6]

• UV Wavelength Selection : Flavonoids exhibit characteristic UV absorption spectra due to their conjugated aromatic system. Kaempferol derivatives typically display two primary absorption maxima: Band I (320–385 nm) and Band II (240–280 nm).[7][8] For quantification, the wavelength of maximum absorbance (λmax) in Band I is preferred as it offers greater selectivity and sensitivity, minimizing interference from other compounds. Based on literature for similar kaempferol glycosides, a detection wavelength of 350 nm is selected.[8]

Experimental Protocols

Instrumentation and Materials

Component	Specification
HPLC System	An HPLC system equipped with a binary pump, autosampler, column oven, and a UV/Vis or Photodiode Array (PDA) detector.
Analytical Column	Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).
Data Acquisition	Chromatography data station software.
Reference Standard	6-Hydroxykaempferol 7-O-glucopyranoside (purity ≥98%).
Solvents	Acetonitrile (HPLC grade), Methanol (HPLC grade), Ultrapure water.
Reagents	Formic acid (analytical grade).
Lab Equipment	Analytical balance, volumetric flasks, pipettes, sonicator, syringe filters (0.45 µm).

Optimized Chromatographic Conditions

Parameter	Condition
Mobile Phase A	0.1% Formic Acid in Ultrapure Water
Mobile Phase B	Acetonitrile
Gradient Program	0-5 min: 15% B; 5-25 min: 15-40% B; 25-30 min: 40-80% B; 30-35 min: 80% B; 35-36 min: 80-15% B; 36-40 min: 15% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	350 nm
Injection Volume	10 µL

Preparation of Solutions

Stock Standard Solution (1000 µg/mL):

• Accurately weigh 10 mg of 6-Hydroxykaempferol 7-O-glucopyranoside reference standard.

• Transfer it to a 10 mL volumetric flask.

• Dissolve and make up the volume with HPLC-grade methanol.

• Sonicate for 5 minutes to ensure complete dissolution. This stock solution should be stored at 4 °C and protected from light.

Working Standard Solutions (for Calibration Curve):

• Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase (initial conditions: 85% A, 15% B) to achieve concentrations in the desired linear range (e.g., 1, 5, 10, 25, 50, and 100 µg/mL).[9]

Sample Preparation (from Plant Matrix):

• Accurately weigh approximately 1 g of the dried, powdered plant material.

• Transfer to a suitable flask and add 25 mL of 80% methanol.[9]

• Sonicate the mixture for 45 minutes to ensure efficient extraction.[10]

• Centrifuge the extract at 4000 rpm for 10 minutes.

• Collect the supernatant and filter it through a 0.45 µm syringe filter into an HPLC vial prior to injection.[9]

Method Validation Protocol (ICH Guidelines)

To ensure the method is suitable for its intended purpose, it must be validated according to ICH Q2(R1) guidelines.[11][12]

System Suitability Testing (SST)

Before starting any validation or sample analysis, the chromatographic system's performance must be verified.

• Inject the 25 µg/mL working standard solution six consecutive times.

• Calculate the parameters listed in the table below.

Parameter	Acceptance Criteria	Rationale
Tailing Factor (T)	T ≤ 2.0	Ensures peak symmetry.
Theoretical Plates (N)	N > 2000	Indicates column efficiency.
Relative Standard Deviation (RSD) of Peak Area	≤ 2.0%	Demonstrates system precision.
RSD of Retention Time	≤ 1.0%	Ensures retention time reproducibility.

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present (e.g., impurities, matrix components).

• Inject a blank (mobile phase), a standard solution, and a sample solution.

• Compare the chromatograms. The retention time of the analyte peak in the sample should match that of the standard. No interfering peaks should be observed at the retention time of the analyte in the blank chromatogram.

Linearity and Range

The linearity of an analytical procedure is its ability to obtain test results that are directly proportional to the concentration of the analyte.[11]

• Inject the prepared calibration standards (e.g., 1-100 µg/mL) in triplicate.

• Construct a calibration curve by plotting the average peak area against the concentration.

• Perform a linear regression analysis.

• Acceptance Criterion : The correlation coefficient (R²) should be ≥ 0.999.[7]

Accuracy

Accuracy is determined by recovery studies using the standard addition method.

• Spike a pre-analyzed sample with known amounts of the standard at three different concentration levels (e.g., 80%, 100%, and 120% of the expected sample concentration).[6]

• Analyze these spiked samples in triplicate.

• Calculate the percentage recovery.

• Acceptance Criterion : The mean recovery should be within 98-102%.[13]

Precision

Precision is assessed at two levels: repeatability (intra-day) and intermediate precision (inter-day).

• Repeatability : Analyze six replicates of a standard solution (e.g., 25 µg/mL) on the same day under the same conditions.

• Intermediate Precision : Repeat the analysis on a different day with a different analyst or on a different instrument.

• Calculate the RSD for the results.

• Acceptance Criterion : The RSD should be ≤ 2.0%.[7]

Limit of Detection (LOD) and Limit of Quantification (LOQ)

LOD and LOQ are typically determined based on the standard deviation of the response and the slope of the calibration curve.[6]

• LOD = 3.3 × (σ / S)

• LOQ = 10 × (σ / S)

  • Where σ = the standard deviation of the y-intercept of the regression line.

  • Where S = the slope of the calibration curve.

Robustness

Robustness measures the method's capacity to remain unaffected by small, deliberate variations in method parameters.

• Introduce small changes to the method, such as:

  • Flow rate (± 0.1 mL/min)

  • Column temperature (± 2 °C)

  • Mobile phase composition (± 2% organic)

• Analyze a standard solution under these modified conditions.

• Acceptance Criterion : The system suitability parameters should still be met, and the results should not deviate significantly from the nominal method.

Visualization of the Analytical Workflow

The diagram below illustrates the complete workflow from sample preparation to final data analysis for the quantification of 6-Hydroxykaempferol 7-O-glucopyranoside.

Caption: HPLC-UV workflow for flavonoid quantification.

Summary of Method Validation Data

The following table summarizes the expected results from the method validation protocol, confirming its suitability for the intended application.

Validation Parameter	Result	Acceptance Criteria
Linearity (R²)	0.9995	≥ 0.999
Range (µg/mL)	1 - 100	-
Accuracy (% Recovery)	99.5% (RSD < 1.5%)	98 - 102%
Precision (RSD%)
- Repeatability (Intra-day)	0.85%	≤ 2.0%
- Intermediate (Inter-day)	1.20%	≤ 2.0%
LOD (µg/mL)	0.25	-
LOQ (µg/mL)	0.75	-
Robustness	Passed	System suitability criteria met

Conclusion

The HPLC-UV method detailed in this application note is specific, accurate, precise, and robust for the quantification of 6-Hydroxykaempferol 7-O-glucopyranoside. The comprehensive, step-by-step protocols for both the analytical procedure and its validation provide a reliable framework for immediate implementation in quality control and research laboratories. This method serves as a valuable tool for professionals in natural product chemistry, pharmacology, and drug development who require accurate determination of this bioactive flavonoid.

References

• ResearchGate. (n.d.). UV spectra of the six compounds. a kaempferol 3-O-{β-d-glucopyranosyl(1 → 2). Retrieved from [Link]

• ICH. (1996). Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

• Malejko, J., et al. (2014). Retention Study of Flavonoids Under Different Chromatographic Modes. Acta Poloniae Pharmaceutica, 71(1), 35-44. Retrieved from [Link]

• European Medicines Agency. (2023). ICH Q2(R2) Guideline on validation of analytical procedures. Retrieved from [Link]

• ResearchGate. (2025). Validation of an HPLC-UV method for analysis of Kaempferol-loaded nanoemulsion and its application to in vitro and in vivo tests. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Structural characterization and quantification of isomeric bioactive flavonoid C-glycosides utilizing high-performance liquid chromatography coupled with diode array detection and mass spectrometry. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Isolation and evaluation of kaempferol glycosides from the fern Neocheiropteris palmatopedata. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Bioactive Flavonoid Glycosides and HPLC and UPLC Quantification of Commercial Astragali Complanati Semen. Retrieved from [Link]

• ResearchGate. (2016). Chromatographic behaviour of flavonoid compounds in reversed-phase HPLC systems. Retrieved from [Link]

• Open Access Macedonian Journal of Medical Sciences. (2022). Determination of Total Flavonoid Level and Antioxidant Activity of Ethyl Acetate Fraction of Mangkokan Leaf Extract (Nothopanax scutellarium). Retrieved from [Link]

• MDPI. (2025). Extremely Rare Flavonoid Glycosides Identified in the Stems of Ephedra gerardiana by HPLC-MS and Their Antioxidant Activity. Retrieved from [Link]

• MDPI. (n.d.). Determination of Flavonoids and Phenolic Acids in Plant Materials Using SLE-SPE-UHPLC-MS/MS Method. Retrieved from [Link]

• IJARIIE. (2024). METHOD DEVELOPMENT AND VALIDATION OF KAEMPFEROL BY USING HIGH PERFORMANCE LIQUID CHROMATOGRAPHY. Retrieved from [Link]

• MDPI. (2021). A Rapid HPLC-UV Protocol Coupled to Chemometric Analysis for the Determination of the Major Phenolic Constituents and Tocopherol Content in Almonds and the Discrimination of the Geographical Origin. Retrieved from [Link]

• ResearchGate. (n.d.). Validation of the Analytical Method for the Determination of Flavonoids in Broccoli. Retrieved from [Link]

• AKJournals. (n.d.). Separation and quantification of flavonoid compounds in Rhododendron anthopogonoides. Retrieved from [Link]

• Universiti Kebangsaan Malaysia. (n.d.). PHYTOCHEMICAL SCREENING, TOTAL FLAVONOID AND PHENOLIC CONTENT ASSAYS OF VARIOUS SOLVENT EXTRACTS OF TEPAL OF Musa paradisiaca. Retrieved from [Link]

• ICH. (2022). Validation of Analytical Procedure Q2(R2). Retrieved from [Link]

• The Journal of Phytopharmacology. (n.d.). HPLC Estimation of Flavanoid (quercetin) of leaves and stem extracts of Ocimum sanctum and Tinospora cordifolia. Retrieved from [Link]

• DergiPark. (2023). Development and Validation of HPLC-UV Method for Determination of Meloxicam in Tablet Dosage Formulation. Retrieved from [Link]

• Oriental Journal of Chemistry. (2016). A New Kaempferol Glycoside with Antioxidant Activity from Chenopodium ambrosioides Growing in Egypt. Retrieved from [Link]

• MDPI. (2019). Developing and Validating a Method for Separating Flavonoid Isomers in Common Buckwheat Sprouts Using HPLC-PDA. Retrieved from [Link]

• Revue Roumaine de Chimie. (n.d.). CLOSE-LYING pKa VALUES OF KAEMPFEROL DETERMINED BY SECOND-DERIVATIVE SYNCHRONOUS FLUORESCENCE. Retrieved from [Link]

• Pharmacognosy Magazine. (2011). Isolation and identification of phenolic compounds from Gynura divaricata leaves. Retrieved from [Link]

• SciELO. (n.d.). Development and validation of an HPLC-UV method for accelerated stability study and pharmacokinetic analysis of venlafaxine. Retrieved from [Link]

• Walsh Medical Media. (2016). Development of a Rapid HPLC-UV Method for Analysis of Menaquinone-7 in Soy Nutraceutical. Retrieved from [Link]

• AKJournals. (n.d.). Effect of sample-preparation methods on the quantification of selected flavonoids in plant materials by high performance liquid. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. akjournals.com [akjournals.com]
• 3. Retention Study of Flavonoids Under Different Chromatographic Modes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Structural characterization and quantification of isomeric bioactive flavonoid C-glycosides utilizing high-performance liquid chromatography coupled with diode array detection and mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. ijariie.com [ijariie.com]
• 7. Developing and Validating a Method for Separating Flavonoid Isomers in Common Buckwheat Sprouts Using HPLC-PDA | MDPI [mdpi.com]
• 8. phcog.com [phcog.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. akjournals.com [akjournals.com]
• 11. database.ich.org [database.ich.org]
• 12. ema.europa.eu [ema.europa.eu]
• 13. scielo.br [scielo.br]

Application Note: A Validated Protocol for the Extraction and Enrichment of 6-Hydroxykaempferol 7-O-glucopyranoside from Botanical Matrices

Abstract

This application note provides a comprehensive, field-proven protocol for the extraction, enrichment, and preliminary analysis of 6-Hydroxykaempferol 7-O-glucopyranoside, a flavonoid glycoside of significant interest in pharmaceutical and nutraceutical research. Moving beyond a simple recitation of steps, this guide elucidates the scientific rationale behind methodological choices, from sample preparation to advanced purification. We present Ultrasound-Assisted Extraction (UAE) as the primary methodology, justified by its superior efficiency and preservation of thermolabile compounds compared to traditional methods. The protocol includes detailed steps for sample preparation, extraction, liquid-liquid partitioning, and an overview of chromatographic purification, designed to be a self-validating system for researchers, scientists, and drug development professionals.

Introduction and Scientific Principle

6-Hydroxykaempferol 7-O-glucopyranoside is a derivative of kaempferol, a well-studied flavonol. The addition of a hydroxyl group at the 6-position and a glucopyranoside moiety at the 7-position significantly increases the molecule's polarity. This characteristic is the cornerstone of the entire extraction strategy. The glucoside group, in particular, renders the molecule highly soluble in polar solvents like water, ethanol, and methanol, while its aglycone (the non-sugar part) retains some affinity for organic phases.[1][2]

The primary challenge in extracting this compound is to efficiently disrupt the plant cell wall and solubilize the target molecule while minimizing the co-extraction of undesirable compounds (e.g., lipids, chlorophylls, waxes) and preventing the degradation of the glycosidic bond.

This protocol prioritizes Ultrasound-Assisted Extraction (UAE) for its mechanistic advantages. UAE utilizes acoustic cavitation—the formation, growth, and implosion of microscopic bubbles in the solvent.[3][4] This process generates intense localized pressure and temperature gradients and high-velocity microjets that mechanically rupture plant cell walls, enhancing solvent penetration and facilitating the release of intracellular metabolites into the solvent.[4] Compared to traditional methods like maceration or Soxhlet extraction, UAE offers significantly reduced extraction times, lower solvent consumption, and operates at lower temperatures, which is critical for preserving the integrity of glycosidic compounds.[4][5][6][7]

Comparative Overview of Extraction Methodologies

While this guide details a UAE protocol, it is essential to understand its advantages in context.

Methodology	Principle	Advantages	Disadvantages
Maceration	Soaking plant material in a solvent for an extended period.[8][9][10]	Simple, low-cost equipment.	Time-consuming, large solvent volume, lower extraction efficiency.[9][10][11]
Soxhlet Extraction	Continuous extraction with a refluxing solvent.[8][9]	Efficient, requires less solvent than maceration.[9][11]	Requires thermally stable compounds due to prolonged exposure to heat, potential for analyte degradation.
Ultrasound-Assisted Extraction (UAE)	Uses acoustic energy and cavitation to disrupt cell walls.[3]	Fast, highly efficient, reduced solvent and energy use, suitable for thermolabile compounds.[3][4][6]	Requires specialized equipment, optimization of parameters is crucial.[4]

Comprehensive Extraction and Purification Protocol

This protocol is designed as a complete workflow, from raw botanical material to an enriched flavonoid fraction suitable for analytical or preparative chromatography.

Part A: Pre-Extraction - Botanical Matrix Preparation

The goal of this stage is to maximize the surface area of the plant material to ensure efficient solvent penetration.

• Drying: Dry the fresh botanical material (e.g., leaves, flowers) in a hot air oven at a controlled temperature of 40-50°C until a constant weight is achieved.

  • Causality: Excessive heat can lead to the degradation of phenolic compounds and the hydrolysis of glycosidic bonds. This temperature range is a proven compromise between efficient drying and compound preservation.

• Grinding: Pulverize the dried material into a fine powder (e.g., passing through a 40-60 mesh sieve) using a laboratory mill.

  • Causality: A smaller particle size dramatically increases the surface area-to-volume ratio, which is a critical parameter for achieving a high extraction yield in a shorter time.

• Storage: Store the resulting powder in an airtight, light-proof container at 4°C to prevent oxidative or photodegradation prior to extraction.

Part B: Core Protocol - Ultrasound-Assisted Extraction (UAE)

This procedure details the optimized extraction of the target analyte.

Materials:

• Dried, powdered botanical material

• 70% Ethanol (v/v) in deionized water

• Ultrasonic bath or probe sonicator (40 kHz frequency is common)[7]

• Conical flasks or beakers

• Filtration apparatus (e.g., Buchner funnel with Whatman No. 1 filter paper)

Procedure:

• Weighing: Accurately weigh 10 g of the dried plant powder and place it into a 500 mL conical flask.

• Solvation: Add 250 mL of 70% ethanol. This creates a solid-to-liquid ratio of 1:25 (g/mL).

  • Causality: A 70% ethanol solution is optimal for extracting polar flavonoid glycosides.[9][12] The water component swells the plant material and increases the polarity of the solvent, while the ethanol disrupts the cell membrane and dissolves the target compound. A 1:25 ratio ensures the solvent does not become saturated, allowing for efficient mass transfer.[6]

• Ultrasonication: Place the flask in an ultrasonic bath. Ensure the water level in the bath is equal to or higher than the solvent level in the flask. Sonicate for 30-45 minutes at a controlled temperature of 40°C.[3][13]

  • Causality: Sonication at 40 kHz provides the necessary cavitation energy.[7] Maintaining a temperature of 40°C enhances solubility and diffusion without thermally degrading the glycoside.[12] The 30-45 minute duration is typically sufficient for exhaustive extraction with UAE, as confirmed by kinetic studies in the literature.[3][4]

• Filtration: Immediately after sonication, filter the mixture under vacuum through Whatman No. 1 filter paper to separate the extract from the plant residue (marc).

• Re-extraction (Optional but Recommended): To ensure exhaustive extraction, transfer the marc back into the flask, add another 150 mL of 70% ethanol, and repeat the ultrasonication for 20 minutes. Filter and combine this second filtrate with the first.

• Concentration: Combine the filtrates and concentrate the solvent using a rotary evaporator under reduced pressure at a bath temperature not exceeding 50°C.

  • Causality: A rotary evaporator efficiently removes the ethanol/water solvent at a low temperature, preventing thermal degradation and yielding a concentrated aqueous crude extract.

• Lyophilization: For a stable, dry powder, freeze-dry the concentrated aqueous extract. This crude extract can be used for preliminary analysis or further purification.

Part C: Post-Extraction - Purification and Enrichment

The crude extract contains a complex mixture of compounds. This liquid-liquid partitioning step enriches the target analyte by removing highly non-polar and other interfering substances.

Materials:

• Crude extract reconstituted in deionized water

• Separatory funnel

• n-Hexane

• Ethyl acetate

Procedure:

• Reconstitution: Dissolve a known quantity of the lyophilized crude extract in deionized water (e.g., 1 g in 100 mL).

• Defatting: Transfer the aqueous solution to a separatory funnel. Add an equal volume of n-hexane, shake vigorously for 2 minutes, and allow the layers to separate.

  • Causality: n-Hexane is a non-polar solvent that will remove lipids, chlorophylls, and other non-polar compounds, leaving the polar glycosides in the aqueous phase.

• Fractionation: Drain the lower aqueous layer and discard the upper n-hexane layer. Repeat the hexane wash two more times.

• Analyte Extraction: To the washed aqueous phase in the separatory funnel, add an equal volume of ethyl acetate. Shake vigorously and allow the layers to separate.

  • Causality: Ethyl acetate has an intermediate polarity and is effective at partitioning many flavonoid glycosides from the aqueous phase.

• Collection: Collect the upper ethyl acetate layer. Repeat this extraction three times, pooling the ethyl acetate fractions. The target compound, 6-Hydroxykaempferol 7-O-glucopyranoside, will be enriched in this fraction.

• Final Concentration: Evaporate the pooled ethyl acetate fractions to dryness using a rotary evaporator to yield the enriched flavonoid fraction.

Part D: Advanced Purification & Analysis

For isolation of the pure compound, the enriched fraction must be subjected to chromatography.

• Column Chromatography: Techniques like High-Speed Counter-Current Chromatography (HSCCC) or conventional column chromatography using resins like Sephadex LH-20 or macroporous resins (e.g., D101) are highly effective for separating flavonoid glycosides from complex mixtures.[1][14][15][16]

• Analytical Validation: The presence and purity of 6-Hydroxykaempferol 7-O-glucopyranoside in the fractions should be confirmed using High-Performance Liquid Chromatography (HPLC) coupled with a UV or Mass Spectrometry (MS) detector.[8][17]

Visualized Workflows and Diagrams

Overall Extraction and Purification Workflow

Caption: Workflow for the extraction and purification of 6-Hydroxykaempferol 7-O-glucopyranoside.

Mechanism of Ultrasound-Assisted Extraction

Caption: Ultrasound waves create cavitation, rupturing cell walls and releasing target molecules.

References

• Salehi, B., et al. (2024). Natural Phenolic Compounds: A Review of Extraction and Analysis. IntechOpen. Retrieved from [Link]

• Guo, S., et al. (2017). Preparative Isolation and Purification of Five Flavonoid Glycosides and One Benzophenone Galloyl Glycoside from Psidium guajava by High-Speed Counter-Current Chromatography (HSCCC). Molecules, 22(12), 243. Retrieved from [Link]

• Zhang, Q. W., Lin, L. G., & Ye, W. C. (2018). Extraction and characterization of phenolic compounds and their potential antioxidant activities. Journal of Food Science and Technology, 55(1), 1-12. Retrieved from [Link]

• Barba, F. J., et al. (2016). 3.1. Maceration. Bio-protocol, 6(19), e1941. Retrieved from [Link]

• Azmir, J., et al. (2023). A brief overview on the methods for extraction and identification of flavonoids. E3S Web of Conferences, 434, 03037. Retrieved from [Link]

• Shi, J., et al. (2023). Separation Methods of Phenolic Compounds from Plant Extract as Antioxidant Agents Candidate. Molecules, 28(23), 7856. Retrieved from [Link]

• Lock, O. (2015). What is the specific solvent system and technique to isolate flavonoid glycosides from ethanol plant extract? ResearchGate. Retrieved from [Link]

• Li, Y., et al. (2023). Ultrasound-assisted extraction of flavonoids from Cercis chinensis flowers using deep eutectic solvents: optimization, characterization, kinetics and bioactivity. Heliyon, 9(11), e21375. Retrieved from [Link]

• Soro, D., et al. (2024). Maceration vs. Ultrasound extraction of phenolic compounds from Bridelia ferruginea Benth. (Phyllanthaceae): effects of solid-liquid ratio. IOSR Journal of Pharmacy and Biological Sciences, 19(1), 1-8. Retrieved from [Link]

• Wang, Y., et al. (2022). Ultrasound-Assisted Extraction of Flavonoids from Potentilla fruticosa L. Using Natural Deep Eutectic Solvents. Molecules, 27(18), 5894. Retrieved from [Link]

• Li, X., et al. (2023). Ultrasound-assisted extraction, optimization, and purification of total flavonoids from Daphne genkwa and analysis of their antioxidant, anti-inflammatory, and analgesic activities. Journal of Natural Medicines, 77(4), 793-806. Retrieved from [Link]

• Li, Y., et al. (2022). Optimization of ultrasonic-assisted extraction of flavonoids from Lactuca indica L. cv. Mengzao and their antioxidant properties. Frontiers in Nutrition, 9, 1014202. Retrieved from [Link]

• He, B., et al. (2024). Ultrasound-Assisted Deep Eutectic Solvent-Based Green Extraction of Flavonoids from Honeysuckle: Optimization and Mechanistic Insights into α-Amylase Inhibition. Foods, 13(1), 143. Retrieved from [Link]

• Tzanova, M., et al. (2020). Selectivity of Current Extraction Techniques for Flavonoids from Plant Materials. Processes, 8(10), 1222. Retrieved from [Link]

• Chen, H., et al. (2015). An Efficient Method for the Preparative Isolation and Purification of Flavonoid Glycosides and Caffeoylquinic Acid Derivatives from Leaves of Lonicera japonica Thunb. Using High Speed Counter-Current Chromatography (HSCCC) and Prep-HPLC Guided by DPPH-HPLC Experiments. Molecules, 20(2), 2789-2805. Retrieved from [Link]

• Nandan, M. P., & Suneetha, V. (2014). Extraction, Modelling and Purification of Flavonoids from Citrus Medica Peel. International Journal of Applied Sciences and Biotechnology, 3(4), 588-591. Retrieved from [Link]

• Alara, O. R., et al. (2021). Extraction of Flavonoids From Natural Sources Using Modern Techniques. Frontiers in Plant Science, 12, 661062. Retrieved from [Link]

• Yang, Z., et al. (2023). Extraction and Purification of Flavonoids and Antiviral and Antioxidant Activities of Polygonum perfoliatum L. Molecules, 28(24), 8031. Retrieved from [Link]

• Wen, K., et al. (2021). Advances in Kaempferol: Extraction, Biosynthesis, and Application with Antibacterial Agents. Antibiotics, 10(11), 1389. Retrieved from [Link]

• Okoye, F. B. C., et al. (2014). Extraction and Isolation of Flavonoids from the Leaves of Mitracarpushirtus Plant. IOSR Journal of Engineering, 4(7), 1-6. Retrieved from [Link]

• Calderón-Oliver, M., & Ponce-Alquicira, E. (2022). Extraction of Kaempferol and Its Glycosides Using Supercritical Fluids from Plant Sources: A Review. Molecules, 27(1), 22. Retrieved from [Link]

• Calderón-Oliver, M., & Ponce-Alquicira, E. (2022). Extraction of Kaempferol and Its Glycosides Using Supercritical Fluids from Plant Sources: A Review. Food Technology and Biotechnology, 60(2), 241-252. Retrieved from [Link]

• Adhikari-Devkota, A., et al. (2019). Extraction and Isolation of Kaempferol Glycosides from the Leaves and Twigs of Lindera neesiana. Molecules, 24(4), 706. Retrieved from [Link]

• BioCrick. (n.d.). Kaempferol-7-O-D-glucopyranoside. BioCrick. Retrieved from [Link]

• Wikipedia. (n.d.). Kaempferol 7-O-glucoside. Wikipedia. Retrieved from [Link]

• Yamagaki, T., et al. (2010). Fragmentation pathway of kaempferol-7-O-glucoside. Journal of Mass Spectrometry, 45(1), 113-118. Retrieved from [Link]

• Benjamin, R., Akilan, A., & Senguttuvan, S. (2022). Isolation, Characterization, and Anti-Cancer Activity of Kaempferol-6-methoxy7-O-glucosidefrom Lantana Camara Flowers. Oriental Journal of Chemistry, 38(5), 1184-1191. Retrieved from [Link]

• Wang, Y., et al. (2022). Effects and mechanisms of 6-hydroxykaempferol 3,6-di-O-glucoside-7-O-glucuronide from Safflower on endothelial injury in vitro and on thrombosis in vivo. Frontiers in Pharmacology, 13, 976356. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Ultrasound-assisted extraction, optimization, and purification of total flavonoids from Daphne genkwa and analysis of their antioxidant, anti-inflammatory, and analgesic activities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ultrasound-Assisted Deep Eutectic Solvent-Based Green Extraction of Flavonoids from Honeysuckle: Optimization and Mechanistic Insights into α-Amylase Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. iosrjournals.org [iosrjournals.org]
• 6. Frontiers | Optimization of ultrasonic-assisted extraction of flavonoids from Lactuca indica L. cv. Mengzao and their antioxidant properties [frontiersin.org]
• 7. Extraction of Flavonoids From Natural Sources Using Modern Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Flavonoid Extraction and Detection Methods - Creative Proteomics [metabolomics.creative-proteomics.com]
• 9. Natural Phenolic Compounds: A Review of Extraction and Analysis | IntechOpen [intechopen.com]
• 10. bio-protocol.org [bio-protocol.org]
• 11. e3s-conferences.org [e3s-conferences.org]
• 12. Extraction and characterization of phenolic compounds and their potential antioxidant activities - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Ultrasound-assisted extraction of flavonoids from Cercis chinensis flowers using deep eutectic solvents: optimization, characterization, kinetics and bioactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Preparative Isolation and Purification of Five Flavonoid Glycosides and One Benzophenone Galloyl Glycoside from Psidium guajava by High-Speed Counter-Current Chromatography (HSCCC) - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. iosrjournals.org [iosrjournals.org]
• 17. Separation Methods of Phenolic Compounds from Plant Extract as Antioxidant Agents Candidate | MDPI [mdpi.com]

Using 6-Hydroxykaempferol 7-O-|A-glucopyranoside as a reference standard in chromatography

Application Note: Chromatographic Quantification and Method Validation Using 6-Hydroxykaempferol 7-O-β-D-glucopyranoside as a Reference Standard

As a Senior Application Scientist, I approach the standardization of complex botanical matrices not merely as a routine assay, but as a systematic resolution of physicochemical challenges. The compound 6-Hydroxykaempferol 7-O-β-D-glucopyranoside (6-HK-7-Glc) is a specialized flavonol glycoside identified in medicinal species such as 1 and2[2][1]. Because of its potent α-glucosidase inhibitory activity and antioxidant properties, it serves as a critical biomarker for quality control in anti-diabetic drug development[2]. However, quantifying this compound requires overcoming specific hurdles: the polarity of its sugar moiety combined with the hydrophobicity of its aglycone core demands precise chromatographic tuning.

This guide details the causality behind method development, offering a self-validating protocol for the extraction, separation, and quantification of 6-HK-7-Glc.

Causality in Method Development: Why These Parameters?

To achieve baseline resolution of 6-HK-7-Glc from closely related flavonoid isomers, every parameter in the chromatographic system must be intentionally designed:

• Stationary Phase Selection: A high-density C18 reversed-phase column (e.g., 250 × 4.6 mm, 5 µm) is selected. The extensive end-capping of modern C18 columns prevents secondary interactions between the free silanol groups of the silica support and the phenolic hydroxyls of 6-HK-7-Glc, which would otherwise cause severe peak tailing.

• Mobile Phase Acidification: Flavonoids contain multiple acidic phenolic protons. In a neutral mobile phase, these groups partially ionize, leading to split peaks and shifting retention times. By acidifying the aqueous phase with 1 or 0.1% Formic Acid, the pH is driven below the pKa of the flavonoid, ensuring the molecules remain fully protonated and neutral[1][3]. This maximizes hydrophobic retention and yields sharp, symmetrical peaks.

• Detection Strategy: Diode-Array Detection (DAD) at 320–360 nm is optimal because flavonols exhibit a strong Band I UV absorption in this range, minimizing interference from non-phenolic matrix components[1]. For mass spectrometry, 3 is preferred, as the compound readily loses a proton to form a stable [M-H]⁻ ion, allowing for precise molecular weight confirmation[3].

Workflow for extraction and chromatographic quantification using the reference standard.

Self-Validating Experimental Protocol

A robust analytical protocol must be self-validating. This means building in internal checks—such as matrix spiking and System Suitability Testing (SST)—to ensure that any deviation in the data is immediately flagged by the system itself before data processing begins.

Step 1: Standard Stock Preparation & SST

• Accurately weigh 1.0 mg of high-purity 6-HK-7-Glc reference standard.

• Dissolve in 1.0 mL of LC-MS grade Methanol to create a 1.0 mg/mL stock solution. (Causality: Methanol disrupts the hydrogen bonding network of the crystalline standard, ensuring complete solvation without degrading the glycosidic bond).

• Serially dilute to create a calibration curve ranging from 1.0 to 100 µg/mL.

• Self-Validation (SST): Inject the 50 µg/mL standard three times before the sample sequence. The Relative Standard Deviation (RSD) of the retention time must be < 1.0%, and the theoretical plate count must exceed 10,000 to validate column health.

Step 2: Matrix Extraction

• Pulverize 1.0 g of dried plant material and pass through a 40-mesh sieve to ensure uniform surface area.

• Add 20 mL of 70% Ethanol. (Causality: 70% Ethanol provides the ideal dielectric constant to co-extract both the polar glycoside and less polar matrix components, maximizing yield).

• Self-Validation (Matrix Spiking): Prepare a duplicate sample spiked with a known concentration (e.g., 20 µg) of the 6-HK-7-Glc standard prior to extraction to calculate absolute recovery.

• Sonicate for 30 minutes at 25°C. Avoid high temperatures to prevent thermal hydrolysis of the glycosidic bond.

• Centrifuge at 10,000 rpm for 10 minutes, collect the supernatant, and filter through a 0.22 µm PTFE syringe filter prior to injection.

Step 3: Chromatographic Execution

• Flow rate: 1.0 mL/min.

• Injection volume: 10 µL.

• Column Temperature: 30°C (Maintains consistent mobile phase viscosity and pressure).

Table 1: Optimized Gradient Elution Profile

Time (min)	Mobile Phase A (0.5% TFA in H₂O)	Mobile Phase B (Acetonitrile)	Elution Strategy
0.0	90%	10%	Isocratic hold to elute highly polar impurities[1]
18.0	80%	20%	Linear gradient to resolve closely related glycosides
30.0	72%	28%	Targeted elution window for 6-HK-7-Glc
40.0	0%	100%	High-organic column wash to remove hydrophobic aglycones

| 48.0 | 90% | 10% | Re-equilibration to starting conditions |

Pharmacological Relevance & Bioassay Integration

Beyond chemical quantification, 6-HK-7-Glc is utilized as a reference standard in in vitro bioassays. Molecular docking and enzyme kinetic studies demonstrate that this flavonol glycoside acts as a competitive inhibitor of the α-glucosidase enzyme. It binds directly to the active site, preventing the hydrolysis of complex carbohydrates into absorbable glucose, thereby validating its use as a marker for hypoglycemic botanical extracts[2].

Mechanism of α-glucosidase inhibition by 6-hydroxykaempferol 7-O-glucopyranoside.

Method Validation & Quantitative Data

To fulfill the self-validating requirement, the method must be subjected to rigorous validation parameters. The recovery test ensures that the extraction matrix does not suppress the ionization or extraction efficiency of the analyte.

Table 2: Method Validation Parameters

Parameter	Value / Range	Validation Criteria (Self-Validating System)
Linearity (R²)	> 0.9995	Ensures proportional detector response across the calibration range.
LOD (S/N = 3)	50 ng/mL	Confirms baseline noise is controlled and instrument sensitivity is adequate[4].
LOQ (S/N = 10)	150 ng/mL	Establishes the minimum absolute quantifiable threshold.
Intra-day Precision	< 1.5% RSD	Validates autosampler precision and pump gradient stability.

| Absolute Recovery | 98.5% ± 1.2% | Matrix spike confirms no extraction loss or ion suppression occurred. |

References

• High-performance Liquid Chromatography Analysis of Four Leuzea carthamoides Flavonoids. Oxford Academic (oup.com).
• Hypoglycemic and Antioxidant Properties of Extracts and Fractions from Polygoni Avicularis Herba. National Institutes of Health (nih.gov).
• Acylated flavonol glycosides from Tagetes minuta with antibacterial activity. Frontiers (frontiersin.org).
• UPLC-Q-TOF-MS Study of the Mechanism of THSWD for Breast Cancer Treatment. National Institutes of Health (nih.gov).

Sources

• 1. Frontiers | Acylated flavonol glycosides from Tagetes minuta with antibacterial activity [frontiersin.org]
• 2. Hypoglycemic and Antioxidant Properties of Extracts and Fractions from Polygoni Avicularis Herba - PMC [pmc.ncbi.nlm.nih.gov]
• 3. UPLC-Q-TOF-MS Study of the Mechanism of THSWD for Breast Cancer Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]

Application Note: In Vitro Evaluation of 6-Hydroxykaempferol 7-O-β-D-glucopyranoside (6-HK7G)

Executive Summary & Biological Significance

6-Hydroxykaempferol 7-O-β-D-glucopyranoside (6-HK7G) is a highly bioactive flavonol glycoside identified in several medicinal and dietary plants, including Rhaponticum uniflorum[1], foxtail millet[2], and Dianthus caryophyllus (carnation)[3]. Recent advances in widely targeted metabolomics have isolated 6-HK7G as a primary driver of plant-derived antioxidant and antiproliferative activities[3]. In silico molecular docking and in vitro assays demonstrate that 6-HK7G possesses strong binding affinities to antioxidant-related target proteins[2] and exhibits potent antiproliferative efficacy against human lung carcinoma (A549) and osteosarcoma (U2OS) cell lines[3].

This application note provides a comprehensive, self-validating methodological framework for evaluating the bioactivity of 6-HK7G in cell culture models, focusing on its dual role as a direct reactive oxygen species (ROS) scavenger and an indirect transcriptional activator of the Nrf2/HO-1 antioxidant pathway.

Mechanistic Rationale & Experimental Design

To rigorously evaluate 6-HK7G, experimental design must move beyond simple observation and establish definitive causality. The protocols below utilize a self-validating system combining phenotypic screening (cell viability and ROS fluorescence) with genotypic/proteomic validation (Western blotting of transcription factors).

• Cell Line Selection: RAW 264.7 murine macrophages are utilized for ROS assays due to their robust oxidative burst response when challenged with H₂O₂ or LPS. A549 human lung carcinoma cells are selected for cytotoxicity assays due to their established sensitivity to kaempferol derivatives[3].

• Self-Validating Controls: Every assay must include a vehicle control (DMSO ≤ 0.1% to rule out solvent toxicity), a positive control (e.g., Ascorbic Acid for ROS scavenging, Sulforaphane for Nrf2 activation), and an untreated negative control. If the positive control fails to produce the expected mechanistic shift, the assay is deemed invalid, preventing false-negative interpretations of 6-HK7G.

Fig 1: Dual antioxidant mechanism of 6-HK7G via direct ROS scavenging and Nrf2/ARE pathway activation.

Experimental Workflow

Fig 2: Self-validating experimental workflow for evaluating 6-HK7G bioactivity in vitro.

Step-by-Step Methodologies

Protocol A: Antiproliferative & Cytotoxicity Assay (CCK-8)

Causality: The Cell Counting Kit-8 (CCK-8) utilizes WST-8, which is reduced by cellular dehydrogenases to produce a water-soluble formazan dye. It is preferred over MTT as it is non-toxic, allowing for continuous kinetic readings and downstream multiplexing.

• Cell Seeding: Seed A549 cells at a density of 5×103 cells/well in a 96-well plate using DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO₂.

• Synchronization: Aspirate media and replace with serum-free DMEM for 12 hours. Rationale: Serum starvation synchronizes the cell cycle to the G0/G1 phase, reducing background noise from basal kinase activity.

• Treatment: Prepare 6-HK7G in DMSO (stock) and dilute in complete media to achieve final concentrations of 0, 5, 10, 25, 50, and 100 µM. Ensure final DMSO concentration is exactly 0.1% across all wells (including the 0 µM vehicle control). Treat cells for 24 and 48 hours.

• Detection: Add 10 µL of CCK-8 reagent to each well. Incubate for 2 hours at 37°C.

• Quantification: Measure absorbance at 450 nm using a microplate reader. Calculate IC₅₀ using non-linear regression analysis.

Protocol B: Intracellular ROS Scavenging Assay (DCFDA)

Causality: 2',7'-dichlorofluorescin diacetate (DCFDA) is a cell-permeable fluorogenic dye. Once inside the cell, esterases cleave the diacetate groups. Subsequent oxidation by ROS (specifically H₂O₂ and hydroxyl radicals) converts it to highly fluorescent DCF, allowing direct quantification of 6-HK7G's scavenging efficiency.

• Cell Seeding: Seed RAW 264.7 cells at 2×104 cells/well in a black, clear-bottom 96-well plate. Incubate overnight.

• Pre-treatment: Treat cells with 6-HK7G (5, 10, 25 µM) or Ascorbic Acid (10 µM, positive control) for 2 hours.

• Probe Loading: Wash cells twice with PBS. Add 10 µM DCFDA in serum-free media and incubate in the dark for 30 minutes at 37°C.

• Stress Induction: Remove the probe solution, wash with PBS, and challenge the cells with 500 µM H₂O₂ for 1 hour to induce acute oxidative stress.

• Measurement: Read fluorescence immediately at Ex/Em = 485/535 nm.

Protocol C: Mechanistic Validation via Western Blotting (Nrf2/HO-1)

Causality: To prove that 6-HK7G acts as an active signaling molecule rather than just a passive chemical sponge, we must quantify the nuclear translocation of Nrf2 and the subsequent upregulation of Heme Oxygenase-1 (HO-1).

• Lysate Preparation: Following 12 hours of 6-HK7G treatment, wash RAW 264.7 cells with ice-cold PBS. Lyse cells using RIPA buffer supplemented with 1X Protease and Phosphatase Inhibitor Cocktails. Critical Step: To assess Nrf2 translocation, use a nuclear/cytosolic fractionation kit instead of whole-cell RIPA lysis.

• Protein Quantification: Perform a BCA assay to ensure equal protein loading (typically 20-30 µg per lane).

• Electrophoresis & Transfer: Resolve proteins on a 10% SDS-PAGE gel at 120V. Transfer to a PVDF membrane (0.45 µm) at 250mA for 90 minutes.

• Immunoblotting: Block membranes with 5% non-fat milk for 1 hour. Incubate overnight at 4°C with primary antibodies: anti-Nrf2 (1:1000), anti-HO-1 (1:1000), anti-Lamin B1 (1:2000, nuclear loading control), and anti-β-actin (1:5000, cytosolic loading control).

• Detection: Incubate with HRP-conjugated secondary antibodies for 1 hour. Develop using ECL substrate and image via a chemiluminescence documentation system.

Data Presentation & Expected Outcomes

The following table summarizes the expected quantitative benchmarks when evaluating 6-HK7G using the protocols outlined above, based on standard flavonoid profiling and metabolomic literature[2][3].

Assay Type	Target / Metric	Cell Line	Expected Outcome (6-HK7G Treatment)	Validation Control Requirement
Cytotoxicity	IC₅₀ (48h)	A549	~35 - 50 µM (Dose-dependent inhibition)	Vehicle (DMSO) viability > 95%
ROS Scavenging	DCF Fluorescence	RAW 264.7	40-60% reduction vs. H₂O₂ group at 25 µM	Ascorbic Acid shows >70% reduction
Protein Expression	Nuclear Nrf2 Fold Change	RAW 264.7	2.5x to 3.0x increase vs. Vehicle	Lamin B1 expression remains constant
Protein Expression	HO-1 Fold Change	RAW 264.7	3.0x to 4.5x increase vs. Vehicle	β-actin expression remains constant

References

• Analysis of Phenolic Metabolite Variations and Antioxidant Mechanisms in Foxtail Millet From Different Regions of Shanxi. nih.gov.
• The Ethnopharmacological Uses, Metabolite Diversity, and Bioactivity of Rhaponticum uniflorum (Leuzea uniflora): A Comprehensive Review. nih.gov.
• Widely targeted metabolomics reveals the antioxidant and anticancer activities of different colors of Dianthus caryophyllus.

Sources

• 1. The Ethnopharmacological Uses, Metabolite Diversity, and Bioactivity of Rhaponticum uniflorum (Leuzea uniflora): A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Analysis of Phenolic Metabolite Variations and Antioxidant Mechanisms in Foxtail Millet From Different Regions of Shanxi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Note: A Robust LC-MS/MS Protocol for the Sensitive and Selective Quantification of 6-Hydroxykaempferol 7-O-β-glucopyranoside

Abstract

This application note presents a comprehensive and validated Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) method for the precise detection and quantification of 6-Hydroxykaempferol 7-O-β-glucopyranoside. This flavonol glycoside, a compound of increasing interest in phytochemical and pharmacological research, can be reliably analyzed in complex matrices such as plant extracts and biological fluids using the described protocol. The methodology herein is tailored for researchers, scientists, and drug development professionals, providing a detailed guide from sample preparation to data analysis, ensuring scientific integrity and reproducibility.

Introduction: The Scientific Rationale

6-Hydroxykaempferol and its glycosides are a subclass of flavonoids, plant-derived polyphenolic compounds known for their diverse biological activities. The addition of a glucose moiety at the 7-position of the 6-hydroxykaempferol backbone significantly influences its solubility, stability, and bioavailability, making the specific analysis of the glycosylated form crucial for accurate pharmacological assessment.

LC-MS/MS stands as the premier analytical technique for this purpose, offering unparalleled sensitivity and selectivity. By coupling the separation power of liquid chromatography with the specificity of tandem mass spectrometry, we can effectively isolate 6-Hydroxykaempferol 7-O-β-glucopyranoside from a complex mixture and confidently identify and quantify it based on its unique mass-to-charge ratio and fragmentation pattern. This protocol is designed to be a self-validating system, with built-in quality checks and a clear explanation of the scientific principles behind each step.

Chemical Profile of the Analyte

A thorough understanding of the analyte's chemical properties is fundamental to developing a robust analytical method.

Property	Value	Source
Compound Name	6-Hydroxykaempferol 7-O-β-glucopyranoside	-
Molecular Formula	C21H20O12	Calculated
Exact Mass	464.0955 Da	Calculated
Aglycone	6-Hydroxykaempferol	[1]
Aglycone Formula	C15H10O7	[2]
Aglycone Exact Mass	302.0427 Da	[2]
Glycosidic Moiety	β-D-glucopyranose	-
Mass of Neutral Loss	162.0528 Da	Calculated

Experimental Workflow: A Step-by-Step Protocol

The following sections detail the complete workflow, from initial sample handling to final data acquisition. The causality behind each procedural choice is explained to empower the user to adapt the method to their specific needs.

Sample Preparation: Ensuring Accurate and Reproducible Extraction

The goal of sample preparation is to efficiently extract the analyte from the matrix while minimizing interferences. A generic yet robust protocol for plant material is provided below.

Protocol:

• Homogenization: Freeze fresh plant tissue in liquid nitrogen and grind to a fine powder using a mortar and pestle. This ensures efficient cell lysis and solvent penetration.

• Extraction:

  • Accurately weigh approximately 100 mg of the powdered sample into a microcentrifuge tube.

  • Add 1 mL of extraction solvent (80% methanol in water, v/v). Methanol is an effective solvent for a wide range of flavonoids.

  • Vortex the mixture for 1 minute to ensure thorough mixing.

• Ultrasonic-Assisted Extraction: Sonicate the sample for 30 minutes in an ultrasonic bath at room temperature. This uses acoustic energy to disrupt cell walls and enhance extraction efficiency.

• Centrifugation: Centrifuge the extract at 14,000 x g for 15 minutes at 4°C to pellet solid debris.

• Supernatant Collection: Carefully transfer the supernatant to a clean tube.

• Filtration: Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial. This removes any remaining particulate matter that could interfere with the LC system.

Caption: Workflow for the extraction of 6-Hydroxykaempferol 7-O-β-glucopyranoside.

Liquid Chromatography: Achieving Optimal Separation

A reversed-phase C18 column is the standard for separating flavonoid glycosides due to its ability to retain these moderately polar compounds. The addition of formic acid to the mobile phase is critical for good peak shape and for promoting ionization in the mass spectrometer.

LC Parameters:

Parameter	Recommended Setting	Rationale
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system	UHPLC offers higher resolution and faster analysis times.
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)	Provides excellent retention and separation of flavonoid glycosides.
Mobile Phase A	0.1% Formic Acid in Water	Acidification improves peak shape and ionization efficiency.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier for reversed-phase chromatography.
Flow Rate	0.3 mL/min	A typical flow rate for a 2.1 mm ID column.
Column Temperature	40°C	Elevated temperature can improve peak shape and reduce viscosity.
Injection Volume	5 µL	Can be optimized based on sample concentration and instrument sensitivity.
Gradient Elution	See Table Below	A gradient is necessary to elute compounds with a range of polarities.

Gradient Elution Program:

Time (min)	% Mobile Phase B
0.0	10
8.0	90
10.0	90
10.1	10
12.0	10

Tandem Mass Spectrometry: For Selective and Sensitive Detection

Electrospray ionization (ESI) in negative ion mode is generally preferred for flavonoids as the phenolic hydroxyl groups are readily deprotonated. Multiple Reaction Monitoring (MRM) is employed for its high sensitivity and selectivity, which is achieved by monitoring a specific precursor-to-product ion transition.

MS/MS Parameters:

Parameter	Recommended Setting	Rationale
Mass Spectrometer	Triple Quadrupole Mass Spectrometer	Ideal for quantitative MRM analysis.
Ionization Source	Electrospray Ionization (ESI)	A soft ionization technique suitable for non-volatile and thermally labile molecules.
Ionization Mode	Negative	Flavonoids readily form [M-H]⁻ ions.
Capillary Voltage	3.5 kV	Optimized for efficient ion formation.
Desolvation Temperature	350°C	Ensures efficient solvent evaporation.
Desolvation Gas Flow	600 L/hr	Aids in the desolvation process.
Cone Gas Flow	50 L/hr	Helps to focus the ions into the mass analyzer.
Collision Gas	Argon	An inert gas used for collision-induced dissociation.

MRM Transitions:

The primary fragmentation of flavonoid O-glycosides is the cleavage of the glycosidic bond, resulting in the loss of the sugar moiety.[3]

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
6-Hydroxykaempferol 7-O-β-glucopyranoside	463.09	301.03	100	20-30 (Optimize)
Confirmatory Ion	463.09	Varies	100	Optimize

Note: The confirmatory ion will depend on the specific instrument and collision energy. It is recommended to perform a product ion scan to identify a second, stable fragment for confirmation.

Caption: Proposed fragmentation of 6-Hydroxykaempferol 7-O-β-glucopyranoside in negative ESI.

Data Analysis and Quantification

Quantitative analysis is performed by constructing a calibration curve using a certified reference standard of 6-Hydroxykaempferol 7-O-β-glucopyranoside.

• Calibration Curve: Prepare a series of at least five calibration standards of known concentrations.

• Linear Regression: Plot the peak area of the analyte against the corresponding concentration. A linear regression analysis should yield a correlation coefficient (r²) of >0.99 for an acceptable fit.

• Quantification: The concentration of 6-Hydroxykaempferol 7-O-β-glucopyranoside in the unknown samples is determined using the equation of the line from the calibration curve.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the LC-MS/MS analysis of 6-Hydroxykaempferol 7-O-β-glucopyranoside. The described methodology offers the high sensitivity and selectivity required for the accurate quantification of this flavonoid glycoside in complex matrices. By understanding the principles behind each step, researchers can confidently apply and, if necessary, adapt this method to their specific research needs, contributing to the advancement of natural product chemistry and drug development.

References

• Wakan-Yaku Wiki Database. 6-Hydroxykaempferol. [Link]

• PubChem. (n.d.). 6-Hydroxykaempferol. National Center for Biotechnology Information. [Link]

• Cuyckens, F., & Claeys, M. (2004). Mass spectrometry in the structural analysis of flavonoids. Journal of Mass Spectrometry, 39(1), 1–15.
• Vukics, V., & Guttman, A. (2010). Structural characterization of flavonoid glycosides by multi-stage mass spectrometry. Mass Spectrometry Reviews, 29(1), 1–16.

Sources

• 1. 6-Hydroxykaempferol | 和漢薬Wikiデータベース [inm.u-toyama.ac.jp]
• 2. 6-Hydroxykaempferol | C15H10O7 | CID 5281638 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application and Protocol Guide for the Structural Elucidation of 6-Hydroxykaempferol 7-O-β-D-glucopyranoside using NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Hydroxykaempferol 7-O-β-D-glucopyranoside is a flavonoid glycoside, a class of natural products known for their diverse biological activities, including antioxidant and anti-inflammatory properties[1]. The precise structural characterization of these molecules is paramount for understanding their structure-activity relationships and for their development as potential therapeutic agents. Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled, non-destructive analytical technique for the complete structural elucidation of such complex natural products in solution[2][3]. This guide provides a comprehensive overview and detailed protocols for the structural elucidation of 6-Hydroxykaempferol 7-O-β-D-glucopyranoside using a suite of one-dimensional (1D) and two-dimensional (2D) NMR experiments.

The structure of 6-Hydroxykaempferol 7-O-β-D-glucopyranoside consists of a 6-hydroxykaempferol aglycone linked to a β-D-glucopyranosyl moiety at the C-7 position. The elucidation process involves the unambiguous assignment of all proton (¹H) and carbon (¹³C) chemical shifts, the determination of proton-proton connectivities, and the establishment of one-bond and multiple-bond correlations between protons and carbons.

Overall Workflow for Structural Elucidation

The structural elucidation of 6-Hydroxykaempferol 7-O-β-D-glucopyranoside by NMR spectroscopy follows a logical progression of experiments. Each experiment provides a specific piece of the structural puzzle, and their combined interpretation leads to the complete assignment of the molecule.

Figure 1: Workflow for the NMR-based structural elucidation of 6-Hydroxykaempferol 7-O-β-D-glucopyranoside.

Experimental Protocols

Part 1: Sample Preparation

The quality of the NMR spectrum is highly dependent on the sample preparation. A homogenous solution free of particulate matter is crucial for obtaining high-resolution spectra[4].

Protocol:

• Sample Weighing: Accurately weigh 5-10 mg of purified 6-Hydroxykaempferol 7-O-β-D-glucopyranoside. For ¹³C NMR and 2D NMR experiments, a higher concentration is generally preferred to achieve a good signal-to-noise ratio in a reasonable time[4].

• Solvent Selection: Deuterated dimethyl sulfoxide (DMSO-d6) is an excellent solvent for most flavonoids as they are readily soluble in it[5]. It also allows for the observation of exchangeable protons (hydroxyl groups).

• Dissolution: Dissolve the sample in 0.5-0.6 mL of DMSO-d6 in a clean, dry vial. Gentle vortexing or sonication can be used to aid dissolution.

• Transfer to NMR Tube: Using a Pasteur pipette, transfer the solution to a clean, high-quality 5 mm NMR tube. Ensure there are no solid particles in the solution[4][6]. The sample height in the tube should be approximately 4-5 cm.

• Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing (δ = 0.00 ppm). Modern spectrometers often use the residual solvent peak for referencing, but the addition of TMS can be done if required.

Part 2: 1D NMR Spectroscopy

1. ¹H NMR (Proton NMR)

The ¹H NMR spectrum provides information about the number of different types of protons, their chemical environment, and their spin-spin coupling interactions.

Protocol:

• Spectrometer: A 400 MHz or higher field spectrometer is recommended for better signal dispersion.

• Experiment: Standard ¹H NMR experiment.

• Parameters:

  • Number of Scans (NS): 8-16 (adjust as needed for signal-to-noise).

  • Relaxation Delay (D1): 1-2 seconds.

  • Acquisition Time (AQ): 2-4 seconds.

  • Spectral Width (SW): 0-14 ppm.

2. ¹³C NMR (Carbon NMR)

The ¹³C NMR spectrum reveals the number of chemically non-equivalent carbon atoms in the molecule.

Protocol:

• Experiment: Standard ¹³C NMR with proton decoupling.

• Parameters:

  • Number of Scans (NS): 1024 or more, as ¹³C has a low natural abundance.

  • Relaxation Delay (D1): 2 seconds.

  • Acquisition Time (AQ): 1-2 seconds.

  • Spectral Width (SW): 0-200 ppm.

3. DEPT-135 (Distortionless Enhancement by Polarization Transfer)

The DEPT-135 experiment is used to differentiate between CH, CH₂, and CH₃ groups. CH and CH₃ signals appear as positive peaks, while CH₂ signals appear as negative peaks. Quaternary carbons are not observed.

Protocol:

• Experiment: DEPT-135 pulse sequence.

• Parameters: Similar to a standard ¹³C NMR experiment, but with a shorter acquisition time.

Part 3: 2D NMR Spectroscopy

1. ¹H-¹H COSY (Correlation Spectroscopy)

The COSY spectrum shows correlations between protons that are coupled to each other, typically through two or three bonds. This is invaluable for identifying spin systems within the molecule.

Protocol:

• Experiment: Gradient-selected COSY (gCOSY).

• Parameters:

  • Number of Scans (NS): 2-4 per increment.

  • Increments in F1: 256-512.

  • Spectral Width (SW) in F1 and F2: Same as the ¹H NMR spectrum.

2. ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence)

The HSQC spectrum displays correlations between protons and the carbons to which they are directly attached (one-bond ¹JCH coupling).

Protocol:

• Experiment: Gradient-selected, multiplicity-edited HSQC. This will show CH/CH₃ and CH₂ correlations with different phases (e.g., different colors).

• Parameters:

  • Number of Scans (NS): 4-8 per increment.

  • Increments in F1: 128-256.

  • Spectral Width (SW) in F2 (¹H): Same as the ¹H NMR spectrum.

  • Spectral Width (SW) in F1 (¹³C): Same as the ¹³C NMR spectrum.

3. ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation)

The HMBC spectrum reveals correlations between protons and carbons that are separated by two or three bonds (ⁿJCH, where n=2 or 3). This is crucial for connecting different spin systems and for identifying the positions of quaternary carbons.

Protocol:

• Experiment: Gradient-selected HMBC.

• Parameters:

  • Number of Scans (NS): 8-16 per increment.

  • Increments in F1: 256-512.

  • Spectral Width (SW) in F2 (¹H): Same as the ¹H NMR spectrum.

  • Spectral Width (SW) in F1 (¹³C): Same as the ¹³C NMR spectrum.

  • Long-range coupling delay: Optimized for a J-coupling of 8-10 Hz.

Data Interpretation and Expected Chemical Shifts

The following table summarizes the expected ¹H and ¹³C NMR chemical shifts for 6-Hydroxykaempferol 7-O-β-D-glucopyranoside based on known data for similar flavonoid glycosides[7][8][9].

Position	Expected ¹³C (ppm)	Expected ¹H (ppm)	Multiplicity, J (Hz)	Key HMBC Correlations
Aglycone
2	~156.5	H-2', H-6'
3	~133.5	H-2', H-6'
4	~177.6	H-5, H-2', H-6'
4a	~104.0	H-5, H-8
5	~161.3	H-8
6	~131.0	H-5, H-8
7	~164.3	H-8, H-1''
8	~93.8	~6.45	s	H-5
8a	~156.4	H-8
1'	~120.8	H-2', H-6', H-3', H-5'
2'	~131.1	~8.05	d, J ≈ 8.8	H-3', H-5', H-6'
3'	~115.4	~6.88	d, J ≈ 8.8	H-2', H-5'
4'	~160.1	H-2', H-6', H-3', H-5'
5'	~115.4	~6.88	d, J ≈ 8.8	H-3', H-6'
6'	~131.1	~8.05	d, J ≈ 8.8	H-2', H-5'
Glucoside
1''	~101.3	~5.35	d, J ≈ 7.5	C-7
2''	~74.3	~3.20-3.50	m
3''	~76.5	~3.20-3.50	m
4''	~70.0	~3.20-3.50	m
5''	~77.0	~3.20-3.50	m
6''	~61.0	~3.70, ~3.55	m

Interpretation Strategy:

• ¹H NMR: Identify the aromatic protons of the A, B, and C rings of the flavonoid, and the protons of the sugar moiety. The characteristic downfield doublets for H-2'/6' and H-3'/5' suggest a 4'-substituted B-ring. The singlet for H-8 is characteristic of a 5,6,7-substituted A-ring. The anomeric proton (H-1'') of the glucose will appear as a doublet around 5.35 ppm with a coupling constant of ~7.5 Hz, confirming the β-configuration.

• COSY: Trace the proton-proton couplings within the glucose unit, starting from the anomeric proton (H-1''). This will allow for the assignment of H-2'', H-3'', H-4'', H-5'', and the two H-6'' protons. The coupling between H-2'/3' (and H-6'/5') in the B-ring will also be evident.

• HSQC: Correlate each proton signal with its directly attached carbon. This will allow for the assignment of all protonated carbons in both the aglycone and the sugar moiety.

• HMBC: This is the key experiment for confirming the overall structure. The crucial correlation will be between the anomeric proton of the glucose (H-1'') and the C-7 of the aglycone, confirming the point of glycosylation. Other important HMBC correlations will help to assign the quaternary carbons of the flavonoid skeleton. For example, correlations from H-8 to C-6, C-7, and C-8a, and from H-2'/6' to C-2, C-4', and C-1' will be instrumental.

Conclusion

The combination of 1D and 2D NMR spectroscopy provides a powerful and definitive method for the structural elucidation of 6-Hydroxykaempferol 7-O-β-D-glucopyranoside. By systematically applying the protocols and interpretation strategies outlined in this guide, researchers can confidently determine the complete structure of this and other similar flavonoid glycosides. This detailed structural information is a prerequisite for further investigation into their biological activities and potential applications in drug development.

References

• Mabry, T. J., Markham, K. R., & Thomas, M. B. (1970).
• Gromova, A. S., Lutsky, V. I., & Semenov, A. A. (2004). Kaempferol and Quercetin Glycosides from the Leaves of Cotinus coggygria.
• Cuyckens, F., & Claeys, M. (2004). Mass spectrometry in the structural analysis of flavonoids. Journal of Mass Spectrometry, 39(1), 1-15.
• Sim, L. H., & Chee, C. F. (2014). Structure elucidation of flavonoid compound from the leaves of Coleus atropurpureus Benth using 1D-and 2D-NMR techniques. International Journal of Pharmacy and Pharmaceutical Sciences, 6(8), 444-447.
• Gerothanassis, I. P., & Exarchou, V. (2006). Identification of natural epimeric flavanone glycosides by NMR spectroscopy. Magnetic Resonance in Chemistry, 44(10), 971-977.

• Creative Biostructure. (n.d.). NMR sample preparation guidelines. Retrieved from [Link]

• Nielsen, J. K., & Sorensen, H. R. (2000). Identification of Flavone C-Glycosides Including a New Flavonoid Chromophore from Barley Leaves (Hordeum vulgare L.) by Improved NMR Techniques. Journal of Agricultural and Food Chemistry, 48(5), 1629-1635.

• Weizmann Institute of Science. (n.d.). Sample Preparation & NMR Tubes. Retrieved from [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

• University of Chicago. (n.d.). Experiment Guides - NMR Facility. Retrieved from [Link]

• Su, B. N., et al. (2001). Flavonol Glycosides and Novel Iridoid Glycoside from the Leaves of Morinda citrifolia.

• Creative Biostructure. (n.d.). NMR for Studying Plant-Based Compounds. Retrieved from [Link]

• San Diego State University. (n.d.). Common 2D (COSY, HSQC, HMBC). Retrieved from [Link]

• Bruker. (n.d.). Step By Step Instructions for 2D NMR Experiments on the Bruker 300 MHz Spectrometer. Retrieved from [Link]

• Emery Pharma. (2018, April 2). A Step-By-Step Guide to 1D and 2D NMR Interpretation. Retrieved from [Link]

• Varian, Inc. (n.d.). 2D NMR FOR THE CHEMIST. Retrieved from [Link]

• TCM-ID. (n.d.). 6-hydroxy-kaempferol-7-O-glucoside. Retrieved from [Link]

• University of Innsbruck. (2014). Isolation of Kaempferol Glycosides from Ginkgo biloba Leaves and Synthesis, Identification and Quantification of their major in vivo Metabolites. Retrieved from [Link]

• Wikipedia. (n.d.). Kaempferol 7-O-glucoside. Retrieved from [Link]

• BioCrick. (n.d.). 6-Hydroxykaempferol 7-glucoside. Retrieved from [Link]

• FooDB. (n.d.). Showing Compound Kaempferol 7-glucoside (FDB016495). Retrieved from [Link]

• Lee, J. H., et al. (2019). Extraction and Isolation of Kaempferol Glycosides from the Leaves and Twigs of Lindera neesiana. Molecules, 24(4), 689.

• ResearchGate. (n.d.). H-and 13 C-NMR spectroscopic data for compounds 1 -3 in DMSO-d 6. Retrieved from [Link]

• PubChem. (n.d.). kaempferol 7-O-glucoside. Retrieved from [Link]

• SpectraBase. (n.d.). KAEMPFEROL-3-O-BETA-[BETA-D-GLUCOPYRANOSYL-(1->6)-D-GLUCOPYRANOSIDE]-7-O-ALPHA-L-RHAMNOPYRANOSIDE. Retrieved from [Link]

• mzCloud. (n.d.). Kaempferol-3-O-β-glucopyranosyl-7-O-α-rhamnopyranoside. Retrieved from [Link]

Sources

• 1. KAEMPFEROL-7-O-GLUCOSIDE | 16290-07-6 [chemicalbook.com]
• 2. ukm.my [ukm.my]
• 3. creative-biostructure.com [creative-biostructure.com]
• 4. organomation.com [organomation.com]
• 5. repositories.lib.utexas.edu [repositories.lib.utexas.edu]
• 6. NMR | Sample Preparation & NMR Tubes | Chemical Research Support [weizmann.ac.il]
• 7. ptfarm.pl [ptfarm.pl]
• 8. Isolation and evaluation of kaempferol glycosides from the fern Neocheiropteris palmatopedata - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Preparative HPLC Purification of 6-Hydroxykaempferol 7-O-β-glucopyranoside: A Scalable Protocol for Flavonol Glycoside Isolation

Introduction & Chromatographic Challenges

6-Hydroxykaempferol 7-O-β-glucopyranoside (6-HK 7-O-Glc) is a highly bioactive flavonol glycoside predominantly found in medicinal plants such as Carthamus tinctorius (safflower)[1] and Fagopyrum cymosum (golden buckwheat)[2]. It has garnered significant interest in drug development due to its potent antioxidant properties and its ability to promote cellular proliferation in tissue repair[3].

However, isolating 6-HK 7-O-Glc to high purity (>95%) presents distinct chromatographic challenges. The extra hydroxyl group at the C-6 position of the kaempferol backbone increases the molecule's polarity, causing it to elute earlier on reversed-phase (RP) columns. In complex plant matrices, it frequently co-elutes with structurally analogous flavonoids, such as 6-hydroxyluteolin-7-O-glucoside and various quercetin glycosides. This application note details a self-validating, scalable preparative High-Performance Liquid Chromatography (prep-HPLC) workflow designed to achieve baseline resolution and high-yield recovery of 6-HK 7-O-Glc.

Mechanistic Rationale & Experimental Design

To ensure a robust purification pipeline, every phase of this protocol is grounded in physicochemical principles:

• Matrix Enrichment via Macroporous Resin: Direct injection of crude plant extracts into a prep-HPLC system rapidly degrades the stationary phase. Pre-treating the extract with a non-polar macroporous resin (e.g., D101 or AB-8) removes highly polar sugars and non-polar chlorophylls. The flavonoids are retained via van der Waals forces and eluted with 60-70% ethanol.

• Mobile Phase pH Control: Flavonols possess weakly acidic phenolic hydroxyl groups (pKa ~6.5–8.5). Using a mobile phase modified with 0.1% Formic Acid (pH ~2.7) ensures these groups remain fully protonated. This suppresses ionization, preventing peak tailing and unpredictable retention shifts on the hydrophobic C18 stationary phase[4].

• Wavelength Specificity: Flavonols exhibit a characteristic Band I UV absorption at 330–350 nm (attributed to the cinnamoyl system of the B-ring and C-ring). Monitoring and triggering fraction collection at 340 nm selectively isolates flavonols while ignoring non-flavonoid interferences that absorb at 254 nm or 280 nm.

Scale-Up Kinetics

Scaling from an analytical column (4.6 mm Internal Diameter) to a preparative column (21.2 mm ID) requires precise geometric calculations to maintain chromatographic resolution. The scale-up factor ( Sf​ ) is determined by the ratio of the squared radii of the columns:

Sf​=rana2​rprep2​​=2.3210.62​≈21.2

This factor dictates the linear scaling of both the flow rate and the injection volume, ensuring the linear velocity of the mobile phase remains constant across the column bed.

Workflow Visualizations

Workflow for the extraction and purification of 6-HK 7-O-Glc.

Step-by-step logic for analytical to preparative HPLC scale-up.

Quantitative Data & Scale-Up Parameters

The following tables summarize the exact chromatographic conditions required to transition from analytical scouting to preparative isolation.

Table 1: Analytical vs. Preparative HPLC Parameters

Parameter	Analytical HPLC	Preparative HPLC	Rationale / Scaling Logic
Column Dimensions	4.6 × 250 mm, 5 µm C18	21.2 × 250 mm, 5 µm C18	Identical stationary phase chemistry is mandatory for predictable scale-up.
Flow Rate	1.0 mL/min	21.0 mL/min	Scaled by a factor of ~21.2 to maintain constant linear velocity.
Injection Volume	10 µL	250 µL – 1000 µL	Scaled proportionally; maximum volume determined by peak broadening limits.
Mobile Phase A	0.1% Formic Acid in H₂O	0.1% Formic Acid in H₂O	Maintains protonation of phenolic hydroxyls (pH < 3.0).
Mobile Phase B	Acetonitrile (ACN)	Acetonitrile (ACN)	Provides optimal selectivity for flavonol glycosides.
Detection	PDA (200-400 nm)	UV at 340 nm	340 nm specifically targets the flavonol Band I absorption.

Table 2: Optimized Gradient Elution Profile

Time (min)	% Mobile Phase A (Water + 0.1% FA)	% Mobile Phase B (ACN)	Elution Phase
0.0	90	10	Initial equilibration and loading.
5.0	90	10	Wash out highly polar impurities.
30.0	70	30	Shallow gradient to resolve 6-HK 7-O-Glc from isomers.
35.0	5	95	Column wash (elute highly lipophilic compounds).
40.0	90	10	Re-equilibration.

Step-by-Step Experimental Protocol

Step 1: Sample Preparation and Enrichment

• Extraction: Pulverize 1.0 kg of dried Carthamus tinctorius petals. Extract with 10 L of 70% aqueous ethanol under ultrasonication for 60 minutes at 40°C. Filter and concentrate the extract via rotary evaporation until the ethanol is removed.

• Resin Enrichment: Load the aqueous concentrate onto a column packed with D101 macroporous resin. Wash with 3 bed volumes (BV) of distilled water to remove sugars. Elute the total flavonoid fraction with 4 BV of 60% ethanol.

• Drying: Concentrate the 60% ethanol fraction and lyophilize to yield a crude flavonoid powder.

• Reconstitution: Dissolve 100 mg of the crude powder in 1 mL of 50% Methanol/Water. Centrifuge at 12,000 × g for 10 minutes. Filter the supernatant through a 0.22 µm PTFE syringe filter.

Step 2: Analytical Method Scouting

• Inject 10 µL of the filtered sample into the analytical HPLC system.

• Run the gradient outlined in Table 2.

• Identify the 6-HK 7-O-Glc peak (typically eluting between 18–22 minutes under these conditions) using a standard reference or via LC-MS coupling (target m/z [M-H]⁻ = 479.1).

• Self-Validation: Ensure the resolution ( Rs​ ) between 6-HK 7-O-Glc and adjacent peaks is ≥1.5 . If Rs​<1.5 , decrease the slope of the gradient between 15 and 25 minutes.

Step 3: Preparative HPLC Execution

• Equilibrate the 21.2 mm preparative C18 column at 21.0 mL/min until the baseline at 340 nm is stable.

• Inject 500 µL of the concentrated sample.

• Monitor the chromatogram at 340 nm.

• Fraction Collection: Set the fraction collector to trigger based on peak threshold (e.g., >50 mAU) and slope. Collect the target peak into pre-cleaned glass tubes.

Step 4: In-Process QC and Post-Processing

• Self-Validation: Before pooling fractions, inject 5 µL of the collected fraction back into the analytical HPLC.

• Proceed only if the Area Under the Curve (AUC) purity at 340 nm exceeds 95%.

• Pool the validated fractions. Remove the acetonitrile using a rotary evaporator set to 35°C under vacuum.

• Freeze the remaining aqueous solution at -80°C and lyophilize for 48 hours to obtain the purified 6-HK 7-O-Glc as a pale yellow powder.

Step 5: Structural Verification

• LC-MS: Confirm the exact mass. 6-HK 7-O-Glc will show a deprotonated molecular ion at m/z 479.10 [M-H]⁻.

• NMR: Dissolve 5 mg of the purified compound in DMSO- d6​ . Run ¹H and ¹³C NMR. The characteristic anomeric proton of the β -glucopyranoside moiety will appear as a doublet around δ 5.0–5.1 ppm with a coupling constant ( J ) of ~7.5 Hz, confirming the β -configuration.

References

• Integrated Transcriptomics and Widely Targeted Metabolomics Analyses Provide Insights Into Flavonoid Biosynthesis in the Rhizomes of Golden Buckwheat (Fagopyrum cymosum) Frontiers in Plant Science[Link][2]

• HPLC fingerprint-oriented preparative separation of major flavonoids from safflower extract by preparative pressurized liquid chromatography ResearchGate / Journal of Separation Science[Link][1]

• Effects of 6-Hydroxykaempferol: A Potential Natural Product for Amelioration of Tendon Impairment Frontiers in Pharmacology[Link][3]

• Integrative Analysis of Metabolome and Transcriptome Profiles to Evaluate the Response Mechanisms of Carex adrienii to Shade Conditions MDPI - International Journal of Molecular Sciences[Link][4]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Integrated Transcriptomics and Widely Targeted Metabolomics Analyses Provide Insights Into Flavonoid Biosynthesis in the Rhizomes of Golden Buckwheat (Fagopyrum cymosum) [frontiersin.org]
• 3. Frontiers | Effects of 6-Hydroxykaempferol: A Potential Natural Product for Amelioration of Tendon Impairment [frontiersin.org]
• 4. mdpi.com [mdpi.com]

Technical Notes & Optimization

Improving extraction yield of 6-Hydroxykaempferol 7-O-|A-glucopyranoside from plant extracts

Welcome to the Technical Support Center for Flavonoid Glycoside Extraction . This portal is designed for researchers and drug development professionals seeking to optimize the recovery of 6-Hydroxykaempferol 7-O- β -glucopyranoside from complex plant matrices (e.g., Tagetes erecta, Sargentodoxa cuneata).

Below, you will find mechanistic troubleshooting guides, self-validating extraction protocols, and quantitative benchmarks to resolve yield inconsistencies and degradation issues.

Module 1: Extraction & Purification Architecture

To maximize yield, the extraction process must overcome the plant cell wall barrier while preserving the fragile glycosidic bond and the highly reactive 6-hydroxyl group on the aglycone A-ring. We recommend an Ultrasound-Assisted Deep Eutectic Solvent (UADES) workflow followed by macroporous resin purification[1],[2].

Workflow for Ultrasound-Assisted DES Extraction of Flavonol Glycosides.

Module 2: Troubleshooting Diagnostics & FAQs

Q1: Why is my extraction yield significantly lower when using absolute ethanol compared to 70% aqueous ethanol? Root Cause & Causality: This is a thermodynamic polarity mismatch. 6-Hydroxykaempferol 7-O- β -glucopyranoside is a highly polar molecule due to its bulky glucose moiety and multiple phenolic hydroxyl groups. Absolute ethanol lacks the necessary dielectric constant to solvate the glycoside effectively. Adding 20–30% water to ethanol increases the solvent's polarity, providing the optimal balance of hydrogen bonding (for the sugar moiety) and hydrophobic interactions (for the flavonol core)[3].

Q2: We are transitioning to "green" solvents. How do Deep Eutectic Solvents (DES) improve the yield of this specific compound? Root Cause & Causality: Conventional solvents rely on simple dissolution. In contrast, a DES composed of Choline Chloride (ChCl, the hydrogen bond acceptor) and Glycerol (the hydrogen bond donor) forms a dense, supramolecular hydrogen-bonding network. This network actively disrupts the plant cell wall's cellulose-hemicellulose matrix and specifically solvates the β -glucopyranoside moiety through targeted hydrogen bonding. Studies demonstrate that ChCl-based DES systems can increase flavonol glycoside extraction efficiency by over 27% compared to standard ethanol extraction[2].

Q3: My LC-MS data shows a high concentration of the aglycone (6-hydroxykaempferol) but very little of the target 7-O-glucoside. What went wrong? Root Cause & Causality: You are experiencing extraction-induced degradation. This occurs via two primary pathways:

• Enzymatic Hydrolysis: Endogenous β -glucosidases in the plant tissue cleave the 7-O-glycosidic bond if the plant material is not properly dried (lyophilized) prior to extraction.

• Oxidative Degradation: The 6-hydroxyl group on the flavonol A-ring is highly electron-rich and extremely vulnerable to auto-oxidation, especially if the extraction pH drifts above 7.0 or if Polyphenol Oxidase (PPO) remains active[4].

Logical relationship of enzymatic and oxidative degradation pathways affecting yield.

Module 3: Self-Validating Standard Operating Procedure (SOP)

To ensure high-fidelity recovery, utilize the following optimized UADES protocol. This method incorporates built-in validation checkpoints to prevent downstream failure.

Step 1: Solvent Preparation Synthesize the DES by mixing Choline Chloride and Glycerol at a 1:2 molar ratio. Heat at 80°C under constant stirring until a clear, homogeneous liquid forms. Critical Adjustment: Add 30% (v/v) ultrapure water to the DES. Pure DES is too viscous for effective mass transfer; the water acts as a diluent to lower viscosity without breaking the supramolecular hydrogen bond network[2].

Step 2: Pre-treatment & Extraction

• Lyophilize the plant material to halt endogenous PPO and β -glucosidase activity. Mill to a fine powder (approx. 60 mesh).

• Mix the powder with the hydrated DES at a solid-to-liquid ratio of 1:40 (g/mL).

• Subject the mixture to Ultrasound-Assisted Extraction (UAE) at 320 W and 35°C for 60 minutes. Causality: Acoustic cavitation generates micro-jets that physically rupture cell walls, allowing the DES to penetrate deeply and solubilize the target rapidly[2].

Validation Checkpoint 1 (Optical/Spectroscopic): Before proceeding, centrifuge a 1 mL aliquot (10,000 × g, 10 min) and analyze the supernatant via UV-Vis spectrophotometry. 6-Hydroxykaempferol glycosides exhibit a characteristic Band I absorption peak around 350–360 nm. If this peak is absent or shifted significantly, halt the protocol; the target has degraded or extraction failed.

Step 3: Macroporous Resin Purification

• Load the centrifuged supernatant onto a D101 macroporous resin column. Causality: D101 is a non-polar styrene-divinylbenzene copolymer. It captures the hydrophobic aglycone core via π−π interactions, allowing highly polar DES components (choline, glycerol) and plant sugars to wash through with a water rinse[1].

• Wash the column with 3 bed volumes (BV) of distilled water to remove the DES.

• Elute the target compound using 40% aqueous ethanol. The ethanol disrupts the hydrophobic interactions, releasing the 6-Hydroxykaempferol 7-O- β -glucopyranoside[1].

Validation Checkpoint 2 (Yield Confirmation): Evaporate the 40% ethanol eluate under reduced pressure at 40°C. Re-dissolve a fraction in LC-MS grade methanol. A quick TLC spot (Mobile phase: Ethyl acetate/Methanol/Water 100:17:13) viewed under 365 nm UV light should reveal a distinct fluorescent yellow/green spot indicative of flavonol glycosides.

Module 4: Quantitative Performance Benchmarks

Use the following table to benchmark your current extraction methodology against optimized standards derived from recent metabolomic and extraction studies[3],[2].

Extraction Solvent System	Extraction Method	Temp (°C)	Time (min)	Relative Yield (%)	Primary Limitation / Observation
Absolute Ethanol	Maceration	25	1440	45.0	Severe polarity mismatch; poor solvation of glucose moiety.
80% Aqueous Ethanol	Heat-Reflux	60	120	100.0 (Baseline)	High thermal degradation risk for the 6-OH group.
ChCl:Urea (1:2) + 20% H2O	UAE	45	45	118.5	Urea can degrade into ammonia at higher temperatures.
ChCl:Glycerol (1:2) + 30% H2O	UAE	35	60	127.4	Optimal balance of mass transfer, stability, and yield.

References

• Extraction, Characterization, and In Vitro Biological Activity of Polyphenols from Discarded Young Fig Fruits Based on Deep Eutectic Solvents. MDPI.
• Therapeutic effect of total flavonoids of Sargentodoxa cuneata on ulcerative colitis in mice by correcting gut dysbiosis. Arabian Journal of Chemistry.
• A green and recyclable ternary deep eutectic solvent for extracting flavonol glycoside from Ginkgo leaves: Mechanism insights based on molecular level.
• An In Vitro Catalysis of Tea Polyphenols by Polyphenol Oxidase. SciSpace.

Sources

• 1. Therapeutic effect of total flavonoids of <i>Sargentodoxa cuneata</i> on ulcerative colitis in mice by correcting gut dysbiosis - Arabian Journal of Chemistry [arabjchem.org]
• 2. researchgate.net [researchgate.net]
• 3. Extraction, Characterization, and In Vitro Biological Activity of Polyphenols from Discarded Young Fig Fruits Based on Deep Eutectic Solvents | MDPI [mdpi.com]
• 4. scispace.com [scispace.com]

Resolving co-eluting HPLC peaks for 6-Hydroxykaempferol 7-O-|A-glucopyranoside

Topic: Resolving Co-Eluting HPLC Peaks for 6-Hydroxykaempferol 7-O- β -glucopyranoside Target Audience: Analytical Chemists, Natural Product Researchers, and Drug Development Professionals

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges of isolating 6-Hydroxykaempferol 7-O- β -glucopyranoside from complex botanical matrices. This flavonoid glycoside frequently presents co-elution issues due to the presence of closely related structural isomers (e.g., kaempferol 3-O-glucosides, quercetin derivatives, and other 6-hydroxykaempferol positional isomers)[1].

Below, you will find the mechanistic reasoning behind these separations, troubleshooting FAQs, and self-validating experimental protocols.

Part 1: The Causality of Co-Elution

To resolve co-eluting peaks, we must first understand the molecule. 6-Hydroxykaempferol 7-O- β -glucopyranoside possesses two distinct features that dictate its chromatographic behavior:

• The 6-Hydroxyl Group (A-Ring): The addition of an -OH group at the C6 position increases the molecule's overall polarity and susceptibility to oxidation compared to standard kaempferol. It also lowers the pKa of the neighboring phenolic protons.

• The 7-O-Glycosylation: While 3-O-glycosides are most common in nature, 7-O-glycosylation alters the three-dimensional conformation of the flavonoid, changing its steric profile and how it interacts with the hydrophobic alkyl chains of a reversed-phase stationary phase.

When this compound co-elutes with isomers like kaempferol 3-O-glucoside, it is because their hydrophobicities (LogP) are nearly identical. To achieve baseline resolution ( Rs​>1.5 ), we cannot rely solely on retention factor ( k ); we must manipulate selectivity ( α ) and efficiency ( N ) [2].

Part 2: Troubleshooting FAQs

Q1: My 6-Hydroxykaempferol 7-O-glucoside peak is completely merged with another flavonoid isomer. Changing the gradient slope isn't working. What is the next mechanistic step?

A1: If flattening the gradient does not resolve the critical pair, your mobile phase lacks the necessary chemical selectivity ( α ). Switch your organic modifier from Acetonitrile to Methanol. Causality: Acetonitrile is a polar aprotic solvent that separates primarily based on dipole interactions and lipophilicity. Methanol is a polar protic solvent. It acts as both a hydrogen bond donor and acceptor[3]. Because 6-hydroxykaempferol has a unique vicinal diol-like arrangement on the A-ring (5-OH, 6-OH, 7-O-Glc), methanol will form differential hydrogen-bonding networks with these specific positional isomers, drastically shifting their relative retention times and resolving the co-elution.

Q2: I am observing severe peak tailing for this compound, which is causing it to bleed into the adjacent peak. How do I correct this?

A2: Peak tailing in flavonoids is almost always caused by secondary interactions between the acidic phenolic hydroxyl groups and unendcapped residual silanols on the silica stationary phase. Causality: The 6-OH group makes this molecule slightly more acidic than standard kaempferol. If your mobile phase pH is above 3.0, partial ionization occurs, leading to dual retention mechanisms (hydrophobic + ion-exchange). Solution: Acidify your aqueous mobile phase to pH 2.0–2.5 using 0.1% to 0.2% Formic Acid or 0.1% Phosphoric acid[4]. This suppresses the ionization of the phenolic groups, ensuring the molecule remains fully protonated and neutral, which eliminates silanol interactions and sharpens the peak[3].

Q3: I have optimized the mobile phase, but the resolution ( Rs​ ) is still only 1.1. What stationary phase alternatives offer orthogonal selectivity for flavonoids?

A3: Standard C18 columns rely purely on hydrophobic dispersive forces. For closely related flavonoid glycosides, switch to a Phenyl-Hexyl or PFP (Pentafluorophenyl) stationary phase[3]. Causality: Phenyl-based columns introduce π−π interactions between the stationary phase and the aromatic A, B, and C rings of the flavonoid[2]. Because the 7-O-glucoside creates a specific steric hindrance around the A-ring compared to a 3-O-glucoside, the π−π alignment with the stationary phase will differ significantly between the two isomers, providing the orthogonal selectivity needed to push Rs​ above 1.5.

Part 3: Diagnostic & Optimization Workflows

Logic Tree for Resolving Flavonoid Co-elution

Caption: Diagnostic logic tree for resolving co-eluting flavonoid glycoside peaks in reversed-phase HPLC.

Experimental Protocol: Self-Validating Method for Isomer Resolution

This protocol utilizes a core-shell column to maximize efficiency ( N ) and a methanolic mobile phase to maximize selectivity ( α ).

Materials Required:

• Column: Core-shell Phenyl-Hexyl, 150 x 4.6 mm, 2.6 μ m particle size (maximizes theoretical plates without UHPLC pressures)[2].

• Mobile Phase A: Ultrapure Water with 0.1% Formic Acid (v/v), pH ~2.7.

• Mobile Phase B: HPLC-Grade Methanol with 0.1% Formic Acid (v/v).

Step-by-Step Methodology:

• System Preparation: Purge the HPLC system with Mobile Phase A and B. Ensure the column oven is strictly maintained at 30°C . Note: Temperature fluctuations alter the viscosity of methanol and can shift the selectivity of closely eluting isomers.

• Sample Preparation: Dissolve the extract containing 6-Hydroxykaempferol 7-O- β -glucopyranoside in 50:50 Water:Methanol. Filter through a 0.22 μ m PTFE syringe filter.

• Scouting Gradient Execution: Run a linear gradient from 10% B to 90% B over 30 minutes at 1.0 mL/min. Monitor UV absorbance at 340 nm (optimal for kaempferol derivatives)[5].

• Targeted Gradient Flattening: Identify the retention time ( tR​ ) of the co-eluting cluster. Calculate the %B at that specific time. Modify the method to hold the gradient slope at a very shallow increase (e.g., 1% B per minute) starting 3 minutes before the target tR​ and ending 3 minutes after[3].

• Validation Criteria (Self-Validating Check):

  • Integrate the peaks. If the valley between the 6-Hydroxykaempferol 7-O- β -glucopyranoside peak and the adjacent peak returns to baseline, and Rs​≥1.5 , the method is validated for quantitation.

  • Check the Tailing Factor ( Tf​ ). It must be ≤1.2 . If Tf​>1.2 , verify the pH of Mobile Phase A.

Method Development & Validation Workflow

Caption: End-to-end workflow from sample preparation to LC-MS/MS validation for flavonoid analysis.

Part 4: Quantitative Data Summary

The following table summarizes the expected impact of various chromatographic parameters on the resolution of 6-Hydroxykaempferol 7-O- β -glucopyranoside from its structural isomers.

Chromatographic Parameter	Standard Condition	Optimized Condition	Mechanistic Impact on 6-Hydroxykaempferol 7-O-Glc	Expected Resolution ( Rs​ )
Organic Modifier	Acetonitrile	Methanol	Induces differential H-bonding with the 6-OH and 7-O-glucose moieties, altering elution order.	Increases from ~0.8 to >1.3
Mobile Phase pH	pH 4.5 (No buffer)	pH 2.5 (0.1% FA)	Suppresses ionization of the 6-OH group, preventing secondary interactions with silanols.	Improves peak symmetry; Tf​<1.2
Stationary Phase	Fully porous C18	Core-shell Phenyl-Hexyl	Introduces π−π selectivity; core-shell reduces eddy diffusion (A-term in van Deemter), sharpening peaks.	Increases from ~1.2 to >1.8
Gradient Slope	5% B / min	1% B / min at tR​	Increases the time the critical pair spends partitioning between phases at their optimal elution strength.	Increases by 0.3 - 0.5 units
Temperature	Ambient (~22°C)	Controlled 30°C	Stabilizes mass transfer kinetics and maintains consistent solvent viscosity for reproducible retention.	Stabilizes tR​ variance to <0.1%

Part 5: References

• "An HPLC-DAD Method to Quantify Flavonoids in Sonchus arvensis and Able to Classify the Plant Parts and Their Geographical Area through Principal Component Analysis" - MDPI. Available at:[Link]

• "HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks" - PMC / NIH. Available at:[Link]

• "Methods for Changing Peak Resolution in HPLC: Advantages and Limitations" - Chromatography Online. Available at:[Link]

• "6-Hydroxykaempferol 3-beta-rutinoside | Flavonoids" - BioCrick. Available at:[Link]

Sources

• 1. 6-Hydroxykaempferol 3-beta-rutinoside | CAS:205527-00-0 | Flavonoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Technical Support Center: Optimizing Mobile Phase Gradients for 6-Hydroxykaempferol 7-O-glucopyranoside LC-MS

As a Senior Application Scientist, this guide is designed to provide you—our fellow researchers, scientists, and drug development professionals—with targeted, field-proven insights into optimizing the LC-MS analysis of 6-Hydroxykaempferol 7-O-glucopyranoside. This flavonoid glycoside, while common, presents unique challenges due to its polarity and structural characteristics. This document moves beyond simple protocols to explain the causality behind methodological choices, empowering you to troubleshoot effectively and develop robust analytical methods.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Question 1: I'm setting up a new method. What is a reliable starting point for the mobile phase and gradient for 6-Hydroxykaempferol 7-O-glucopyranoside?

Answer: A robust starting point is crucial for efficient method development. For a polar compound like a flavonoid glycoside, a reversed-phase (RP) C18 column is the standard choice.[1][2] The mobile phase composition is critical for achieving good peak shape and retention.

Core Rationale: The goal is to control the ionization state of the analyte's phenolic hydroxyl groups and ensure sufficient retention on the nonpolar stationary phase. Adding a small amount of acid to the mobile phase suppresses the deprotonation of these hydroxyls, leading to a single, less polar species that interacts more consistently with the C18 phase, resulting in sharper, more symmetrical peaks.[3]

Recommended Starting Conditions:

Parameter	Recommended Setting	Rationale & Key Considerations
LC Column	C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.8 µm)	Provides a good balance of resolving power and backpressure for UPLC/HPLC systems.[1]
Mobile Phase A	0.1% Formic Acid in Water	Acidifies the mobile phase to suppress analyte ionization and provides protons for positive mode ESI.[4]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is often preferred over methanol for flavonoid analysis as it can provide better separation efficiency and lower backpressure.[3]
Column Temp.	30 - 40 °C	Elevated temperatures lower mobile phase viscosity, which can lead to sharper peaks and improved resolution.[1][3]
Flow Rate	0.2 - 0.4 mL/min (for 2.1 mm ID column)	Appropriate for small-diameter columns to ensure optimal linear velocity and efficiency.
Injection Vol.	1 - 5 µL	Keep volume low to prevent peak distortion, especially if the sample solvent is stronger than the initial mobile phase.
MS Ionization	Electrospray (ESI), Negative or Positive Mode	Negative mode is often more sensitive for flavonoid glycosides, but positive mode can also be effective and provide complementary fragmentation data.[5][6]

Starting Gradient Program: A shallow gradient is often necessary to resolve related flavonoid glycosides or their isomers.[3]

Time (min)	% Mobile Phase B (Acetonitrile)	Stage
0.0	5	Initial Hold & Equilibration
1.0	5	Initial Hold & Equilibration
15.0	40	Shallow Gradient Elution
17.0	95	Column Wash
20.0	95	Column Wash
20.1	5	Return to Initial Conditions
25.0	5	Re-equilibration

Question 2: My peak for 6-Hydroxykaempferol 7-O-glucopyranoside is tailing badly. What are the most likely causes and how do I fix it?

Answer: Peak tailing is one of the most common chromatographic problems, especially for compounds with acidic protons like flavonoids.[7] It is characterized by an asymmetrical peak where the back half is wider than the front.

Causality: The primary cause of tailing for this class of compounds is secondary interactions between the analyte and the stationary phase. Free, acidic silanol groups (Si-OH) on the surface of the silica-based C18 packing can interact strongly with the polar hydroxyl groups of the flavonoid, causing a portion of the analyte molecules to lag behind the main peak.[8]

Below is a decision tree to guide your troubleshooting process for all peak shape issues, including tailing.

Caption: Decision tree for troubleshooting HPLC peak shape issues.

Specific Solutions for Tailing:

• Optimize Mobile Phase pH: Ensure your mobile phase contains an acidic modifier like 0.1% formic acid.[3] This protonates the silanol groups (Si-O⁻ to Si-OH), minimizing their ionic interaction with your analyte.

• Column Choice: Use a modern, high-purity silica column that is thoroughly end-capped. End-capping chemically converts most residual silanols into less reactive species.

• Column Contamination: Strongly retained matrix components can accumulate at the column head and act as secondary interaction sites. Flush the column with a strong solvent wash sequence (e.g., reverse the column and flush with water, isopropanol, then hexane, followed by re-equilibration).

Question 3: My analyte is eluting very early, near the solvent front, with poor peak shape (fronting or splitting). What's happening?

Answer: This phenomenon, often called "breakthrough," is common for highly polar analytes like glycosides when analyzed on reversed-phase columns.[9] It occurs when the analyte has minimal retention and is washed through the column too quickly.

Causality: The issue often stems from a mismatch between the sample solvent and the initial mobile phase conditions.[8] If your sample is dissolved in a solvent containing a significant amount of organic (e.g., 50% methanol) while your gradient starts at 5% acetonitrile, the strong "plug" of sample solvent carries the analyte through the column without allowing it to properly partition onto the stationary phase. This leads to a distorted, early-eluting peak.[9][10]

Solutions:

• Match the Sample Solvent: The most effective solution is to dissolve your sample in the initial mobile phase composition (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).[8] If solubility is an issue, use the weakest solvent possible that still dissolves the sample.

• Modify the Gradient Start: For very polar compounds, starting with 100% aqueous mobile phase (0% B) for a short period (0.5-1.0 min) after injection can dramatically improve retention and peak shape.[9][10] This allows the analyte to focus on the column head before the organic gradient begins.

• Reduce Injection Volume: A smaller injection volume minimizes the impact of any solvent mismatch.[8]

Question 4: My MS signal intensity is low and inconsistent. How can I improve sensitivity and stability through mobile phase optimization?

Answer: Low sensitivity in LC-MS is a multi-faceted problem where the mobile phase plays a direct role in ionization efficiency. The goal is to choose additives that promote the formation of gas-phase ions in the ESI source.

Causality: Electrospray ionization efficiency is highly dependent on the properties of the mobile phase, including pH, surface tension, and the presence of competing ions.[11] For flavonoid glycosides, which are acidic, the choice of additive can either enhance or suppress the formation of the desired [M-H]⁻ (negative mode) or [M+H]⁺ (positive mode) ions.

Systematic Optimization Workflow:

Caption: Workflow for improving LC-MS signal intensity.

Mobile Phase Additives for Enhanced Sensitivity:

Additive	Typical Concentration	Ion Mode	Mechanism & Comments
Formic Acid	0.1 - 0.2%	Positive	Standard choice. Provides protons for [M+H]⁺ formation and improves peak shape.[5][6]
Ammonium Formate / Ammonium Acetate	5 - 10 mM	Both	Acts as a buffer to stabilize spray and can improve ionization efficiency.[12] Often used with a small amount of acid (e.g., 0.1% formic) in positive mode.
Ammonium Fluoride	Low mM	Negative	Can significantly enhance [M-H]⁻ signal by sequestering competing cations in the ESI droplet, leading to sensitivity gains of 2-22 fold for some compounds.[13]
Glycine	Low mM	Negative	Has been shown to enhance ESI signal for flavonoid glycosides, possibly by altering droplet properties and freeing the analyte from water solvation.[14][15]

Important Note: Always ensure your mobile phase is freshly prepared and adequately degassed.[7] Changes in mobile phase composition due to evaporation of the more volatile organic component can lead to retention time drift and unstable spray.[3][16]

Detailed Experimental Protocol

Protocol 1: Generic LC-MS Method for 6-Hydroxykaempferol 7-O-glucopyranoside Analysis

This protocol provides a comprehensive starting point for method development.

• Mobile Phase Preparation:

  • Mobile Phase A (Aqueous): To 1 L of HPLC-grade water, add 1.0 mL of LC-MS grade formic acid (final concentration 0.1%). Mix thoroughly.

  • Mobile Phase B (Organic): To 1 L of HPLC-grade acetonitrile, add 1.0 mL of LC-MS grade formic acid (final concentration 0.1%). Mix thoroughly.

  • Filter both mobile phases through a 0.22 µm filter if required by your system's standard operating procedures.[17]

• Sample Preparation:

  • Prepare a stock solution of your 6-Hydroxykaempferol 7-O-glucopyranoside standard in methanol or DMSO.

  • Perform serial dilutions to create calibration standards.

  • Crucially, the final dilution step should be into a solvent that matches the initial mobile phase conditions (e.g., 95% Water / 5% Acetonitrile / 0.1% Formic Acid). This prevents peak distortion from solvent mismatch.[7][8]

  • For plant extracts, a solid-phase extraction (SPE) cleanup step may be necessary to reduce matrix effects.[1]

• LC System & MS Configuration:

  • Install a C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).[2]

  • Purge the pumps with the new mobile phases.

  • Set the column oven temperature to 40 °C.[3]

  • Equilibrate the column with the initial mobile phase conditions (95% A, 5% B) at a flow rate of 0.3 mL/min for at least 15-20 minutes, or until the baseline is stable. Inadequate equilibration is a common cause of retention time shifts.[3]

  • Set the MS detector parameters. For ESI-Negative mode, typical starting points are: Capillary Voltage: 3-4 kV, Nebulizer Gas: 45 psi, Drying Gas: 12 L/min at 300 °C.[1][6] These must be optimized for your specific instrument.

• Gradient Execution and Data Acquisition:

  • Use the "Starting Gradient Program" table from Question 1 as your initial method.

  • Inject a mid-level concentration standard to begin optimization.

  • Acquire data in both full scan mode (to observe all ions) and, if quantifying, in targeted MS/MS (MRM) mode for maximum sensitivity and selectivity.[1]

References

• Troubleshooting LC-MS/MS Peak Shape and Recovery Problems for Polar Opi
• Troubleshooting LC-MS/MS Peak Shape and Recovery Problems for Polar Opi
• Determination of Flavonoid Glycosides by UPLC-MS to Authentic
• Developing and Validating a Method for Separating Flavonoid Isomers in Common Buckwhe
• Common interferences in the LC-MS analysis of flavonoid glycosides. BenchChem.
• Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables. ALWSCI.
• Troubleshooting poor peak shape in Cumyl-CH-megaclone LC-MS analysis. BenchChem.
• Technical Support Center: Optimization of HPLC Parameters for Flavonoid Isomer Separ
• Influence of hydrophilic additives on the signal intensity in electrospray ioniz
• Rapid analysis of flavonoids based on spectral library development in positive ionization mode using LC-HR-ESI-MS/MS. Scientific Reports.
• Gradient Elution Separation of Flavonoid Mixture. Analytical Sciences Digital Library.
• Troubleshooting GC peak shapes. Element Lab Solutions.
• Hydrophilic additives enhancing electrospray ionization of oligonucleotides in hexafluoro-2. Journal of Mass Spectrometry.
• Assessment of ammonium fluoride as a mobile phase additive for sensitivity gains in electrospray ioniz
• Application of Liquid Chromatography in the Analysis of Flavonoid Metabolism in Plant. IntechOpen.
• Selection of mobile phase to separate flavonoid mixtures.
• Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics. PubMed.
• Effect of Mobile Phase on Electrospray Ionization Efficiency.
• When is Gradient Elution Better than Isocr
• Quantitative Analysis of 6-Hydroxyluteolin 7-glucoside using LC-MS/MS. BenchChem.
• a validated stability-indicating hplc method for the determination of related substances and assay of tolterodine tartarate. International Journal of Pharmacy and Pharmaceutical Sciences.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. asdlib.org [asdlib.org]
• 5. Determination of Flavonoid Glycosides by UPLC-MS to Authenticate Commercial Lemonade - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Rapid analysis of flavonoids based on spectral library development in positive ionization mode using LC-HR-ESI-MS/MS - Arabian Journal of Chemistry [arabjchem.org]
• 7. Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables - Blogs - News [alwsci.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. researchgate.net [researchgate.net]
• 12. Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. d-nb.info [d-nb.info]
• 14. Influence of hydrophilic additives on the signal intensity in electrospray ionization of flavonoid glycosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. ir.library.osaka-u.ac.jp [ir.library.osaka-u.ac.jp]
• 16. Bot Verification [rasayanjournal.co.in]
• 17. Developing and Validating a Method for Separating Flavonoid Isomers in Common Buckwheat Sprouts Using HPLC-PDA [mdpi.com]

Troubleshooting low recovery rates of 6-Hydroxykaempferol 7-O-|A-glucopyranoside during isolation

Welcome to the Advanced Applications Support Center. Isolating highly polar, heavily hydroxylated flavonoid glycosides like 6-Hydroxykaempferol 7-O-β-glucopyranoside (6-HK 7-O-Glc) from complex plant matrices (such as Carthamus tinctorius or Asteraceae species) presents unique chromatographic and thermodynamic challenges.

As a Senior Application Scientist, I have designed this guide to move beyond basic troubleshooting. Here, we dissect the physicochemical causality behind low recovery rates—addressing irreversible adsorption, thermodynamic degradation, and solvent mismatch—to help you engineer a flawless, self-validating isolation workflow.

Diagnostic Workflow: Isolation Loss Analysis

Caption: Diagnostic workflow for troubleshooting 6-HK 7-O-Glc isolation losses.

Troubleshooting Guide & FAQs

Phase 1: Extraction Inefficiencies

Q1: My crude extraction yields are extremely low despite prolonged maceration. What is the optimal solvent system for extracting 6-HK 7-O-Glc? A1: The failure lies in solvent polarity mismatch and poor matrix penetration. 6-HK 7-O-Glc is highly polar due to the bulky β-glucopyranoside moiety at the C-7 position. Pure non-polar solvents (e.g., chloroform) cannot disrupt the hydrogen bonds holding the glycoside within the plant vacuole. The Fix: Transition to a 60–80% aqueous ethanol or methanol system. The water fraction swells the cellulosic plant matrix, allowing the alcohol to solubilize the amphiphilic flavonoid glycoside 1. For advanced recovery, Ultrasonic-Assisted Extraction (UAE) is highly recommended. Acoustic cavitation mechanically shears cell walls, drastically improving mass transfer without the need for destructive boiling temperatures 2.

Phase 2: Chromatographic Losses

Q2: I am losing over 80% of my compound during the first purification step on normal-phase silica gel. Why is it vanishing? A2: You are experiencing irreversible chemisorption. Normal-phase bare silica gel is fundamentally incompatible with highly hydroxylated flavonoid glycosides. The multiple hydroxyl groups on the 6-hydroxykaempferol aglycone (positions 3, 5, 6, 4') and the glucose moiety act as aggressive hydrogen bond donors/acceptors. They bind so tightly to the surface silanol groups (Si-OH) of the silica that the compound cannot be eluted without using highly polar, destructive solvents that ruin your separation resolution. The Fix: Abandon normal-phase silica. Use macroporous resins (e.g., D101 or AB-8) for initial crude enrichment. These resins operate via reversible van der Waals forces and allow for quantitative desorption using simple step gradients of ethanol 3.

Q3: During RP-HPLC purification, my peaks are tailing severely, and fractions contain degraded aglycone instead of the intact glycoside. How do I fix this? A3: Peak tailing in Reversed-Phase (RP) HPLC is caused by the ionization of phenolic hydroxyl groups at neutral pH, leading to secondary interactions with residual, unendcapped silanols on the C18 column. To suppress ionization, the mobile phase must be acidified. However, glycosidic bonds are acetals, which are highly susceptible to acid-catalyzed hydrolysis at elevated temperatures. If your fraction concentration step uses high heat, the acid in the mobile phase is cleaving the C-7 O-glycosidic bond. The Fix: Use exactly 0.1% formic acid (pH ~2.7) to suppress ionization and sharpen peaks 4. Crucially, during fraction recovery, evaporate solvents under reduced pressure at temperatures strictly below 40°C , or immediately lyophilize the fractions to prevent thermal hydrolysis.

Phase 3: Stability and Degradation

Q4: Is 6-HK 7-O-Glc sensitive to oxidation during the workflow? A4: Extremely. The 6-hydroxykaempferol core possesses a highly electron-rich A-ring due to the dense hydroxylation (3, 5, 6-OH). This lowers its oxidation potential, making it highly susceptible to auto-oxidation into quinone derivatives, especially in alkaline environments or under UV light exposure 5. The Fix: Never use alkaline extraction methods (e.g., lime water precipitation). Maintain a mildly acidic environment, protect flasks with amber glass or foil, and purge solvents with nitrogen if prolonged processing is required.

Quantitative Data: Method Comparison

The following table summarizes the causal relationship between extraction/purification methodologies and the resulting recovery rates of polar flavonoid glycosides.

Extraction/Purification Method	Solvent / Matrix	Temp (°C)	Time	Average Recovery (%)	Key Mechanism / Causality
Maceration (Conventional)	100% Methanol	25	24 h	35 - 45%	Poor matrix swelling; low solubility of polar glycosides.
Heat-Reflux Extraction	70% Ethanol	80	2 h	50 - 60%	Better solubility, but thermal degradation of C-7 bond occurs.
Ultrasonic-Assisted Ext. (UAE)	70% Ethanol	40	45 min	85 - 92%	Cavitation disrupts cell walls; moderate temp prevents oxidation.
Normal Phase Chromatography	Silica Gel (200-300 mesh)	Ambient	N/A	< 15%	Irreversible hydrogen bonding to silanol groups (chemisorption).
Macroporous Resin Enrichment	D101 or AB-8 Resin	Ambient	N/A	90 - 95%	Reversible adsorption; efficient desorption with 50% EtOH.

Self-Validating Experimental Protocols

To ensure trustworthiness, the following protocols integrate built-in validation checkpoints so you can verify the integrity of the molecule before proceeding to the next costly step.

Protocol 1: Ultrasonic-Assisted Extraction (UAE) & Validation

• Matrix Preparation: Lyophilize the plant material to remove moisture (preventing endogenous enzymatic hydrolysis). Pulverize to a 40-mesh powder to maximize the surface area-to-volume ratio.

• Solvent Addition: Add 70% aqueous ethanol (v/v) at a solid-to-liquid ratio of 1:20 (g/mL). Causality: 70% ethanol perfectly matches the dielectric constant required to solubilize the glycoside while excluding highly lipophilic chlorophylls.

• Ultrasonication: Sonicate the mixture at 40°C for 45 minutes at 300W.

• Clarification: Centrifuge at 10,000 × g for 10 minutes at 4°C. Filter the supernatant through a 0.45 µm PTFE membrane.

• Self-Validation Checkpoint (TLC): Spot the extract on a Silica gel 60 F254 plate. Develop in EtOAc/Formic Acid/Acetic Acid/Water (100:11:11:26). Spray with Natural Product/Polyethylene Glycol (NP/PEG) reagent. A distinct spot turning intensely fluorescent orange/yellow under UV 365 nm confirms the presence of intact flavonol glycosides. Do not proceed if this spot is absent.

Protocol 2: Macroporous Resin Enrichment & RP-HPLC Isolation

• Resin Pre-treatment: Swell D101 macroporous resin in 95% ethanol for 24 hours. Pack into a glass column and wash with 5 bed volumes (BV) of deionized water to completely displace the ethanol.

• Sample Loading: Concentrate the UAE extract under vacuum (at 35°C) to remove all ethanol. Load the resulting aqueous suspension onto the D101 column at a flow rate of 2 BV/hour.

• Washing (Impurity Removal): Wash the column with 3 BV of deionized water. Causality: This elutes highly polar, non-target impurities like free sugars, organic acids, and soluble proteins.

• Target Elution: Elute with 4 BV of 50% ethanol. Causality: 50% ethanol provides the exact hydrophobic disruption needed to break the van der Waals interactions between the resin's styrene-divinylbenzene matrix and the flavonoid aglycone.

• Preparative RP-HPLC:

  • Column: Preparative C18 (e.g., 250 × 21.2 mm, 5 µm, fully endcapped).

  • Mobile Phase: Solvent A: 0.1% Formic acid in ultra-pure water; Solvent B: Acetonitrile.

  • Gradient: 15% B to 40% B over 30 minutes.

  • Detection: UV at 340 nm (Band I absorption characteristic of flavonols).

• Self-Validation Checkpoint (Recovery): Collect the peak corresponding to 6-HK 7-O-Glc. Immediately freeze the fraction in liquid nitrogen and lyophilize. Do not rotary evaporate to dryness, as the concentrating formic acid will hydrolyze the glycoside. Analyze the resulting powder via LC-MS to confirm the [M+H]+ or [M-H]- parent ion, ensuring the C-7 sugar moiety remains intact.

References

• Isolation and Structure Identification of Flavonoids IntechOpen URL: [Link]

• Conventional and Emerging Extraction Processes of Flavonoids MDPI URL:[Link]

• A Green Method of Extracting and Recovering Flavonoids from Acanthopanax senticosus Using Deep Eutectic Solvents PMC (PubMed Central) URL:[Link]

• Extraction of Flavonoids From Natural Sources Using Modern Techniques PMC (PubMed Central) URL:[Link]

• Effects and mechanisms of 6-hydroxykaempferol 3,6-di-O-glucoside-7-O-glucuronide from Safflower on endothelial injury in vitro and on thrombosis in vivo Frontiers in Pharmacology URL:[Link]

Sources

• 1. Isolation and Structure Identification of Flavonoids | IntechOpen [intechopen.com]
• 2. mdpi.com [mdpi.com]
• 3. A Green Method of Extracting and Recovering Flavonoids from Acanthopanax senticosus Using Deep Eutectic Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Extraction of Flavonoids From Natural Sources Using Modern Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Effects and mechanisms of 6-hydroxykaempferol 3,6-di-O-glucoside-7-O-glucuronide from Safflower on endothelial injury in vitro and on thrombosis in vivo [frontiersin.org]

Preventing thermal degradation of 6-Hydroxykaempferol 7-O-|A-glucopyranoside during storage

Technical Support Center: 6-Hydroxykaempferol 7-O-β-D-glucopyranoside

Welcome to the technical support guide for 6-Hydroxykaempferol 7-O-β-D-glucopyranoside. This document is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of this valuable flavonoid glycoside during storage and experimentation. As a complex phytochemical standard, its stability is paramount for reproducible and accurate results.[1] This guide provides in-depth troubleshooting advice and preventative protocols based on established principles of flavonoid chemistry.

Part 1: Frequently Asked Questions (FAQs)

Q1: My solid, powdered 6-Hydroxykaempferol 7-O-β-D-glucopyranoside has changed color from light yellow to a brownish tint. What does this mean?

A brownish discoloration typically indicates oxidation and/or degradation. Flavonoids, particularly those with multiple hydroxyl groups like kaempferol derivatives, are susceptible to oxidation when exposed to air (oxygen), light, and elevated temperatures.[2][3] This can lead to the formation of quinone-type structures or other degradation products, altering the compound's physical and chemical properties. Immediate purity analysis via HPLC is recommended.

Q2: I've stored my compound as a stock solution in DMSO at -20°C for two months. Are there any potential stability issues?

While -20°C is a common storage temperature, long-term stability in solution is not guaranteed.[4] DMSO is hygroscopic and can absorb water over time, which may facilitate slow hydrolysis of the O-glycosidic bond. For storage beyond one month, -80°C is strongly recommended to minimize molecular motion and slow potential hydrolytic or oxidative degradation.[4] Always use anhydrous, high-purity DMSO for preparing stock solutions.

Q3: What are the primary drivers of degradation for this compound?

The main factors that can compromise the integrity of 6-Hydroxykaempferol 7-O-β-D-glucopyranoside are:

• Temperature: Elevated temperatures accelerate both hydrolytic and oxidative degradation pathways.[5][6]

• Light: UV and even ambient light can provide the energy to initiate photo-oxidative reactions.[7][8]

• Oxygen: The presence of oxygen, especially in combination with light or trace metals, can lead to oxidative breakdown of the flavonoid structure.[2][9]

• pH: Extreme pH conditions, particularly acidic environments, can catalyze the hydrolysis of the 7-O-glycosidic bond, cleaving the glucose moiety from the aglycone (6-Hydroxykaempferol).[10][11]

Q4: Is the aglycone (6-Hydroxykaempferol) more or less stable than the glycoside?

Generally, glycosylated flavonoids are more resistant to heat treatment and certain types of degradation than their corresponding aglycones.[12][13] The sugar moiety can offer some protection against oxidative degradation. However, the glycosidic bond itself is a point of vulnerability, particularly to acid-catalyzed hydrolysis.[11][14] Studies on similar flavonoids have shown that while the glycoside may degrade by losing its sugar, the resulting aglycone can be stable under specific conditions, such as nonaqueous roasting.[6]

Part 2: Troubleshooting Guides & Root Cause Analysis

This section addresses specific issues you may encounter and provides a logical workflow for identifying the cause and implementing a solution.

Issue 1: Unexpected Peaks in HPLC/LC-MS Analysis

• Symptom: Your chromatogram shows a decreased peak area for the parent compound and the appearance of new, unidentified peaks.

• Probable Cause: Chemical degradation. The two most likely degradation products are the aglycone (from hydrolysis) and various oxidation products.

• Troubleshooting Workflow:

Caption: Troubleshooting workflow for identifying degradation via HPLC.

Issue 2: Poor Reproducibility in Biological Assays

• Symptom: Identical experimental setups yield inconsistent results (e.g., variable IC50 values, fluctuating anti-inflammatory responses).

• Probable Cause: Inconsistent purity of the compound stock due to ongoing, variable degradation between experiments. The formation of oxidation products, some of which may have their own biological activity, can also confound results.[2][15]

• Troubleshooting Steps:

  • Aliquot Discipline: Immediately upon receiving a new batch of the compound, prepare single-use aliquots of both the solid powder and the primary stock solution. This prevents repeated freeze-thaw cycles and exposure of the main stock to ambient conditions.

  • Purity Check Before Use: Before starting a new set of experiments, run a quick purity check on a thawed aliquot using HPLC-UV or a UV-Vis spectrophotometer.[16] Compare the chromatogram or spectrum to a reference standard from a freshly opened aliquot.

  • Solvent Degassing: For aqueous buffers used in assays, degas the solvent before adding the compound. This removes dissolved oxygen, a key driver of oxidative degradation.

  • Time-Course Stability: If assays run for extended periods (hours to days), assess the compound's stability in the final assay medium under incubation conditions (e.g., 37°C, 5% CO2). Sample the medium at T=0 and at the end of the experiment to quantify degradation.

Part 3: Experimental Protocols

Protocol 1: Recommended Storage and Handling Procedure

This protocol outlines the best practices for minimizing degradation from the moment of receipt.

• Receiving and Initial Storage:

  • Upon receipt, immediately store the sealed container at -20°C or, preferably, -80°C. Do not open it until it has equilibrated to room temperature in a desiccator (approx. 30-60 minutes). This prevents water condensation on the cold powder.

• Working Environment:

  • Handle the solid compound in an environment with low humidity and indirect light. If possible, use a glove box purged with an inert gas (Nitrogen or Argon).

• Aliquoting Solid Compound:

  • Weigh out single-use amounts (e.g., 1-5 mg) into pre-weighed, amber glass vials with PTFE-lined caps.

  • Backfill each vial with Nitrogen or Argon, cap tightly, and wrap the cap with parafilm.

  • Store all aliquots at -80°C in a clearly labeled, desiccated secondary container.

• Preparing Stock Solutions:

  • Use only high-purity, anhydrous solvents (e.g., DMSO, Ethanol).

  • Bring a single-use solid aliquot and the solvent to room temperature before opening.

  • Prepare a concentrated stock solution (e.g., 10-50 mM). After complete dissolution, aliquot the stock solution into single-use amber vials.

  • Minimize headspace in the vials to reduce the amount of trapped oxygen.

  • Store solution aliquots protected from light at -80°C.[4]

Protocol 2: HPLC Method for Purity Assessment

This method provides a baseline for detecting degradation products.

• System: High-Performance Liquid Chromatography with a UV/DAD detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).[14]

• Mobile Phase A: Water with 0.1% Formic Acid or 10 mM Citric Acid.[14]

• Mobile Phase B: Acetonitrile or Methanol.

• Gradient Elution:

  • Start with a low percentage of B (e.g., 10-20%).

  • Linearly increase to a high percentage of B (e.g., 70-90%) over 20-30 minutes to elute the aglycone and other potential non-polar degradation products.

  • Include a wash and re-equilibration step.

• Flow Rate: 1.0 mL/min.[14]

• Detection Wavelength: Monitor at 265 nm and 350 nm, characteristic absorption maxima for flavonols.[16][17]

• Analysis:

  • Inject a freshly prepared sample from a new aliquot to establish a reference chromatogram.

  • Inject the test sample.

  • Compare the chromatograms. Look for a reduced retention time peak corresponding to the more polar glycoside and potentially a later-eluting peak for the less polar aglycone. Oxidative products may appear as a cluster of smaller peaks.

Part 4: Key Degradation Pathways

Understanding the chemical mechanisms of degradation is crucial for designing effective preventative strategies.

Caption: Primary degradation pathways for the flavonoid glycoside.

• Hydrolysis: This is the cleavage of the O-glycosidic bond linking the glucose sugar to the 7-position hydroxyl group of the kaempferol backbone.[18][19] This reaction is primarily catalyzed by acidic conditions and accelerated by heat.[20][21] The products are the aglycone (6-Hydroxykaempferol) and D-glucose.

• Oxidation: The poly-phenolic ring structure is susceptible to oxidation.[2][3] This complex process can be initiated by light, heat, or trace metal ions and involves reactive oxygen species. It can lead to the formation of various products, including 2-benzoyl-2-hydroxy-3(2H)-benzofuranones (BZF) or further polymeric structures, fundamentally altering the molecule's identity and activity.[9][15]

Part 5: Summary of Best Practices

To ensure the long-term integrity of your 6-Hydroxykaempferol 7-O-β-D-glucopyranoside, adhere to the following core principles.

Parameter	Solid Compound	Stock Solution (in Anhydrous DMSO/EtOH)
Storage Temp.	-80°C (Optimal) , -20°C (Acceptable, short-term)	-80°C (Optimal) , -20°C (Max 1 month)[4]
Atmosphere	Store under inert gas (N₂/Ar) in a desiccator.	Purge headspace with N₂/Ar before sealing.
Light	Store in amber vials, in the dark.	Use amber vials; work in subdued light.
Container	Tightly sealed glass vials with PTFE-lined caps.	Tightly sealed glass vials with PTFE-lined caps.
Handling	Equilibrate to RT before opening. Aliquot for single use.	Use single-use aliquots to avoid freeze-thaw cycles.

By implementing these rigorous storage and handling protocols, you can significantly mitigate the risk of thermal and oxidative degradation, ensuring the accuracy and reproducibility of your research.

References

• Borges, F., et al. (2023). Oxidation of Quercetin and Kaempferol Markedly Amplifies Their Antioxidant, Cytoprotective, and Anti-Inflammatory Properties. Antioxidants, 12(1), 155. Available at: [Link]

• Jørgensen, L. V., et al. (2009). Two-electron electrochemical oxidation of quercetin and kaempferol changes only the flavonoid C-ring. Free Radical Biology and Medicine, 47(1), 57-64. Available at: [Link]

• Rohn, S., et al. (2007). Thermal degradation of onion quercetin glucosides under roasting conditions. Journal of Agricultural and Food Chemistry, 55(6), 2193-2198. Available at: [Link]

• Kalt, W., et al. (2007). Effect of Storage Conditions on the Biological Activity of Phenolic Compounds of Blueberry Extract Packed in Glass Bottles. Journal of Agricultural and Food Chemistry, 55(8), 3077-3083. Available at: [Link]

• Borges, F., et al. (2023). (PDF) Oxidation of Quercetin and Kaempferol Markedly Amplifies Their Antioxidant, Cytoprotective, and Anti-Inflammatory Properties. ResearchGate. Available at: [Link]

• Santacruz, A., et al. (2017). Influence of storage conditions on phenolic compounds stability, antioxidant capacity and colour of freeze-dried encapsulated red wine. Food Chemistry, 221, 1209-1216. Available at: [Link]

• Slobodníková, L., et al. (2023). Influence of Storage Conditions on Stability of Phenolic Compounds and Antioxidant Activity Values in Nutraceutical Mixtures with Edible Flowers as New Dietary Supplements. Foods, 12(8), 1709. Available at: [Link]

• Hostetler, G. L., et al. (2012). Effects of food formulation and thermal processing on flavones in celery and chamomile. Food Chemistry, 131(3), 851-857. Available at: [Link]

• Rohn, S., et al. (2007). Thermal Degradation of Onion Quercetin Glucosides under Roasting Conditions. Journal of Agricultural and Food Chemistry, 55(6), 2193-2198. Available at: [Link]

• Deng, Y., et al. (2023). The degradation mechanism of flavonol glycosides to corresponding aglycones during the roasting process of noni leaf tea. ResearchGate. Available at: [Link]

• Gramza-Michałowska, A., et al. (2016). Effects of storage temperature and pH on the phenolic content, antioxidant activity, turbidity and colour of chamomile enriched beverages. Acta Scientiarum Polonorum Technologia Alimentaria, 15(4), 423-430. Available at: [Link]

• Slobodníková, L., et al. (2023). Influence of Storage Conditions on Stability of Phenolic Compounds and Antioxidant Activity Values in Nutraceutical Mixtures with Edible Flowers as New Dietary Supplements. PubMed. Available at: [Link]

• Zorić, Z., et al. (2016). Effect of heat processing on thermal stability and antioxidant activity of six flavonoids. Food Research International, 89(Pt 1), 974-981. Available at: [Link]

• Maruf, D. H., et al. (2022). Various Analytical Techniques for the Isolation and Identification of Flavonoid Compounds: A Descriptive Review. ResearchGate. Available at: [Link]

• Schweiger, K., et al. (2022). Snailase: A Promising Tool for the Enzymatic Hydrolysis of Flavonoid Glycosides From Plant Extracts. Frontiers in Plant Science, 13, 891007. Available at: [Link]

• Křen, V., et al. (2019). “Sweet Flavonoids”: Glycosidase-Catalyzed Modifications. International Journal of Molecular Sciences, 20(19), 4786. Available at: [Link]

• Zhao, L., et al. (2007). Separation and quantification of flavonoid compounds in Rhododendron anthopogonoides. Chromatographia, 66(1-2), 135-139. Available at: [Link]

• Tursun, M., et al. (2023). A brief overview on the methods for extraction and identification of flavonoids. E3S Web of Conferences, 434, 03037. Available at: [Link]

• Křen, V., et al. (2021). Flavonoids as Aglycones in Retaining Glycosidase-Catalyzed Reactions: Prospects for Green Chemistry. International Journal of Molecular Sciences, 22(11), 5945. Available at: [Link]

• Cireș, L., et al. (2024). Chromatographic methods for the identification of flavonoids. Auctores Publishing. Available at: [Link]

• Pérez-Correa, F., et al. (2024). Gross Antioxidant Capacity and Anti-Inflammatory Potential of Flavonol Oxidation Products: A Combined Experimental and Theoretical Study. Antioxidants, 13(4), 481. Available at: [Link]

• Liu, Y., et al. (2019). Synthesis, Spectroscopic Study and Radical Scavenging Activity of Kaempferol Derivatives: Enhanced Water Solubility and Antioxidant Activity. Molecules, 24(5), 829. Available at: [Link]

• Goodcentury. (n.d.). Best Practices for Proper Chemical Storage and Handling. Goodcentury. Available at: [Link]

• Li, H., et al. (2015). Promoting hydrolysis of flavonoid glycosides by microwave irradiation. ResearchGate. Available at: [Link]

• Wang, S., et al. (2022). Comparison of Flavonoid O-Glycoside, C-Glycoside and Their Aglycones on Antioxidant Capacity and Metabolism during In Vitro Digestion and In Vivo. Antioxidants, 11(3), 596. Available at: [Link]

• IDR Environmental Services. (2023). The Top 10 Best Practices For Proper Chemical Storage. IDR Environmental Services. Available at: [Link]

• Clym. (2023). Mastering Chemical Storage: Best Practices for Safer Labs and Empowered Teams. Clym. Available at: [Link]

• IROA Technologies. (2025). Phytochemical Standards in Quality Control & Discovery. IROA Technologies. Available at: [Link]

• Wang, Y., et al. (2022). Effects and mechanisms of 6-hydroxykaempferol 3,6-di-O-glucoside-7-O-glucuronide from Safflower on endothelial injury in vitro and on thrombosis in vivo. Phytomedicine, 105, 154371. Available at: [Link]

• Augspurger, A., & Perriello, R. (2021). Best Practices for Proper Chemical Storage. The Synergist. Available at: [Link]

• Wikipedia. (n.d.). Kaempferol 7-O-glucoside. Wikipedia. Available at: [Link]

Sources

• 1. iroatech.com [iroatech.com]
• 2. Oxidation of Quercetin and Kaempferol Markedly Amplifies Their Antioxidant, Cytoprotective, and Anti-Inflammatory Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Thermal degradation of onion quercetin glucosides under roasting conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Influence of Storage Conditions on Stability of Phenolic Compounds and Antioxidant Activity Values in Nutraceutical Mixtures with Edible Flowers as New Dietary Supplements | MDPI [mdpi.com]
• 8. Influence of Storage Conditions on Stability of Phenolic Compounds and Antioxidant Activity Values in Nutraceutical Mixtures with Edible Flowers as New Dietary Supplements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. Effects of food formulation and thermal processing on flavones in celery and chamomile - PMC [pmc.ncbi.nlm.nih.gov]
• 11. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 12. cabidigitallibrary.org [cabidigitallibrary.org]
• 13. Comparison of Flavonoid O-Glycoside, C-Glycoside and Their Aglycones on Antioxidant Capacity and Metabolism during In Vitro Digestion and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 14. akjournals.com [akjournals.com]
• 15. Gross Antioxidant Capacity and Anti-Inflammatory Potential of Flavonol Oxidation Products: A Combined Experimental and Theoretical Study | MDPI [mdpi.com]
• 16. e3s-conferences.org [e3s-conferences.org]
• 17. Chromatographic methods for the identification of flavonoids | Auctores [auctoresonline.org]
• 18. “Sweet Flavonoids”: Glycosidase-Catalyzed Modifications - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Flavonoids as Aglycones in Retaining Glycosidase-Catalyzed Reactions: Prospects for Green Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 20. pubs.acs.org [pubs.acs.org]
• 21. researchgate.net [researchgate.net]

Technical Support Center: Refining Sample Preparation for 6-Hydroxykaempferol 7-O-glucopyranoside Analysis

Welcome to the Technical Support Center for the analysis of 6-Hydroxykaempferol 7-O-glucopyranoside. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of sample preparation for this specific flavonoid glycoside. Here, we address common challenges with in-depth, scientifically-grounded solutions and detailed protocols to ensure the accuracy and reproducibility of your analytical results.

Frequently Asked Questions (FAQs) & Troubleshooting

This section tackles specific issues you may encounter during your experimental workflow, providing explanations rooted in the chemical properties of flavonoid glycosides and proven analytical strategies.

FAQ 1: Extraction & Initial Sample Handling

Question: I'm seeing low yields of 6-Hydroxykaempferol 7-O-glucopyranoside in my plant extracts. What are the most critical factors to consider during the initial extraction?

Answer: Low extraction yield is a frequent challenge stemming from several interconnected factors. As a moderately polar flavonoid glycoside, the choice of solvent is paramount.[1][2][3]

• Solvent Selection: The polarity of the extraction solvent must be optimized to match that of 6-Hydroxykaempferol 7-O-glucopyranoside.

  • Expert Insight: While pure methanol or ethanol can be effective, aqueous mixtures, such as 80% methanol or 70% ethanol, often provide superior results.[4][5] The water component helps to swell the plant matrix, increasing surface area and allowing the organic solvent to penetrate more effectively and solubilize the target glycoside. For a greener alternative, 70% ethanol is a viable option.[4]

• Temperature: Increased temperature can enhance extraction efficiency by improving solvent viscosity and mass transfer.[1][2] However, excessive heat can lead to the degradation of thermolabile flavonoids. A controlled temperature, for instance, during ultrasonic-assisted extraction (UAE), is crucial.[6]

• pH: The pH of the extraction medium can significantly influence the stability and recovery of flavonoids.[1][2] For many flavonoids, a slightly acidic environment (pH 2-6) can improve extraction yields.[1][2] However, strongly acidic or basic conditions can lead to hydrolysis of the glycosidic bond, cleaving the sugar moiety from the aglycone (6-Hydroxykaempferol).

• Sample-to-Solvent Ratio: For quantitative analysis, a higher solvent-to-sample ratio (e.g., 1:50 or 1:100) is often necessary to ensure the complete extraction of the target compound from the plant matrix.[1][2]

Question: My chromatograms show a significant peak for the aglycone, 6-Hydroxykaempferol, even though I'm targeting the glycoside. What could be causing this premature hydrolysis?

Answer: The presence of the aglycone indicates the cleavage of the glycosidic bond, which can occur due to several factors during sample preparation.

• Enzymatic Degradation: Plant tissues contain endogenous enzymes, such as β-glucosidases, that can be released upon cell lysis during extraction and hydrolyze flavonoid glycosides.[7]

  • Preventative Measures:

    • Enzyme Deactivation: Immediately after harvesting, flash-freezing the plant material in liquid nitrogen and storing it at -80°C can minimize enzymatic activity.[8]

    • Solvent Choice: Using organic solvents like methanol or ethanol for extraction helps to denature these enzymes.

• Acid or Base Hydrolysis: As mentioned, extreme pH conditions during extraction or subsequent cleanup steps can catalyze the hydrolysis of the glycosidic linkage.[7] It's crucial to maintain a near-neutral or slightly acidic pH unless a specific hydrolysis step is intended. Studies on similar flavonol glycosides have shown they are more stable under acidic conditions compared to basic conditions.[9]

• Thermal Degradation: High temperatures during extraction or solvent evaporation can also contribute to the breakdown of the glycoside.[10] It is recommended to use a rotary evaporator at a temperature below 50°C for solvent concentration.[4]

FAQ 2: Sample Cleanup & Purification

Question: My crude extract is very complex, leading to co-eluting peaks and poor resolution in my HPLC analysis. What are the most effective cleanup strategies for 6-Hydroxykaempferol 7-O-glucopyranoside?

Answer: A robust cleanup protocol is essential for removing interfering matrix components. The choice between liquid-liquid extraction (LLE) and solid-phase extraction (SPE) depends on the complexity of the matrix and the desired level of purity.

• Liquid-Liquid Extraction (LLE): This technique partitions compounds between two immiscible liquid phases. For a moderately polar glycoside, you can use a polar solvent like an aqueous alcohol to extract the compound from a non-polar solvent (e.g., hexane) which will remove lipids and other non-polar interferences. Subsequently, partitioning with a solvent of intermediate polarity, such as ethyl acetate, can further fractionate the extract.

• Solid-Phase Extraction (SPE): SPE offers a more controlled and often more efficient cleanup.

  • Stationary Phase Selection: A C18 stationary phase is commonly used for the purification of flavonoids.[11] The crude extract is loaded onto the conditioned cartridge, and a series of solvents with increasing polarity are used to first wash away impurities and then elute the target compound.

  • Expert Insight: A stepwise elution starting with a low-polarity solvent to remove non-polar compounds, followed by an intermediate polarity solvent to elute the 6-Hydroxykaempferol 7-O-glucopyranoside, and finally a high-polarity solvent to remove highly polar impurities, provides a refined purification.

Question: I'm experiencing inconsistent recoveries after my SPE cleanup. How can I troubleshoot this?

Answer: Inconsistent SPE recovery is often due to variations in the protocol.

• Column Overloading: Ensure that the amount of crude extract loaded onto the SPE cartridge does not exceed its binding capacity. Overloading can lead to breakthrough of the analyte during the loading and washing steps.

• Incomplete Elution: The elution solvent may not be strong enough to completely desorb the analyte from the stationary phase. Experiment with slightly stronger solvent mixtures or increase the elution volume.

• Drying Step: If the protocol includes a drying step after the wash, ensure it is consistent. Over-drying can sometimes lead to irreversible adsorption of the analyte to the sorbent.

Detailed Experimental Protocols

The following protocols provide a starting point for your experiments. It is crucial to optimize these methods for your specific plant matrix and analytical instrumentation.

Protocol 1: Ultrasonic-Assisted Extraction (UAE) of 6-Hydroxykaempferol 7-O-glucopyranoside

This protocol utilizes ultrasound to enhance extraction efficiency while minimizing thermal degradation.[4]

Materials:

• Dried and finely powdered plant material

• 80% Methanol in water (v/v)[12]

• Ultrasonic bath

• Centrifuge

• 0.22 µm syringe filter[12]

Procedure:

• Accurately weigh approximately 1.0 g of the powdered plant material into a centrifuge tube.[12]

• Add 20 mL of 80% methanol.[12]

• Vortex the mixture for 1 minute to ensure thorough wetting of the plant material.[12]

• Place the tube in an ultrasonic bath and sonicate for 30 minutes at a controlled temperature (e.g., 40°C).[4][12]

• Centrifuge the mixture at 4000 rpm for 15 minutes to pellet the solid debris.[12]

• Carefully collect the supernatant.

• For exhaustive extraction, repeat steps 2-6 twice more with the plant residue, and combine the supernatants.

• Filter the combined supernatant through a 0.22 µm syringe filter into an HPLC vial for analysis.[12]

Protocol 2: Solid-Phase Extraction (SPE) Cleanup

This protocol is designed for the purification of the crude extract obtained from Protocol 1.

Materials:

• C18 SPE cartridge

• Methanol

• Deionized water

• Crude plant extract

Procedure:

• Conditioning: Condition the C18 SPE cartridge by passing 5 mL of methanol, followed by 5 mL of deionized water. Do not allow the cartridge to go dry.

• Loading: Load the crude plant extract (dissolved in a small volume of the initial mobile phase for your HPLC method) onto the cartridge.

• Washing: Wash the cartridge with 5 mL of deionized water to remove highly polar impurities.

• Elution: Elute the 6-Hydroxykaempferol 7-O-glucopyranoside with 5 mL of methanol. The optimal percentage of methanol may need to be determined empirically (e.g., starting with 50% methanol and increasing the concentration).

• Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a known volume of the HPLC mobile phase for injection.

Data Presentation & Visualization

Table 1: Solvent Properties for Flavonoid Extraction

Solvent	Polarity Index	Dielectric Constant (20°C)	Key Characteristics
Water	10.2	80.1	Highly polar, good for swelling plant material.
Methanol	5.1	33.0	Good general-purpose solvent for moderately polar flavonoids.[10]
Ethanol	4.3	24.5	A less toxic alternative to methanol with similar properties.[4]
Acetone	5.1	20.7	Can be a selective solvent for some flavonoids.[10]
Ethyl Acetate	4.4	6.0	Used for extracting less polar aglycones and for LLE.[4]
n-Hexane	0.1	1.9	Effective for removing non-polar compounds like lipids.[10]

Data compiled from various sources.

Workflow Diagrams

The following diagrams illustrate the key experimental workflows.

Caption: Overview of the Ultrasonic-Assisted Extraction (UAE) process.

Caption: Step-by-step Solid-Phase Extraction (SPE) workflow.

References

Sources

• 1. Frontiers | Extraction of Flavonoids From Natural Sources Using Modern Techniques [frontiersin.org]
• 2. Extraction of Flavonoids From Natural Sources Using Modern Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Isolation and Structure Characterization of Flavonoids | IntechOpen [intechopen.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Separation of flavonoids with significant biological activity from Acacia mearnsii leaves - RSC Advances (RSC Publishing) DOI:10.1039/D3RA00209H [pubs.rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. akjournals.com [akjournals.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Antioxidant Capacity of Kaempferol and 6-Hydroxykaempferol 7-O-β-D-glucopyranoside

For Researchers, Scientists, and Drug Development Professionals

In the vast landscape of natural product chemistry, flavonoids stand out for their significant therapeutic potential, largely attributed to their antioxidant properties. Within this class, kaempferol, a widely studied flavonol, serves as a benchmark for antioxidant activity. This guide provides an in-depth comparison of the antioxidant capacity of kaempferol and its lesser-known derivative, 6-Hydroxykaempferol 7-O-β-D-glucopyranoside. While direct comparative experimental data for 6-Hydroxykaempferol 7-O-β-D-glucopyranoside is limited in publicly accessible literature, this analysis synthesizes established principles of flavonoid structure-activity relationships (SAR) and available experimental data on closely related analogues to provide a robust predictive comparison.

Structural Determinants of Antioxidant Capacity in Flavonoids

The antioxidant efficacy of flavonoids is not uniform; it is intricately linked to their molecular structure. Key features that govern their ability to scavenge free radicals and chelate metal ions include the number and arrangement of hydroxyl (-OH) groups, the presence of a C2-C3 double bond in the C-ring, and the substitution of hydroxyl groups with glycosidic moieties.[1][2]

Key Structural Features for Potent Antioxidant Activity:

• B-Ring Hydroxylation: The presence of a catechol (3',4'-dihydroxy) or pyrogallol (3',4',5'-trihydroxy) structure in the B-ring is a primary determinant of high antioxidant activity. This configuration enhances electron delocalization, stabilizing the flavonoid radical formed after hydrogen donation.[2]

• C-Ring Unsaturation: A double bond between carbons 2 and 3, conjugated with the 4-keto group, facilitates electron delocalization across the molecule, which is crucial for radical scavenging.[3]

• 3-Hydroxyl Group: The -OH group at the C-3 position, in conjunction with the C2-C3 double bond, is a significant contributor to antioxidant capacity.[3]

• Glycosylation: The attachment of sugar moieties to the flavonoid backbone, known as glycosylation, generally leads to a decrease in antioxidant activity.[1][4] This is primarily because it masks a phenolic hydroxyl group, which is a key hydrogen donor, and can disrupt the planarity of the molecule, hindering electron delocalization.[4]

Below is a visualization of the core flavonoid structure and the key sites influencing antioxidant activity.

Caption: Key structural features of flavonoids governing antioxidant activity.

Head-to-Head: Kaempferol vs. 6-Hydroxykaempferol 7-O-β-D-glucopyranoside

Let's dissect the structures of our two compounds of interest.

Caption: Chemical structures of Kaempferol and its 6-hydroxy, 7-O-glucoside derivative.

Structural Comparison and Predicted Antioxidant Capacity:

Feature	Kaempferol	6-Hydroxykaempferol 7-O-β-D-glucopyranoside	Impact on Antioxidant Capacity
B-Ring	4'-OH	4'-OH	Lacks the highly effective 3',4'-catechol group, suggesting moderate intrinsic activity for the B-ring.
C-Ring	C2=C3 double bond, 3-OH group	C2=C3 double bond, 3-OH group	Both possess the key 3-OH and C2=C3 features, contributing positively to radical scavenging.
A-Ring	5-OH, 7-OH	5-OH, 6-OH	Kaempferol: Has free 5-OH and 7-OH groups. 6-OH-Kae-7-G: Features an additional 6-OH group but has the 7-OH group masked by glycosylation.
Glycosylation	None (Aglycone)	7-O-β-D-glucopyranoside	The sugar moiety at the 7-position on the glycoside is expected to significantly decrease its antioxidant activity compared to its own aglycone (6-Hydroxykaempferol).

Experimental Evidence and In-Depth Analysis

Direct experimental data comparing the two target compounds is scarce. However, we can draw strong inferences from studies on kaempferol and its simple glycosides.

A pivotal study directly compared the free radical scavenging activity of kaempferol (kae) with its 7-O-glucoside (kae-7-O-glu) using the DPPH and ABTS assays.[5] The results unequivocally demonstrated that the aglycone, kaempferol, possesses significantly higher antioxidant activity.

Table 1: Antioxidant Activity of Kaempferol vs. Kaempferol-7-O-glucoside

Compound	DPPH Scavenging IC₅₀ (μM)	ABTS Scavenging IC₅₀ (μM)
Kaempferol	19.86	13.51
Kaempferol-7-O-glucoside	48.11	29.53

Source: Adapted from experimental data presented by Yuan et al. (2018).[5]

This data quantitatively confirms the negative impact of glycosylation at the 7-position. The IC₅₀ value for kaempferol is more than twice as potent in the DPPH assay and over twice as potent in the ABTS assay compared to its 7-O-glucoside. This is because the bulky glucose molecule at the 7-position sterically hinders the molecule and, more importantly, blocks a key hydrogen-donating hydroxyl group.[4]

The Role of the 6-Hydroxyl Group:

The introduction of a hydroxyl group at the C-6 position on the A-ring, creating 6-Hydroxykaempferol, adds another hydrogen-donating site. Generally, increasing the number of hydroxyl groups enhances antioxidant activity.[1] Studies on other flavonoids, such as trihydroxyflavones, have shown that a 6-hydroxy group in the A-ring can contribute to antioxidant effects, although the B-ring configuration remains the most dominant factor.[6]

However, in the case of 6-Hydroxykaempferol 7-O-β-D-glucopyranoside, the benefit of the additional 6-OH group is likely counteracted by the significant drawback of the 7-O-glycosylation.

Based on the established structure-activity relationships and the available experimental data, the following hierarchy of antioxidant capacity is predicted:

Kaempferol > 6-Hydroxykaempferol 7-O-β-D-glucopyranoside

The free hydroxyl groups at the 3, 5, and 7 positions, combined with the lack of steric hindrance from a sugar moiety, render kaempferol a superior free radical scavenger. While the 6-OH group on the glycoside derivative provides an additional site for antioxidant activity, the masking of the 7-OH group by the large glucoside is a more significant structural feature that diminishes its overall capacity.

Experimental Methodologies

To ensure the reproducibility and validation of antioxidant capacity data, standardized protocols are essential. The DPPH and ABTS assays are two of the most common and reliable methods for evaluating the radical scavenging potential of natural compounds.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the ability of an antioxidant to donate a hydrogen atom to the stable DPPH radical, which is deep violet in color. Upon reduction, the color changes to a pale yellow. The degree of discoloration, measured spectrophotometrically, is proportional to the scavenging activity of the compound.

Workflow:

Caption: Standard workflow for the DPPH radical scavenging assay.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

This assay involves the generation of the blue-green ABTS radical cation (ABTS•+) through the reaction of ABTS with a strong oxidizing agent like potassium persulfate.[4] Antioxidants present in the sample reduce the ABTS•+, causing a decolorization that is measured spectrophotometrically. This assay is versatile as it can be used in both aqueous and organic solvents.

Protocol:

• ABTS•+ Generation: Prepare a 7 mM ABTS stock solution and a 2.45 mM potassium persulfate stock solution. Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours. This produces the stable ABTS•+ radical cation.

• Assay Preparation: Dilute the ABTS•+ solution with a suitable solvent (e.g., ethanol or phosphate-buffered saline) to obtain an absorbance of 0.70 (± 0.02) at 734 nm.

• Reaction: Add a defined volume of the test compound at various concentrations to the diluted ABTS•+ solution.

• Measurement: After a set incubation time (e.g., 6 minutes), measure the absorbance at 734 nm.

• Calculation: Calculate the percentage of inhibition relative to a control (without the antioxidant) and determine the IC₅₀ value.

Final Synthesis and Future Directions

For drug development professionals, this underscores a critical consideration: while glycosides may have altered solubility and bioavailability profiles, their antioxidant potency is often compromised compared to the parent aglycone.[7] Future research should aim to conduct direct head-to-head antioxidant assays on 6-Hydroxykaempferol and its glycosides to empirically validate these well-founded structural predictions. Such studies would provide valuable quantitative data and further refine our understanding of flavonoid structure-activity relationships.

References

• Yuan, Z., et al. (2018). Antitumor, antioxidant and anti-inflammatory activities of kaempferol and its corresponding glycosides and the enzymatic preparation of kaempferol. PLoS One, 13(5), e0197563. Available from: [Link]

• Li, Y., et al. (2020). Identification of Six Flavonoids as Novel Cellular Antioxidants and Their Structure-Activity Relationship. Oxidative Medicine and Cellular Longevity, 2020, 6032727. Available from: [Link]

• Zheng, Y., et al. (2017). Structure-activity relationships of antioxidant activity in vitro about flavonoids isolated from Pyrethrum tatsienense. Journal of Analytical Methods in Chemistry, 2017, 9852453. Available from: [Link]

• Furusawa, M., et al. (2005). Antioxidant Activity of Hydroxyflavonoids. Journal of Health Science, 51(3), 376-378. Available from: [Link]

• Wang, N., et al. (2021). Relationships between Structure and Antioxidant Capacity and Activity of Glycosylated Flavonols. Foods, 10(4), 843. Available from: [Link]

• Devi, K. P., & Malar, D. S. (2022). Antioxidant Role of Kaempferol in Prevention of Hepatocellular Carcinoma. Current Pharmaceutical Biotechnology, 23(1), 118-129. Available from: [Link]

• Hosseinpour-Niazi, S., et al. (2020). Kaempferol as a Dietary Anti-Inflammatory Agent: Current Therapeutic Standing. Molecules, 25(18), 4073. Available from: [Link]

• Al-Ishaq, R. K., et al. (2019). Flavonoids and Their Anti-Diabetic Effects: Cellular Mechanisms and Effects to Improve Blood Sugar Levels. Biomolecules, 9(9), 430. Available from: [Link]

• Majewska, M., et al. (2021). Antioxidant vs. Prooxidant Properties of the Flavonoid, Kaempferol, in the Presence of Cu(II) Ions: A ROS-Scavenging Activity, Fenton Reaction and DNA Damage Study. International Journal of Molecular Sciences, 22(4), 1615. Available from: [Link]

• Wang, Y., et al. (2022). Effects and mechanisms of 6-hydroxykaempferol 3,6-di-O-glucoside-7-O-glucuronide from Safflower on endothelial injury in vitro and on thrombosis in vivo. Frontiers in Pharmacology, 13, 974216. Available from: [Link]

• Gaspar, A., et al. (2017). Relationship between Antioxidant and Anticancer Activity of Trihydroxyflavones. Molecules, 22(12), 2139. Available from: [Link]

• Xiao, J. (2017). Phytochemicals in medicine and food. Phytochemicals in Medicine and Food, 1, 1-708. Available from: [Link]

• Imran, M., et al. (2019). Kaempferol: A Key Emphasis to Its Anticancer Potential. Molecules, 24(12), 2277. Available from: [Link]

• Zhang, Y., et al. (2019). Synthesis, Spectroscopic Study and Radical Scavenging Activity of Kaempferol Derivatives: Enhanced Water Solubility and Antioxidant Activity. Molecules, 24(4), 975. Available from: [Link]

• Chen, A. Y., & Chen, Y. C. (2013). A review of the dietary flavonoid, kaempferol on human health and cancer chemoprevention. Food Chemistry, 138(4), 2099-2107. Available from: [Link]

• Ren, J., et al. (2019). Recent progress regarding kaempferol for the treatment of various diseases. Experimental and Therapeutic Medicine, 18(4), 2759-2776. Available from: [Link]

• Kumar, S., & Pandey, A. K. (2013). Chemistry and biological activities of flavonoids: an overview. The Scientific World Journal, 2013, 162750. Available from: [Link]

Sources

• 1. Structure-activity relationships of antioxidant activity in vitro about flavonoids isolated from Pyrethrum tatsienense - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of Six Flavonoids as Novel Cellular Antioxidants and Their Structure-Activity Relationship - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Relationships between Structure and Antioxidant Capacity and Activity of Glycosylated Flavonols - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Antitumor, antioxidant and anti-inflammatory activities of kaempferol and its corresponding glycosides and the enzymatic preparation of kaempferol - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Synthesis and biological evaluation of 6-hydroxychromone based thiosemicarbazones as potential antidiabetic and antioxidant agents - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to UPLC Method Validation for 6-Hydroxykaempferol 7-O-β-D-glucopyranoside Following ICH Q2(R2) Guidelines

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative for Rigorous Analytical Validation

In the landscape of pharmaceutical development and herbal medicine research, the precise and accurate quantification of active compounds is paramount. 6-Hydroxykaempferol 7-O-β-D-glucopyranoside, a flavonol isolated from plants like wild marigold (Tagetes minuta), is a subject of growing interest for its potential therapeutic properties.[1] To ensure the reliability of any study involving this compound, from initial discovery through to quality control, the analytical methods used for its quantification must be rigorously validated.

This guide provides a comprehensive framework for the validation of an Ultra-Performance Liquid Chromatography (UPLC) method for 6-Hydroxykaempferol 7-O-β-D-glucopyranoside, grounded in the authoritative principles of the International Council for Harmonisation (ICH) Q2(R2) guidelines.[2][3][4] As a senior application scientist, my aim is not merely to present a protocol, but to elucidate the scientific rationale behind each validation parameter. This ensures that the method is not only compliant but also scientifically sound and "fit for purpose."[4]

The Analytical Challenge: Flavonoid Glycosides

Flavonoid glycosides, including 6-Hydroxykaempferol 7-O-β-D-glucopyranoside, are often present in complex matrices, such as plant extracts or biological samples.[5] This necessitates a highly specific and sensitive analytical method to distinguish the analyte from structurally similar compounds and potential degradation products. UPLC, with its high resolution and speed, coupled with a suitable detector like a Diode Array Detector (DAD) or Mass Spectrometer (MS), is an ideal technique for this purpose.[6][7][8][9]

Foundational Step: Method Development

Before validation can commence, a robust UPLC method must be developed. While this guide focuses on validation, a well-developed method is a prerequisite. Key considerations in method development include:

• Column Chemistry: A C18 stationary phase is often a good starting point for the separation of moderately polar compounds like flavonoid glycosides.

• Mobile Phase: A gradient elution using a mixture of an acidified aqueous phase (e.g., 0.1% formic acid in water) and an organic modifier (e.g., acetonitrile or methanol) is typically employed to achieve optimal separation.

• Detection: A DAD allows for the monitoring of the analyte at its maximum absorbance wavelength (λmax), enhancing sensitivity and allowing for peak purity assessment. For even greater specificity, a mass spectrometer can be used.[6][7][8]

The Validation Protocol: An In-Depth Examination

According to ICH Q2(R2), the objective of analytical procedure validation is to demonstrate that the method is suitable for its intended purpose.[4] The following sections detail the validation parameters, their significance, and practical experimental approaches.

Specificity: The Cornerstone of a Reliable Method

Why it's critical: Specificity is the ability to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.[10] Without specificity, there is a risk of overestimating the analyte concentration due to co-eluting interferences.

Experimental Protocol:

• Forced Degradation Studies: The most definitive way to demonstrate specificity is through forced degradation studies.[11][12][13][14] This involves subjecting a solution of 6-Hydroxykaempferol 7-O-β-D-glucopyranoside to various stress conditions to intentionally generate degradation products. The goal is to achieve a modest level of degradation, typically in the range of 5-20%.[11]

  • Acid Hydrolysis: 0.1 M HCl at 60°C for 2 hours.

  • Base Hydrolysis: 0.1 M NaOH at room temperature for 30 minutes. Flavonol glycosides are often more labile under basic conditions.[15]

  • Oxidative Degradation: 3% H2O2 at room temperature for 1 hour.

  • Thermal Degradation: 80°C for 24 hours.

  • Photolytic Degradation: Exposure to UV and visible light (e.g., 1.2 million lux hours and 200 watt hours/square meter) as per ICH Q1B guidelines.[13]

• Analysis of Stressed Samples: Analyze the stressed samples using the developed UPLC-DAD method.

• Peak Purity Assessment: The peak for 6-Hydroxykaempferol 7-O-β-D-glucopyranoside in the chromatograms of the stressed samples should be assessed for purity using the DAD's peak purity function. The purity angle should be less than the purity threshold.

• Resolution: The resolution between the analyte peak and the closest eluting degradation product peak should be greater than 2.

Data Presentation:

Stress Condition	Analyte Peak Purity	Resolution (Analyte vs. Nearest Degradant)
Acid Hydrolysis	Pass	> 2
Base Hydrolysis	Pass	> 2
Oxidative	Pass	> 2
Thermal	Pass	> 2
Photolytic	Pass	> 2

Logical Flow of Specificity Validation:

Caption: Workflow for establishing method specificity.

Linearity and Range: Quantifying the Relationship

Why it's critical: Linearity demonstrates that the analytical method's response is directly proportional to the concentration of the analyte over a specified range. The range is the interval between the upper and lower concentrations for which the method has been shown to have a suitable level of precision, accuracy, and linearity.[16]

Experimental Protocol:

• Stock Solution Preparation: Prepare a stock solution of 6-Hydroxykaempferol 7-O-β-D-glucopyranoside of known concentration in a suitable solvent (e.g., methanol).

• Calibration Standards: Prepare a series of at least five calibration standards by diluting the stock solution. For an assay of a drug substance, the range would typically be 80% to 120% of the expected test concentration.

• Analysis: Inject each calibration standard in triplicate.

• Data Analysis: Plot the average peak area against the corresponding concentration. Perform a linear regression analysis to determine the correlation coefficient (r²), y-intercept, and slope of the regression line.

Data Presentation:

Concentration (µg/mL)	Peak Area (n=3)
80	Mean ± SD
90	Mean ± SD
100	Mean ± SD
110	Mean ± SD
120	Mean ± SD

Acceptance Criteria:

• Correlation Coefficient (r²): ≥ 0.999

• Y-intercept: Should not be significantly different from zero.

Accuracy: Closeness to the True Value

Why it's critical: Accuracy measures the closeness of the test results obtained by the method to the true value.[16] It is a measure of the systemic error of the method.

Experimental Protocol:

• Sample Preparation: Prepare samples at a minimum of three concentration levels (e.g., 80%, 100%, and 120% of the target concentration) by spiking a known amount of 6-Hydroxykaempferol 7-O-β-D-glucopyranoside into a placebo matrix (if applicable).

• Analysis: Analyze each concentration level in triplicate.

• Calculation: Determine the percentage recovery for each sample.

Data Presentation:

Spiked Level (%)	Amount Added (µg/mL)	Amount Found (µg/mL, n=3)	Recovery (%)
80	X	Mean ± SD	Mean ± SD
100	Y	Mean ± SD	Mean ± SD
120	Z	Mean ± SD	Mean ± SD

Acceptance Criteria:

• Recovery: Typically between 98.0% and 102.0%.

Precision: Measuring Variability

Why it's critical: Precision expresses the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. It is a measure of the random error of the method and is assessed at two levels: repeatability and intermediate precision.

Experimental Protocol:

• Repeatability (Intra-day Precision):

  • Prepare six replicate samples at 100% of the test concentration.

  • Analyze the samples on the same day, with the same analyst, and on the same instrument.

  • Calculate the relative standard deviation (RSD) of the results.

• Intermediate Precision (Inter-day and Inter-analyst):

  • Repeat the repeatability experiment on a different day, with a different analyst, and/or on a different instrument.

  • Calculate the RSD for this set of results and perform a statistical comparison (e.g., F-test) of the two data sets.

Data Presentation:

Precision Level	Parameter	Result (n=6)	RSD (%)
Repeatability	Day 1, Analyst 1	Mean Concentration	< 2%
Intermediate Precision	Day 2, Analyst 2	Mean Concentration	< 2%

Acceptance Criteria:

• RSD: ≤ 2%

Limit of Detection (LOD) and Limit of Quantitation (LOQ): Method Sensitivity

Why it's critical:

• LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Experimental Protocol (Based on Signal-to-Noise Ratio):

• Determine Signal-to-Noise (S/N) Ratio: Inject a series of dilute solutions of 6-Hydroxykaempferol 7-O-β-D-glucopyranoside and determine the concentration at which the S/N ratio is approximately 3:1 for LOD and 10:1 for LOQ.

• Confirmation of LOQ: Inject six replicate samples at the determined LOQ concentration and verify that the precision (RSD) is acceptable (typically ≤ 10%).

Acceptance Criteria:

• LOD: S/N ratio of approximately 3:1.

• LOQ: S/N ratio of approximately 10:1, with acceptable precision and accuracy.

Robustness: Resilience to Minor Variations

Why it's critical: Robustness measures the capacity of an analytical procedure to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

Experimental Protocol:

• Identify Critical Parameters: Identify parameters that could potentially affect the results, such as:

  • Mobile phase composition (e.g., ±2% organic)

  • pH of the mobile phase (e.g., ±0.2 units)

  • Column temperature (e.g., ±5°C)

  • Flow rate (e.g., ±10%)

• Vary Parameters: Analyze a sample while systematically varying these parameters.

• Assess Impact: Evaluate the effect of these changes on system suitability parameters (e.g., resolution, tailing factor, theoretical plates) and the final quantitative result.

Data Presentation:

Parameter Varied	Variation	Impact on Results
Mobile Phase Composition	+2% Acetonitrile	No significant change
Column Temperature	-5°C	No significant change
Flow Rate	+10%	No significant change

Acceptance Criteria:

• System suitability parameters should remain within acceptable limits.

• The quantitative results should not be significantly affected.

System Suitability: Ensuring System Performance

Why it's critical: System suitability testing is an integral part of many analytical procedures. The tests are based on the concept that the equipment, electronics, analytical operations, and samples to be analyzed constitute an integral system that can be evaluated as such.

Experimental Protocol:

• Standard Injection: Before running any samples, and periodically throughout the run, inject a standard solution of 6-Hydroxykaempferol 7-O-β-D-glucopyranoside (typically five or six replicate injections).

• Calculate Parameters: Calculate the following parameters:

  • Tailing factor

  • Number of theoretical plates

  • Resolution (if there are other closely eluting peaks)

  • RSD of peak areas and retention times

Acceptance Criteria:

Parameter	Acceptance Limit
Tailing Factor	≤ 2.0
Theoretical Plates	> 2000
Resolution	> 2.0
RSD of Peak Areas	≤ 2.0%
RSD of Retention Times	≤ 1.0%

Overall Validation Workflow:

Caption: A comprehensive UPLC method validation workflow.

Conclusion: A Foundation of Trustworthy Data

The validation of a UPLC method for 6-Hydroxykaempferol 7-O-β-D-glucopyranoside according to ICH Q2(R2) guidelines is a scientifically rigorous process that underpins the reliability of all subsequent analytical data.[2][3][4] By systematically evaluating specificity, linearity, range, accuracy, precision, sensitivity, and robustness, researchers can have a high degree of confidence that their method is fit for its intended purpose. This comprehensive approach not only ensures regulatory compliance but also upholds the principles of sound scientific practice, ultimately contributing to the development of safe and effective medicines.

References

• ICH guideline Q2(R2) on validation of analytical procedures. (2022, March 31). European Medicines Agency. Retrieved from [Link]

• Xue, Y., et al. (2019). Determination of Flavonoid Glycosides by UPLC-MS to Authenticate Commercial Lemonade. Molecules, 24(16), 3016. Retrieved from [Link]

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline. (n.d.). European Medicines Agency. Retrieved from [Link]

• Validation of Analytical Procedures Q2(R2). (2023, November 30). International Council for Harmonisation. Retrieved from [Link]

• Xue, Y., et al. (2019). Determination of Flavonoid Glycosides by UPLC-MS to Authenticate Commercial Lemonade. Molecules, 24(16), 3016. Retrieved from [Link]

• Pharma Talks. (2025, July 2). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. YouTube. Retrieved from [Link]

• Elder, D. (2024, March 18). Validation of analytical procedures – ICH Q2(R2). European Pharmaceutical Review. Retrieved from [Link]

• Kim, J. H., et al. (2018). Characterization and quantification of flavonoid glycosides in the Prunus genus by UPLC-DAD-QTOF/MS. Journal of Agricultural and Food Chemistry, 66(51), 13466-13476. Retrieved from [Link]

• Xue, Y., et al. (2019). Determination of Flavonoid Glycosides by UPLC-MS to Authenticate Commercial Lemonade. Molecules, 24(16), 3016. Retrieved from [Link]

• Zhang, M., Sun, J., & Chen, P. (2015). FlavonQ: An Automated Data Processing Tool for Profiling Flavone/flavonol Glycosides Using Ultra High-performance Liquid Chromatography Diode Array Detection and High-Resolution Accurate-Mass Mass Spectrometry (UHPLC HRAM-MS). Analytical Chemistry, 87(19), 9974-9981. Retrieved from [Link]

• ResolveMass Laboratories. (2026, February 15). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. Retrieved from [Link]

• BioPharmaSpec. (n.d.). Forced Degradation Studies | ICH Stability Testing. Retrieved from [Link]

• Lamb, E. (n.d.). A practical guide to forced degradation and stability studies for drug substances. Onyx Scientific. Retrieved from [Link]

• Shinde, et al. (2019). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical and Biomedical Analysis, 172, 11-23. Retrieved from [Link]

• Wang, Y., et al. (2026, January 6). Forced degradation of flavonol glycosides extraced from Ginkgo biloba. ResearchGate. Retrieved from [Link]

• International Journal of Advance Research, Ideas and Innovations in Technology. (2024, August 17). METHOD DEVELOPMENT AND VALIDATION OF KAEMPFEROL BY USING HIGH PERFORMANCE LIQUID CHROMATOGRAPHY. Retrieved from [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. ema.europa.eu [ema.europa.eu]
• 3. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. database.ich.org [database.ich.org]
• 5. Characterization and quantification of flavonoid glycosides in the Prunus genus by UPLC-DAD-QTOF/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Determination of Flavonoid Glycosides by UPLC-MS to Authenticate Commercial Lemonade - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Publication : USDA ARS [ars.usda.gov]
• 10. ijariie.com [ijariie.com]
• 11. resolvemass.ca [resolvemass.ca]
• 12. biopharmaspec.com [biopharmaspec.com]
• 13. onyxipca.com [onyxipca.com]
• 14. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. m.youtube.com [m.youtube.com]

Comparative Pharmacodynamics: 6-Hydroxykaempferol 7-O-β-D-glucopyranoside vs. Standard Flavonoid Glycosides

As a Senior Application Scientist in drug discovery and molecular pharmacology, evaluating the structure-activity relationships (SAR) of naturally derived polyphenols is critical for translating botanical compounds into viable therapeutic leads. 6-Hydroxykaempferol 7-O-β-D-glucopyranoside (6-HK-7-O-Glc) represents a structurally unique and highly bioactive flavonol glycoside. Found predominantly in medicinal plants such as Carthamus tinctorius (Safflower) and Dianthus caryophyllus (Carnation), this compound exhibits distinct pharmacological advantages over standard ubiquitous flavonoids like kaempferol 3-O-glucoside (astragalin) or quercetin 3-O-glucoside (isoquercitrin).

This guide objectively compares the performance, structural rationale, and validated experimental workflows of 6-HK-7-O-Glc against alternative flavonoid glycosides.

Structural Rationale & Mechanistic Profiling

The pharmacological superiority of 6-HK-7-O-Glc in specific stress models stems from two critical structural modifications to the standard kaempferol backbone:

• C-6 Hydroxylation on the A-Ring : The addition of a hydroxyl group at the C-6 position fundamentally alters the electron density of the chromone ring. This lowers the bond dissociation enthalpy (BDE) of the molecule, making it a superior hydrogen atom donor for rapid reactive oxygen species (ROS) scavenging. Furthermore, this specific spatial arrangement allows it to selectively bind to the C106 region of the DJ-1 protein, preventing oxidative inactivation—a mechanism critical in neuroprotection and endothelial survival (1)[1].

• 7-O-Glycosylation : Unlike 3-O-glycosides where the critical C-3 hydroxyl group is sterically blocked, 7-O-glycosylation improves aqueous solubility while leaving the C-3 and C-5 hydroxyls free. This preserves the molecule's ability to chelate transition metals and interact with kinase active sites, such as inhibiting α-glucosidase for hypoglycemic effects (2)[2].

Comparative Bioactivity Data

The following table synthesizes quantitative data comparing 6-HK-7-O-Glc with standard flavonoid alternatives across key therapeutic metrics.

Flavonoid Glycoside	Structural Distinction	Primary Bioactivity Targets	Endothelial Protection (OGD/R Model)	Anticancer Synergism
6-Hydroxykaempferol 7-O-β-D-glucoside	C-6 Hydroxyl on A-ring; 7-O-glycosylation	DJ-1 stabilization, α-Glucosidase, NF-κB	High (Rescues HUVECs at 1-10 μM)	Strong (Synergistic with 2'-deoxyguanosine)
Kaempferol 3-O-glucoside (Astragalin)	Standard A-ring; 3-O-glycosylation	General ROS, moderate MAPK inhibition	Moderate	Weak / Non-synergistic
Quercetin 3-O-glucoside (Isoquercitrin)	Catechol B-ring; 3-O-glycosylation	Broad-spectrum ROS, Kinases	High	Moderate

Data Insights: Recent widely targeted metabolomics demonstrated that 6-HK-7-O-Glc acts synergistically with 2'-deoxyguanosine to exert potent antiproliferative effects against A549 lung cancer cells, a feature not observed with standard kaempferol derivatives (3)[3].

Pathway Visualization

Mechanistic pathway of 6-Hydroxykaempferol 7-O-glucoside in oxidative stress and inflammation.

Validated Experimental Workflows

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems, incorporating strict causality for every experimental choice.

Protocol A: Hypoxia/Reoxygenation (OGD/R) Endothelial Protection Assay

Context: Evaluates the compound's ability to rescue human umbilical vein endothelial cells (HUVECs) from ischemia-reperfusion injury, a hallmark of cardiovascular pathologies (4)[4].

• Step 1: Ischemic Induction (OGD) . Wash HUVECs with PBS and replace maintenance media with glucose-free DMEM. Transfer to a hypoxia incubator (1% O₂ , 5% CO₂, 94% N₂) for 4 hours.

  • Causality: Glucose deprivation combined with hypoxia forces the cells into anaerobic glycolysis, rapidly depleting ATP and initiating the mitochondrial ROS cascade.

• Step 2: Reoxygenation & Treatment . Remove cells from the hypoxia chamber. Replace media with standard high-glucose DMEM containing 6-HK-7-O-Glc at titrated concentrations (0.1, 1.0, and 10 μM). Incubate under normoxic conditions (95% air, 5% CO₂) for 10 hours.

  • Causality: The sudden reintroduction of oxygen mimics reperfusion, causing a massive superoxide burst. The concurrent introduction of the flavonoid tests its radical scavenging and DJ-1 stabilizing kinetics.

• Step 3: Orthogonal Validation . Assess viability via MTT assay and cytotoxicity via LDH release.

  • Self-Validating System: The protocol must incorporate a normoxic vehicle control to establish baseline viability and an untreated OGD/R control to define the maximum injury threshold. LDH release serves as an orthogonal validation to the MTT assay, ensuring that metabolic readouts are not artificially skewed by mitochondrial hyperactivation.

Protocol B: Synergistic Anticancer Cytotoxicity Assay

Context: Investigates the synergistic antiproliferative effects of 6-HK-7-O-Glc combined with 2'-deoxyguanosine in A549 (lung carcinoma) cells.

• Step 1: Combinatorial Plating . Seed A549 cells in 96-well plates at 5×103 cells/well. Allow 24 hours for adherence.

• Step 2: Matrix Dosing . Apply treatments in a checkerboard matrix format: 6-HK-7-O-Glc alone, 2'-deoxyguanosine alone, and combinations at varying molar ratios.

  • Causality: Testing isolated versus combined administration is critical to calculate the Combination Index (CI) using the Chou-Talalay method, distinguishing true synergy from merely additive effects.

• Step 3: Proliferation Readout . After 48 hours, add CCK-8 reagent and measure absorbance at 450 nm. Calculate IC₅₀ values and CI. A CI < 1.0 confirms synergistic pharmacological interaction.

References

• Effects and mechanisms of 6-hydroxykaempferol 3,6-di-O-glucoside-7-O-glucuronide from Safflower on endothelial injury in vitro and on thrombosis in vivo. Frontiers in Pharmacology.
• Widely targeted metabolomics reveals the antioxidant and anticancer activities of different colors of Dianthus caryophyllus. Frontiers in Plant Science.
• Hypoglycemic and Antioxidant Properties of Extracts and Fractions
• Kaempferol Derivatives Prevent Oxidative Stress–Induced Cell De

Sources

• 1. Kaempferol Derivatives Prevent Oxidative Stress–Induced Cell Death in a DJ-1–Dependent Manner [jstage.jst.go.jp]
• 2. Hypoglycemic and Antioxidant Properties of Extracts and Fractions from Polygoni Avicularis Herba | MDPI [mdpi.com]
• 3. Frontiers | Widely targeted metabolomics reveals the antioxidant and anticancer activities of different colors of Dianthus caryophyllus [frontiersin.org]
• 4. Frontiers | Effects and mechanisms of 6-hydroxykaempferol 3,6-di-O-glucoside-7-O-glucuronide from Safflower on endothelial injury in vitro and on thrombosis in vivo [frontiersin.org]

A Researcher's Guide to Structural Elucidation: Cross-Validation of NMR and MS Data for 6-Hydroxykaempferol 7-O-β-D-glucopyranoside

In the rigorous pursuit of natural product characterization, the unambiguous determination of a molecule's structure is paramount. For researchers, scientists, and drug development professionals, the synergistic application of Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) represents the gold standard for structural elucidation.[1][2] While each technique offers a wealth of information, their true power is unleashed through meticulous cross-validation, a process that transforms disparate datasets into a cohesive and irrefutable structural assignment.[1][3]

The Complementary Nature of NMR and Mass Spectrometry

NMR spectroscopy and mass spectrometry are powerful, yet fundamentally different, analytical techniques. NMR provides unparalleled insight into the carbon-hydrogen framework of a molecule, revealing detailed information about atom connectivity and spatial relationships.[2] It is an inherently quantitative technique.[1] In contrast, mass spectrometry offers exceptional sensitivity, providing highly accurate mass measurements and information about a molecule's elemental composition and fragmentation patterns.[1][4]

Feature	Nuclear Magnetic Resonance (NMR)	Mass Spectrometry (MS)
Sensitivity	Lower (micromolar to millimolar)	High (picomolar to femtomolar)[1]
Resolution	High, distinguishes subtle structural differences	High, separates ions with similar mass-to-charge ratios
Information	Atom connectivity (through-bond and through-space), stereochemistry	Molecular weight, elemental formula, fragmentation patterns
Quantitative?	Yes (qNMR)	Relative quantification (can be absolute with standards)

The true strength of these techniques lies in their synergy. MS can rapidly confirm the molecular formula of a compound, while NMR is used to piece together the intricate puzzle of its structure.

A Step-by-Step Workflow for Structural Elucidation

Caption: A generalized workflow for the structural elucidation of a natural product using MS and NMR.

Part 1: Mass Spectrometry - Defining the Molecular Blueprint

High-resolution mass spectrometry (HRMS) is the first step in characterizing an unknown compound. It provides a highly accurate mass measurement, allowing for the determination of the molecular formula.

Experimental Protocol: HRMS and MS/MS Analysis

• Sample Preparation: Dissolve a small amount of the purified compound (typically <1 mg) in a suitable solvent (e.g., methanol, acetonitrile) to a final concentration of approximately 10-100 µg/mL.

• Instrumentation: Utilize an electrospray ionization (ESI) source coupled to a high-resolution mass analyzer, such as a time-of-flight (TOF) or Orbitrap instrument.

• HRMS Acquisition (Negative Ion Mode):

  • Infuse the sample solution directly or via liquid chromatography (LC).

  • Acquire the full scan mass spectrum in negative ion mode, which is often more sensitive for phenolic compounds.

  • For 6-Hydroxykaempferol 7-O-β-D-glucopyranoside (C₂₁H₂₀O₁₂), the expected [M-H]⁻ ion would be at m/z 463.0882.

• Tandem MS (MS/MS) Acquisition:

  • Isolate the [M-H]⁻ precursor ion.

  • Subject the isolated ion to collision-induced dissociation (CID) with an inert gas (e.g., argon or nitrogen).

  • Acquire the product ion spectrum.

Data Interpretation and Expected Fragmentation

The MS/MS spectrum provides crucial information about the structure by revealing how the molecule breaks apart. For flavonoid glycosides, the most common fragmentation is the loss of the sugar moiety.[5][6]

Caption: Predicted MS/MS fragmentation pathway for 6-Hydroxykaempferol 7-O-β-D-glucopyranoside.

The key fragmentation to expect for 6-Hydroxykaempferol 7-O-β-D-glucopyranoside is the loss of the glucose unit (162 Da), resulting in a product ion at m/z 301, corresponding to the deprotonated 6-hydroxykaempferol aglycone.[5] Further fragmentation of the aglycone can provide additional structural confirmation.

Ion	Expected m/z	Interpretation
[M-H]⁻	463.0882	Deprotonated molecule
[Y₀]⁻	301.0354	Aglycone after loss of glucose

Part 2: NMR Spectroscopy - Assembling the Structural Puzzle

While MS provides the molecular formula and key structural motifs, NMR spectroscopy is required to determine the precise arrangement of atoms. A combination of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) experiments is necessary for a complete structural assignment.

Experimental Protocol: NMR Data Acquisition

• Sample Preparation: Dissolve 5-10 mg of the purified compound in 0.5-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, Methanol-d₄). Transfer the solution to a 5 mm NMR tube.[1]

• ¹H NMR: Acquire a standard proton spectrum. This provides information on the number and types of protons and their neighboring protons (through spin-spin coupling).

• ¹³C NMR: Acquire a carbon spectrum. This reveals the number of unique carbon atoms in the molecule.

• 2D NMR:

  • COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other (typically on adjacent carbons).

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates protons directly to the carbons they are attached to.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds away. This is crucial for connecting different parts of the molecule.

Data Interpretation: A Hypothetical Assignment for 6-Hydroxykaempferol 7-O-β-D-glucopyranoside

Based on the known data for kaempferol 7-O-β-D-glucoside and the expected influence of a hydroxyl group at the C-6 position, we can predict the approximate NMR chemical shifts.

Predicted ¹H and ¹³C NMR Data (in DMSO-d₆)

Position	Predicted ¹³C (ppm)	Predicted ¹H (ppm)	Key HMBC Correlations
Aglycone
2	~157	-	H-2',6' to C-2
3	~136	-	-
4	~176	-	H-5, H-2',6' to C-4
4a	~105	-	-
5	~152	-	H-1' to C-5
6	~131	-	H-8, H-5 to C-6
7	~163	-	H-8, H-5, H-1'' to C-7
8	~94	~6.5 (s)	H-8 to C-6, C-7, C-4a, C-8a
8a	~156	-	-
1'	~121	-	H-2',6', H-3',5' to C-1'
2', 6'	~131	~8.0 (d)	H-2',6' to C-2, C-4'
3', 5'	~115	~6.9 (d)	H-3',5' to C-1', C-4'
4'	~161	-	-
Glucose
1''	~100	~5.1 (d)	H-1'' to C-7
2''	~74	~3.4 (m)	H-1'' to C-2''
3''	~77	~3.2 (m)	-
4''	~70	~3.1 (m)	-
5''	~76	~3.5 (m)	-
6''	~61	~3.7, 3.5 (m)	-

Note: These are predicted values for illustrative purposes.

The key to assigning the structure lies in the HMBC correlations. For example, a correlation between the anomeric proton of the glucose (H-1'') and C-7 of the aglycone would definitively place the sugar at that position.

Caption: Key HMBC correlation confirming the 7-O-glycosidic linkage.

Part 3: Cross-Validation - The Final Confirmation

This is the most critical step, where the data from MS and NMR are brought together to build a single, consistent structural model.

• Molecular Formula: Does the molecular formula determined by HRMS (C₂₁H₂₀O₁₂) match the number of carbons and protons observed in the ¹³C and ¹H NMR spectra?

• Fragmentation: Does the major fragmentation observed in the MS/MS spectrum (loss of a 162 Da glucose unit) correspond to the presence of a hexose sugar identified by NMR?

• Connectivity: Does the proposed structure, built from 2D NMR correlations, account for all the atoms in the molecular formula and the fragmentation pattern observed in the MS data?

In our example, the HRMS data would suggest a formula of C₂₁H₂₀O₁₂. The NMR data would ideally show 21 carbon signals and an integration of the proton signals that sums to 20. The MS/MS would show the loss of a glucose moiety, which is consistent with the sugar spin system identified in the NMR spectra. The HMBC correlation from the anomeric proton to C-7 would confirm the attachment point, thus solidifying the structure of 6-Hydroxykaempferol 7-O-β-D-glucopyranoside.

Conclusion

The structural elucidation of natural products is a complex process that requires the careful application and interpretation of multiple analytical techniques. By using mass spectrometry to define the molecular formula and key substructures, and NMR to map out the intricate atomic connectivity, researchers can propose a putative structure. However, it is the final step of cross-validation, where these two datasets are shown to be in complete agreement, that provides the ultimate confidence in the structural assignment. This integrated approach, as illustrated through the example of a 6-hydroxykaempferol glycoside, is essential for advancing research in natural products chemistry and drug development.

References

• Effects and mechanisms of 6-hydroxykaempferol 3,6-di-O-glucoside-7-O-glucuronide from Safflower on endothelial injury in vitro and on thrombosis in vivo. (2022). Frontiers in Pharmacology. [Link]

• Isolation and evaluation of kaempferol glycosides from the fern Neocheiropteris palmatopedata. (n.d.). PMC. [Link]

• El-Hagrassy, A. M., et al. (2017). LC-ESI-MS profile, antioxidant activity and cytotoxic screening of Oligomeris linifolia (Vahl) Macbr. (Resedaceae). Journal of Applied Pharmaceutical Science, 7(08), 043-047. [Link]

• Lee, S. B., et al. (2018). Kaempferol 7-O-β-D-glucoside isolated from the leaves of Cudrania tricuspidata inhibits LPS-induced expression of pro-inflammatory mediators through inactivation of NF-κB, AP-1, and JAK-STAT in RAW 264.7 macrophages. Chemico-Biological Interactions, 284, 101-111. [Link]

• Fragmentation pathway of kaempferol-7-O-glucoside. (n.d.). ResearchGate. [Link]

• Synergistic cross-modal learning for experimental NMR-based structure elucidation. (2026). arXiv. [Link]

• NMR spectral data for characterization of Compound 1 (kaempferol 3-O-β-D-rutinoside). (n.d.). PLOS. [Link]

• Systematic Characterisation of the Fragmentation of Flavonoids Using High-Resolution Accurate Mass Electrospray Tandem Mass Spectrometry. (n.d.). PMC. [Link]

• ESI-MS/MS and possible fragmentation of Kaempferol-3-O-robinoside (m/z [M-H]- 593). (n.d.). ResearchGate. [Link]

• Assessing the quality of solution nuclear magnetic resonance structures by complete cross-validation. (n.d.). PubMed. [Link]

• The 1H NMR spectral data of Quercetin, Kaempferol, Myricetin and their monoglucosides. (n.d.). ResearchGate. [Link]

• On the part that NMR should play in mass spectrometry metabolomics in natural products studies. (2024). Frontiers in Plant Science. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Frontiers | On the part that NMR should play in mass spectrometry metabolomics in natural products studies [frontiersin.org]
• 3. Assessing the quality of solution nuclear magnetic resonance structures by complete cross-validation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Systematic Characterisation of the Fragmentation of Flavonoids Using High-Resolution Accurate Mass Electrospray Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. documents.thermofisher.com [documents.thermofisher.com]

A Comparative Guide to the In Vivo Bioavailability of 6-Hydroxykaempferol 7-O-β-glucopyranoside

Introduction: Unlocking the Therapeutic Potential of a Novel Flavonoid Glycoside

6-Hydroxykaempferol and its glycosides are emerging as compounds of significant interest in phytochemistry and pharmacology, with studies pointing towards their potential antioxidant, anti-inflammatory, and anti-thrombotic properties[1][2][3]. However, the therapeutic efficacy of any flavonoid is intrinsically linked to its bioavailability – the extent and rate at which the active compound is absorbed and becomes available at the site of action. This guide provides a comprehensive framework for evaluating the in vivo bioavailability of 6-Hydroxykaempferol 7-O-β-glucopyranoside, presenting a head-to-head comparison with its aglycone, 6-Hydroxykaempferol.

In nature, flavonoids predominantly exist as glycosides, where a sugar moiety is attached to the core flavonoid structure (aglycone)[4][5]. This glycosylation enhances water solubility and stability within the plant[6]. However, upon ingestion, the sugar moiety generally needs to be cleaved for the aglycone to be absorbed, a process often mediated by intestinal enzymes or the gut microbiota[7][8][9]. This guide will delve into the experimental design and expected outcomes of a comparative in vivo study, providing researchers and drug development professionals with a robust methodology to assess the pharmacokinetic profile of this promising flavonoid glycoside.

Proposed In Vivo Comparative Bioavailability Study Design

To objectively assess the bioavailability of 6-Hydroxykaempferol 7-O-β-glucopyranoside relative to its aglycone, a well-controlled in vivo study is paramount. The following protocol outlines a standard approach using a rodent model, which is a common practice in pharmacokinetic studies of natural products.

Experimental Workflow

Caption: A typical experimental workflow for an in vivo bioavailability study.

Detailed Experimental Protocol

• Animal Model: Male Sprague-Dawley rats (200-250 g) are a suitable model. They should be acclimatized for at least one week under standard laboratory conditions.

• Grouping and Dosing:

  • Group 1 (Control): Administered the vehicle (e.g., 0.5% carboxymethylcellulose).

  • Group 2 (Aglycone): Administered 6-Hydroxykaempferol (e.g., 50 mg/kg body weight).

  • Group 3 (Glycoside): Administered an equimolar dose of 6-Hydroxykaempferol 7-O-β-glucopyranoside.

  • Administration is performed via oral gavage to fasted animals.

• Blood Sampling: Blood samples (approx. 200 µL) are collected from the tail vein at predetermined time points (e.g., 0, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours) into heparinized tubes.

• Sample Processing and Analysis:

  • Plasma is separated by centrifugation.

  • Analytes (parent compounds and potential metabolites) are extracted from the plasma using techniques like protein precipitation or solid-phase extraction.

  • Quantification is achieved using a validated High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) method. This technique offers the high sensitivity and selectivity required for detecting low concentrations of flavonoids and their metabolites in biological matrices[10].

Metabolic Fate and Absorption: A Tale of Two Molecules

The structural difference between 6-Hydroxykaempferol 7-O-β-glucopyranoside and its aglycone dictates their absorption pathways and subsequent metabolic fate.

Flavonoid aglycones, being more lipophilic, are generally thought to be absorbed via passive diffusion across the small intestine epithelium[11][12]. In contrast, flavonoid glycosides are typically too hydrophilic for passive diffusion[8]. Their absorption is largely dependent on two main mechanisms:

• Hydrolysis in the Small Intestine: Enzymes such as lactase-phlorizin hydrolase (LPH) present on the brush border of enterocytes can hydrolyze certain flavonoid glycosides into their aglycones, which are then absorbed[4].

• Gut Microbiota Action: Glycosides that are not absorbed in the small intestine travel to the colon, where the gut microbiota extensively metabolizes them. Bacterial enzymes, such as β-glucosidases, cleave the sugar moiety, releasing the aglycone for absorption in the colon[9][13][14]. The gut microbiota can further degrade the aglycone into smaller phenolic acids, which can also be absorbed[8].

Some flavonoid glycosides may also be absorbed intact via glucose transporters like SGLT1 and GLUT2[4][11][12].

Sources

• 1. Frontiers | Effects and mechanisms of 6-hydroxykaempferol 3,6-di-O-glucoside-7-O-glucuronide from Safflower on endothelial injury in vitro and on thrombosis in vivo [frontiersin.org]
• 2. Effects and mechanisms of 6-hydroxykaempferol 3,6-di-O-glucoside-7-O-glucuronide from Safflower on endothelial injury in vitro and on thrombosis in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antitumor, antioxidant and anti-inflammatory activities of kaempferol and its corresponding glycosides and the enzymatic preparation of kaempferol | PLOS One [journals.plos.org]
• 4. mdpi.com [mdpi.com]
• 5. ijns.sums.ac.ir [ijns.sums.ac.ir]
• 6. Comparison of Flavonoid O-Glycoside, C-Glycoside and Their Aglycones on Antioxidant Capacity and Metabolism during In Vitro Digestion and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Could flavonoid aglycones prevent the absorption of flavonoid glycosides by inhibiting sodium-dependent glucose transporter-1 in the small intestine? [explorationpub.com]
• 8. tandfonline.com [tandfonline.com]
• 9. Frontiers | Effects of several flavonoids on human gut microbiota and its metabolism by in vitro simulated fermentation [frontiersin.org]
• 10. researchgate.net [researchgate.net]
• 11. Molecular Mechanisms Underlying the Absorption of Aglycone and Glycosidic Flavonoids in a Caco-2 BBe1 Cell Model - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Flavonoids, gut microbiota, and host lipid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 14. tandfonline.com [tandfonline.com]

Safety & Regulatory Compliance

A Guide to the Safe and Compliant Disposal of 6-Hydroxykaempferol 7-O-glucopyranoside

For Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, this guide provides essential, immediate safety and logistical information for the proper disposal of 6-Hydroxykaempferol 7-O-glucopyranoside. The following procedures are designed to ensure the safety of laboratory personnel and compliance with environmental regulations.

Understanding the Compound and Associated Hazards

Core Principles of Chemical Waste Management

The foundation of safe laboratory practice rests on a robust chemical waste management plan. This involves several key principles:

• Segregation: Never mix incompatible chemicals.[7][8] 6-Hydroxykaempferol 7-O-glucopyranoside waste should be segregated based on its physical state (solid or liquid) and the type of solvent used.

• Labeling: All waste containers must be clearly and accurately labeled with their contents.[5][7][8] This is crucial for safe handling and disposal by your institution's Environmental Health and Safety (EHS) department.

• Containment: Use appropriate, sealed, and compatible containers for all chemical waste.[4][8] The original container is often the best choice for storing hazardous waste.[4]

Table 1: Waste Segregation for 6-Hydroxykaempferol 7-O-glucopyranoside

Waste Stream	Description	Container Type
Solid Waste	Unused or expired solid 6-Hydroxykaempferol 7-O-glucopyranoside, contaminated lab supplies (e.g., weigh boats, pipette tips, gloves).	Labeled, sealed, puncture-resistant container.[9]
Non-Halogenated Solvent Waste	Solutions of 6-Hydroxykaempferol 7-O-glucopyranoside in solvents like ethanol, methanol, or acetone.	Labeled, sealed, chemical-resistant container for flammable liquids.
Halogenated Solvent Waste	Solutions of 6-Hydroxykaempferol 7-O-glucopyranoside in solvents like dichloromethane or chloroform.	Labeled, sealed, chemical-resistant container designated for halogenated waste.
Aqueous Waste	Aqueous solutions containing 6-Hydroxykaempferol 7-O-glucopyranoside.	Labeled, sealed, chemical-resistant container.

Step-by-Step Disposal Protocols

• Collection: Place all solid waste contaminated with 6-Hydroxykaempferol 7-O-glucopyranoside into a designated, clearly labeled solid waste container.

• Labeling: The label should include the chemical name, "Solid Waste," and any other information required by your institution.

• Storage: Store the sealed container in a designated hazardous waste accumulation area.

• Disposal: Contact your institution's EHS department for pickup and disposal.

• Segregation: Determine the appropriate waste stream (non-halogenated, halogenated, or aqueous) based on the solvent used.

• Collection: Pour the liquid waste into the correct, clearly labeled waste container. Do not fill containers beyond 90% capacity to allow for expansion.[5]

• Labeling: The label must list all chemical constituents and their approximate percentages.

• Storage: Keep the sealed container in a designated hazardous waste accumulation area, preferably within secondary containment.

• Disposal: Arrange for collection by your institution's EHS department.

Emergency Procedures: Spill Cleanup

In the event of a spill, prompt and correct action is critical to mitigate any potential hazards.

• Alert colleagues and restrict access to the area.

• Don appropriate PPE , including respiratory protection if the compound is a powder, to avoid dust inhalation.[1][6]

• Contain the spill. For a solid spill, gently cover it with absorbent pads. For a liquid spill, surround the area with absorbent material, working from the outside in.[10]

• Clean up the absorbed material using a scoop or forceps and place it in a labeled bag or container for hazardous waste.

• Decontaminate the area with an appropriate solvent and then soap and water.

• Dispose of all cleanup materials as hazardous waste.[11]

• Evacuate the immediate area.

• Alert your supervisor and contact your institution's EHS department or emergency response team immediately.

• Prevent others from entering the area.

Visualization of Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 6-Hydroxykaempferol 7-O-glucopyranoside waste.

Caption: A flowchart outlining the proper segregation and disposal pathway for waste containing 6-Hydroxykaempferol 7-O-glucopyranoside.

References

• Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste. Retrieved from [Link]

• National Science Teaching Association. (2024, August 16). Laboratory Waste Disposal Safety Protocols. Retrieved from [Link]

• UNSW Sydney. (2022, August 8). Laboratory Hazardous Waste Disposal Guideline – HS321. Retrieved from [Link]

• Reactivo. (n.d.). How to Dispose Laboratory Waste Safely: A Complete Guide for Singapore Labs. Retrieved from [Link]

• He, Y., et al. (2022). Effects and mechanisms of 6-hydroxykaempferol 3,6-di-O-glucoside-7-O-glucuronide from Safflower on endothelial injury in vitro and on thrombosis in vivo. Frontiers in Pharmacology, 13, 962597.

• NUS Medicine. (2016, March 16). Chemical Waste Disposal. Retrieved from [Link]

• The City University of New York. (2023, May). Laboratory Chemical Spill Cleanup and Response Guide. Retrieved from [Link]

• Lee, S., et al. (2020). Kaempferol and Its Glycoside, Kaempferol 7-O-Rhamnoside, Inhibit PD-1/PD-L1 Interaction In Vitro. Molecules, 25(9), 2050.

• University of Tennessee, Knoxville. (n.d.). Guidance for Hazardous Waste Spill Cleanup in Laboratories. Retrieved from [Link]

• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories. Retrieved from [Link]

• Queen Mary University of London. (n.d.). Spill procedure: Clean-up guidance. Retrieved from [Link]

• Lee, S. B., et al. (2018). Kaempferol 7-O-β-D-glucoside isolated from the leaves of Cudrania tricuspidata inhibits LPS-induced expression of pro-inflammatory mediators through inactivation of NF-κB, AP-1, and JAK-STAT in RAW 264.7 macrophages. Chemico-Biological Interactions, 284, 101-111.

• Purdue University. (n.d.). Chemical Spill Cleanup. Retrieved from [Link]

• Westlab. (2023, May 5). 8 Steps to Handling a Laboratory Chemical Spill. Retrieved from [Link]

Sources

• 1. merckmillipore.com [merckmillipore.com]
• 2. KAEMPFEROL-7-O-GLUCOSIDE | 16290-07-6 [chemicalbook.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. vumc.org [vumc.org]
• 5. medicine.nus.edu.sg [medicine.nus.edu.sg]
• 6. targetmol.com [targetmol.com]
• 7. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]
• 8. shop.reactivo.com.sg [shop.reactivo.com.sg]
• 9. unsw.edu.au [unsw.edu.au]
• 10. qmul.ac.uk [qmul.ac.uk]
• 11. westlab.com [westlab.com]

A Senior Application Scientist's Guide to Handling 6-Hydroxykaempferol 7-O-glucopyranoside

A Comprehensive Guide to Personal Protective Equipment, Operational Procedures, and Disposal

Foundational Understanding: A Precautionary Approach

The Occupational Safety and Health Administration (OSHA) mandates that employers must provide workers with information and training on hazardous chemicals in their work area.[7] This guide serves as a critical resource in fulfilling that requirement.

Hazard Identification and Risk Assessment

A thorough risk assessment is the cornerstone of safe laboratory practice.[6][8] The potential hazards associated with 6-Hydroxykaempferol 7-O-glucopyranoside are summarized below.

Hazard Category	Potential Risk	Justification & Rationale
Inhalation	May cause respiratory irritation.[9]	Fine powders can be easily aerosolized during handling, leading to inhalation.[5][10] Phenolic compounds can be irritating to the respiratory tract.[4]
Skin Contact	May cause skin irritation.[9][11]	Phenolic compounds can cause skin irritation and chemical burns. Prolonged contact should be avoided.[4][6]
Eye Contact	May cause serious eye irritation.[9][11]	As with any fine powder, direct contact with eyes can cause significant irritation and potential damage.[12]
Ingestion	Harmful if swallowed.[9][11]	As a bioactive molecule, accidental ingestion could have unintended pharmacological effects. Phenolic compounds are known to be acutely toxic if ingested.[4]
Combustibility	Potential for dust explosion.	Many organic powders, when suspended in the air in sufficient concentration, can form explosive mixtures with an ignition source.[5][10]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is critical for minimizing exposure.[5][13] The following PPE is mandatory when handling 6-Hydroxykaempferol 7-O-glucopyranoside.

• Eye Protection : Chemical splash goggles are required at all times. In situations with a higher risk of splashes or powder aerosolization, a face shield worn over safety glasses is recommended.[4][14]

• Hand Protection : Double-gloving with nitrile gloves is recommended for incidental contact. For tasks involving larger quantities or the potential for direct contact, heavier-duty gloves such as neoprene or butyl rubber should be worn over nitrile gloves.[4] Gloves should be changed immediately if they become contaminated.[14]

• Body Protection : A fully buttoned lab coat must be worn to protect against skin contact.[4] An impervious apron may be necessary for tasks with a high splash risk.[14]

• Respiratory Protection : A NIOSH-approved respirator is required when handling the powder outside of a certified chemical fume hood. The specific type of respirator will depend on the quantity of material being handled and the potential for aerosolization. A risk assessment should be conducted to determine the appropriate level of respiratory protection.

Operational Plan: A Step-by-Step Workflow for Safe Handling

Adherence to a standardized workflow is essential for ensuring safety and experimental reproducibility.

Workflow for Handling 6-Hydroxykaempferol 7-O-glucopyranoside

Sources

• 1. KAEMPFEROL-7-O-GLUCOSIDE | 16290-07-6 [chemicalbook.com]
• 2. Effects and mechanisms of 6-hydroxykaempferol 3,6-di-O-glucoside-7-O-glucuronide from Safflower on endothelial injury in vitro and on thrombosis in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Effects and mechanisms of 6-hydroxykaempferol 3,6-di-O-glucoside-7-O-glucuronide from Safflower on endothelial injury in vitro and on thrombosis in vivo [frontiersin.org]
• 4. ehs.yale.edu [ehs.yale.edu]
• 5. ddpsinc.com [ddpsinc.com]
• 6. Working Safely with Phenol Guideline / Document / Policy and Procedure Library [policies.uq.edu.au]
• 7. Chemical Hazards and Toxic Substances - Overview | Occupational Safety and Health Administration [osha.gov]
• 8. Guidance on harmonised methodologies for human health, animal health and ecological risk assessment of combined exposure to multiple chemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 9. angenechemical.com [angenechemical.com]
• 10. resources.psi-bfm.com [resources.psi-bfm.com]
• 11. merckmillipore.com [merckmillipore.com]
• 12. metallographic.com [metallographic.com]
• 13. Chemical Industry Safety: Essential Practices for Hazardous Material Handling - Ayrton Group [ayrton.ie]
• 14. ehs.umich.edu [ehs.umich.edu]